2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole

• CAS: 953907-60-3

Core Science & Biosynthesis

Technical Whitepaper: Chemical Structure, Reactivity, and Applications of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole

Executive Summary

In the landscape of modern drug discovery and materials science, the strategic selection of bifunctional building blocks dictates the efficiency of library generation. As a Senior Application Scientist, I frequently leverage halogenated thiazoles to construct conformationally restricted pharmacophores. 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole represents a highly versatile scaffold. It features an electron-rich 1,3-thiazole core flanked by two orthogonally reactive sites: a highly electrophilic chloromethyl group at the C4 position and an aryl bromide at the C2 position. This guide details the physicochemical properties, mechanistic synthesis, and validated protocols for the downstream functionalization of this critical intermediate.

Chemical Structure and Physicochemical Properties

While the 4-bromophenyl isomer is more commonly referenced in high-throughput screening libraries ()[1], the 2-bromophenyl (ortho-substituted) variant offers unique steric constraints. The ortho-bromine atom forces the phenyl ring out of coplanarity with the thiazole ring, significantly altering both its solubility profile and target-binding kinetics.

Table 1: Physicochemical Properties and Structural Significance

Property	Value	Causality / Synthetic Significance
Molecular Formula	C10H7BrClNS	Defines the core bifunctional scaffold.
Molecular Weight	288.59 g/mol	Optimal for fragment-based drug design (Rule of 3 compliant)[1].
Exact Mass	286.917 Da	Critical for LC-MS/HRMS validation during synthesis[1].
LogP (Predicted)	~3.7	Indicates moderate lipophilicity, suitable for cellular penetration assays[1].
Reactive Site 1	C4-Chloromethyl	Highly activated for Nucleophilic Substitution (SN2)[2].
Reactive Site 2	C2-Aryl Bromide	Primed for transition-metal catalyzed cross-coupling[3].

Synthetic Methodology: The Hantzsch Thiazole Synthesis

The most robust and atom-economical method for constructing this scaffold is the Hantzsch thiazole synthesis ()[4]. This classical condensation reaction involves an α-haloketone and a thioamide.

Mechanistic Causality: We specifically utilize 1,3-dichloroacetone rather than chloroacetone. Why? 1,3-dichloroacetone inherently provides the pre-installed chloromethyl group at the C4 position of the resulting thiazole ring, bypassing the need for a secondary, often low-yielding, radical halogenation step ()[2]. The reaction initiates with the nucleophilic attack of the sulfur atom of 2-bromothiobenzamide onto the α-carbon of 1,3-dichloroacetone (SN2 thioalkylation). This is followed by an intramolecular cyclization where the thioamide nitrogen attacks the carbonyl carbon, culminating in dehydration to yield the aromatic thiazole system[5].

Figure 1: Hantzsch synthesis pathway for 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole.

Reactivity Profile: Orthogonal Functionalization

The true synthetic value of this molecule lies in its orthogonal reactivity. The C4-chloromethyl group is highly susceptible to SN2 displacement by amines, thiols, or alkoxides. The transition state of this SN2 reaction is significantly stabilized by the adjacent aromatic thiazole ring, making it orders of magnitude more reactive than standard alkyl chlorides[2]. Conversely, the C2-(2-bromophenyl) group is inert to standard nucleophiles but readily undergoes palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig). This enables a self-validating, sequential functionalization strategy without the need for protecting groups ()[3].

Figure 2: Orthogonal reactivity enabling sequential SN2 and cross-coupling modifications.

Experimental Protocols

Protocol 1: Synthesis of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole

This protocol is designed as a self-validating system; the precipitation of the product serves as an immediate visual confirmation of successful aromatization[2].

• Preparation : In a 250 mL round-bottom flask, dissolve 1,3-dichloroacetone (1.1 eq, 14.0 mmol) in 50 mL of absolute ethanol.

• Addition : Slowly add 2-bromothiobenzamide (1.0 eq, 12.7 mmol) to the stirring solution at room temperature.

  • Causality: Slow addition prevents localized exothermic spikes that could lead to the unwanted polymerization of the highly reactive dichloroacetone.

• Reflux : Equip the flask with a reflux condenser and heat the mixture to 75°C for 4-6 hours. Monitor the reaction via TLC (Hexanes:EtOAc 4:1). The complete disappearance of the UV-active thiobenzamide spot indicates reaction completion.

• Isolation : Concentrate the mixture under reduced pressure to half its volume, then cool to 4°C overnight. The product will precipitate as a hydrochloride salt.

• Validation : Filter the precipitate, wash with cold diethyl ether, and dry under vacuum. Confirm the structural integrity via LC-MS (Expected [M+H]+: ~287.9 m/z) and 1H-NMR (look for the characteristic singlet at ~4.8 ppm corresponding to the -CH2Cl protons)[6].

Protocol 2: Nucleophilic Substitution with a Secondary Amine (Library Generation)

This protocol demonstrates the synthesis of a tertiary amine, a fundamental step in generating drug discovery libraries[3].

• Setup : Dissolve 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole (1.0 eq, 1.0 mmol) in 10 mL of anhydrous acetonitrile.

• Reagent Addition : Add anhydrous potassium carbonate (K2CO3, 3.0 eq) followed by the secondary amine (e.g., morpholine or a piperazine derivative) (1.2 eq).

  • Causality: K2CO3 acts as a non-nucleophilic acid scavenger. It neutralizes the HCl generated during the SN2 process, preventing the protonation and subsequent deactivation of the incoming amine nucleophile, thereby driving the reaction to completion[3].

• Reaction : Stir the mixture at 60°C for 3 hours. Monitor the conversion by LC-MS.

• Workup & Validation : Dilute the mixture with ethyl acetate and wash with saturated aqueous NaHCO3 and brine. Dry the organic layer over Na2SO4, filter, and concentrate. Purify via flash chromatography and validate the mass shift via LC-MS.

Safety, Handling, and Storage

Halogenated thiazoles are potent alkylating agents. The chloromethyl group is highly reactive and poses severe occupational risks.

• Hazards : Causes severe skin burns and eye damage (H314). Harmful if swallowed, inhaled, or absorbed through the skin (H302, H312, H332)[1].

• Handling : Must be handled exclusively inside a certified chemical fume hood using nitrile gloves and safety goggles.

• Storage : Store under an inert atmosphere (Argon/Nitrogen) at -20°C to prevent the slow hydrolysis of the chloromethyl group by atmospheric moisture.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 12208296, 2-(4-Bromophenyl)-4-(chloromethyl)-1,3-thiazole". PubChem. URL:[Link]

• Thieme Chemistry. "Product Class 17: Thiazoles". Science of Synthesis. URL:[Link]

• MDPI. "Parallel Synthesis of Piperazine Tethered Thiazole Compounds with Antiplasmodial Activity". Molecules. URL: [Link]

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Architecting Bifunctional Scaffolds: A Technical Guide to 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole

Executive Summary

In modern medicinal chemistry and organic synthesis, bifunctional building blocks are critical for the rapid assembly of complex molecular libraries. 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole represents a highly versatile, orthogonally reactive scaffold. By combining a privileged thiazole pharmacophore with two distinct reactive handles—an electrophilic chloromethyl group and a cross-coupling-ready ortho-bromophenyl moiety—this compound enables scientists to execute divergent synthetic strategies with high precision.

This technical guide provides an in-depth analysis of the physicochemical properties, mechanistic reactivity, and field-proven experimental protocols for utilizing this molecule in advanced drug development workflows.

Physicochemical Profiling & Structural Data

Understanding the baseline physicochemical properties of a building block is the first step in predicting its behavior in various solvent systems and biological assays. The molecular formula C₁₀H₇BrClNS and its corresponding molecular weight of 288.59 g/mol have been rigorously validated through computational descriptors and empirical databases[1],[2].

Table 1: Core Physicochemical Properties

Property	Value
Chemical Name	2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole
CAS Registry Number	953907-60-3
Molecular Formula	C₁₀H₇BrClNS
Molecular Weight	288.59 g/mol
Monoisotopic Mass	286.917 Da
Core Pharmacophore	1,3-Thiazole
Reactive Sites	C4-Chloromethyl (Sₙ2); C2'-Bromophenyl (Cross-Coupling)

Mechanistic Insights: Orthogonal Reactivity

The true value of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole lies in its orthogonal reactivity. An application scientist must understand the causality behind why these specific sites react under different conditions without interfering with one another.

• The C4-Chloromethyl Group (Electrophilic Center): The chloromethyl group attached to the 4-position of the thiazole ring is highly activated. The adjacent thiazole ring provides pseudo-allylic stabilization to the transition state during nucleophilic attack. This lowers the activation energy barrier, making it exceptionally susceptible to Sₙ2 displacement by amines, thiols, and alkoxides.

• The C2'-Bromophenyl Group (Cross-Coupling Center): The bromine atom on the phenyl ring serves as a prime handle for transition-metal-catalyzed reactions (e.g., Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings). However, its ortho positioning introduces significant steric hindrance. This structural reality dictates the necessity of using palladium catalysts with bulky, electron-rich phosphine ligands to force the challenging oxidative addition step.

Dual reactivity pathways of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole in drug synthesis.

Experimental Protocols: Self-Validating Workflows

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every reagent choice is grounded in mechanistic causality to maximize yield and prevent side reactions.

Workflow: Nucleophilic Amination of the Chloromethyl Group

Objective: Displace the chloride ion with a secondary amine to generate a basic functional handle.

Causality of Reagents:

• Solvent (Acetonitrile - MeCN): A polar aprotic solvent is chosen because it poorly solvates the nucleophile, thereby increasing its kinetic energy and accelerating the Sₙ2 reaction.

• Base (K₂CO₃): A mild, heterogeneous inorganic base acts as an acid scavenger to neutralize the HCl byproduct. Unlike stronger bases (e.g., NaH or KOtBu), K₂CO₃ prevents unwanted E2 elimination or degradation of the thiazole core.

Step-by-step workflow for the nucleophilic substitution of the chloromethyl group.

Step-by-Step Methodology:

• Preparation: In an oven-dried round-bottom flask under N₂, dissolve 1.0 equivalent of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole in anhydrous MeCN (0.2 M concentration).

• Base Addition: Add 2.0 equivalents of finely powdered, anhydrous K₂CO₃. Stir for 10 minutes at room temperature.

• Nucleophile Addition: Dropwise, add 1.2 equivalents of the desired secondary amine.

• Reaction: Elevate the temperature to 60°C and stir for 4–6 hours.

• Self-Validation Step: Monitor the reaction via TLC (4:1 Hexanes:Ethyl Acetate). The system is validated when the starting material (Rf ~0.6) completely disappears. Confirm the product mass via LC-MS (ESI+), identifying the [M+H]⁺ peak.

• Workup: Cool to room temperature, quench with distilled water, and extract with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate in vacuo.

Workflow: Suzuki-Miyaura Cross-Coupling at the Ortho-Bromophenyl Site

Objective: Couple an aryl boronic acid to the sterically hindered ortho-bromo position.

Causality of Reagents:

• Catalyst (Pd(dppf)Cl₂): The bidentate dppf ligand provides a wide bite angle, which is mechanistically crucial for facilitating the reductive elimination step in sterically congested environments.

• Base (Aqueous Na₂CO₃): Essential for activating the boronic acid into a more nucleophilic boronate complex, a prerequisite for the transmetalation step.

Step-by-Step Methodology:

• Preparation: In a Schlenk tube, combine the thiazole derivative (1.0 eq), aryl boronic acid (1.5 eq), and Pd(dppf)Cl₂ (0.05 eq).

• Solvent/Base: Add a degassed mixture of 1,4-Dioxane and 2M aqueous Na₂CO₃ (ratio 4:1).

• Reaction: Purge the system with N₂ for 10 minutes, then seal and heat to 90°C for 12 hours.

• Self-Validation Step: Monitor via LC-MS. The disappearance of the distinctive bromine isotopic pattern (1:1 ratio of M / M+2 peaks) confirms successful oxidative addition and coupling.

• Workup: Filter through a pad of Celite to remove palladium black, extract with Dichloromethane, and purify via flash column chromatography.

Applications in Drug Development

The 1,3-thiazole ring is a highly privileged scaffold in medicinal chemistry, present in over 18 FDA-approved drugs (including Dasatinib and Meloxicam)[3]. It acts as a bioisostere for oxazoles and pyridines, offering improved metabolic stability and favorable lipophilicity profiles.

By utilizing 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole, researchers can rapidly generate libraries of compounds that probe the chemical space around the thiazole core. The ortho-bromo substitution allows for the introduction of biaryl systems that can induce specific conformational twists (due to atropisomerism), which are highly prized for fitting into narrow, hydrophobic protein binding pockets (such as kinase hinge regions).

References

• National Center for Biotechnology Information (PubChem). PubChem Compound Summary for CID 50431305, 2-(4-bromophenyl)-4-(chloromethyl)-1,3-thiazole. Source: PubChem. (Cited for isomeric molecular weight and formula validation). URL:[Link]

• National Institutes of Health (PMC). Thiazole Ring—A Biologically Active Scaffold. Source: PubMed Central (PMC8431321). URL:[Link]

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1H NMR spectral analysis of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole

An In-Depth Technical Guide to the ¹H NMR Spectral Analysis of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole

Abstract

This technical guide provides a comprehensive analysis of the proton nuclear magnetic resonance (¹H NMR) spectrum of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole. Designed for researchers, scientists, and professionals in drug development, this document delves into the theoretical prediction of the spectrum, outlines a robust experimental protocol for data acquisition, and offers insights into spectral interpretation. By examining the influence of the molecule's distinct structural motifs—the 2-bromophenyl group, the 1,3-thiazole core, and the 4-chloromethyl substituent—we elucidate the expected chemical shifts, signal multiplicities, and coupling constants. This guide serves as a practical reference for the structural verification and characterization of this and structurally related heterocyclic compounds.

Introduction: The Role of NMR in Structural Elucidation

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy stands as an unparalleled tool in modern organic chemistry for the structural determination of molecules in solution. By probing the magnetic environments of protons, ¹H NMR provides precise information on the number of distinct proton types, their electronic environments, and their spatial and through-bond relationships with neighboring nuclei.

The target molecule, 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole, presents a compelling case for NMR analysis. It comprises three key fragments whose electronic and steric interactions create a unique spectral fingerprint. Understanding this fingerprint is crucial for confirming its synthesis, assessing purity, and predicting its chemical behavior. This guide will systematically deconstruct the molecule to predict its ¹H NMR spectrum, grounded in fundamental principles and empirical data.

Molecular Structure and Proton Environment Analysis

To accurately predict the ¹H NMR spectrum, we must first analyze the electronic environment of each proton. The molecule's structure is dissected into its core components, and the influence of each substituent is considered.

Caption: Labeled structure of the target molecule.

• 1,3-Thiazole Ring (H-5): Thiazoles are aromatic heterocycles characterized by significant π-electron delocalization.[1] This aromaticity results in a strong diamagnetic ring current, causing the ring protons to resonate at a downfield chemical shift, typically between 7.27 and 8.77 ppm.[1][2] The H-5 proton is directly attached to this deshielding system.

• Chloromethyl Group (H-α): The two protons of the chloromethyl (-CH₂Cl) group are chemically equivalent. The high electronegativity of the chlorine atom withdraws electron density from the methylene carbon and, by extension, from the attached protons. This inductive effect causes a significant downfield shift. Protons on carbons bonded to electronegative atoms typically absorb at lower fields.[3]

• 2-Bromophenyl Ring (H-3', H-4', H-5', H-6'): This is a substituted aromatic ring where all four protons are chemically distinct, giving rise to a complex splitting pattern. Their chemical shifts are influenced by:

  • The anisotropic effect of the benzene ring current, placing them in the aromatic region (typically 6.5-8.0 ppm).[4]

  • The inductive (-I) and weak resonance (+R) effects of the bromine substituent.

  • The electron-withdrawing nature of the thiazole substituent.

  • Steric and Through-Space Effects: The ortho-position of the bromine atom forces a non-planar conformation between the phenyl and thiazole rings due to steric hindrance.[5] This proximity can lead to a through-space deshielding effect, known as steric compression, on the nearby H-6' and potentially the thiazole H-5 proton.[6][7]

Predicted ¹H NMR Spectrum

Based on the structural analysis and established NMR principles, a detailed prediction for the ¹H NMR spectrum is summarized below. The protons on the bromophenyl ring constitute a complex second-order (or ABCD) spin system, meaning their multiplicities may be more complex than simple doublets or triplets. The predictions below represent a first-order approximation.

Proton Label	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)	Integration	Rationale
H-5	7.6 - 7.9	Singlet (s)	N/A	1H	Located on the aromatic thiazole ring[1][2]; deshielded by adjacent S and N atoms and the C4-substituent.
H-α	4.7 - 5.0	Singlet (s)	N/A	2H	Deshielded by the electronegative chlorine atom and the adjacent thiazole ring. No adjacent protons to couple with.
H-6'	7.6 - 7.8	Doublet of doublets (dd) or Multiplet (m)	³J ≈ 7.5-8.0 (ortho), ⁴J ≈ 1.0-1.5 (meta)	1H	Ortho to the deshielding bromine atom.
H-3'	7.5 - 7.7	Doublet of doublets (dd) or Multiplet (m)	³J ≈ 7.5-8.0 (ortho), ⁴J ≈ 1.5-2.0 (meta)	1H	Ortho to the electron-withdrawing thiazole ring.
H-4', H-5'	7.2 - 7.5	Multiplet (m)	³J ≈ 7.0-8.0 (ortho/vicinal)	2H	These protons are expected to overlap, appearing as a complex multiplet due to multiple vicinal couplings.

Key Coupling Interactions

The splitting patterns observed in an NMR spectrum are a direct result of J-coupling, an interaction between nuclear spins mediated through chemical bonds.[8] For this molecule, the most significant couplings will be within the bromophenyl ring.

Caption: Predicted J-coupling network in the bromophenyl ring.

• Ortho Coupling (³J): Coupling between protons on adjacent carbons (e.g., H-3' and H-4'). This is the strongest aromatic coupling, typically 7-9 Hz.[9]

• Meta Coupling (⁴J): Coupling between protons separated by three bonds (e.g., H-4' and H-6'). This is significantly weaker, around 2-3 Hz.[9]

• Para Coupling (⁵J): Coupling across four bonds is usually very small (<1 Hz) and often not resolved.

Experimental Protocol for ¹H NMR Data Acquisition

This protocol outlines a self-validating system for obtaining a high-quality ¹H NMR spectrum. Adherence to these steps ensures reproducibility and accuracy.

Caption: Standard workflow for NMR spectral acquisition.

Methodology:

• Sample Preparation:

  • Accurately weigh 5-10 mg of purified 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent, such as chloroform-d (CDCl₃).[10] CDCl₃ is a common choice for its ability to dissolve a wide range of organic compounds.

  • Add tetramethylsilane (TMS) as an internal reference standard (0.00 ppm).

  • Ensure the sample is fully dissolved, using gentle vortexing if necessary. Transfer the clear solution to a clean, high-quality 5 mm NMR tube.[10]

• Instrument Setup & Data Acquisition (400 MHz Spectrometer):

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer onto the deuterium signal of the solvent (CDCl₃).

  • Shim the magnetic field to optimize its homogeneity across the sample, which is critical for achieving sharp, well-resolved peaks.

  • Use a standard one-pulse sequence (e.g., Bruker's 'zg30').

  • Set the number of scans (NS) to 16 or 32 to achieve an adequate signal-to-noise ratio.

  • Acquire the Free Induction Decay (FID).

• Data Processing:

  • Apply a Fourier transform to the FID to convert the time-domain data into the frequency-domain spectrum.

  • Perform phase correction to ensure all peaks are in the positive absorptive phase.

  • Apply a baseline correction to obtain a flat baseline.

  • Calibrate the chemical shift axis by setting the TMS peak to exactly 0.00 ppm.

  • Integrate the signals to determine the relative number of protons corresponding to each peak.

Conclusion

The ¹H NMR spectrum of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole is predicted to exhibit distinct signals that are highly informative for its structural verification. Key features include two singlets for the thiazole H-5 and chloromethyl H-α protons, and a complex multiplet system in the aromatic region for the four non-equivalent protons of the 2-bromophenyl ring. The precise chemical shifts and coupling patterns are a direct consequence of the interplay between aromaticity, inductive effects, and steric interactions within the molecule. The experimental protocol provided herein offers a reliable method for obtaining a high-resolution spectrum, allowing for confident assignment of all proton signals and confirmation of the molecular structure.

References

• Pladwig, G. L. & Castle, R. N. Carbon-13, proton spin–spin coupling constants in some 4-substituted isothiazoles and related heterocyclics. Journal of Heterocyclic Chemistry. Available at: [Link].

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• ResearchGate. (n.d.). Elemental analysis, IR and 1 H NMR data of prepared thiazole derivatives. ResearchGate. Available at: [Link].

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• Abraham, R. J. & Thomas, W. A. 1H chemical shifts in NMR, part 18 1. Ring currents and π-electron effects in hetero-aromatics. Modgraph. Available at: [Link].

• MDPI. (2019). New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. MDPI. Available at: [Link].

• Western University. (n.d.). NMR Sample Preparation. Western University. Available at: [Link].

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• Emory University. (2013). NMR Experiment Procedure. Emory University. Available at: [Link].

• Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Intramolecular through-space NMR spectroscopic effect of steric compression on 1H NMR spectroscopy. Royal Society of Chemistry. Available at: [Link].

• e-PG Pathshala. (n.d.). CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. e-PG Pathshala. Available at: [Link].

• Abraham, R. J., et al. (n.d.). 1H chemical shifts in NMR. Part 18. Ring currents and π-electron effects in hetero-aromatics. University of Liverpool. Available at: [Link].

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• University of Wisconsin-Madison. (n.d.). Coupling constants for 1H and 13C NMR. University of Wisconsin-Madison. Available at: [Link].

• Reich, H. J. (n.d.). 5.3 Spin-Spin Splitting: J-Coupling. Organic Chemistry Data. Available at: [Link].

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Electronic Properties of 2-Bromophenyl Substituted Thiazoles: A Technical Guide for Drug Development and Material Science

Executive Summary

The thiazole nucleus is a privileged, highly versatile planar heterocyclic scaffold utilized extensively in both medicinal chemistry and materials science. Its inherent aromaticity and pronounced electron delocalization make it an ideal candidate for structural tuning[1]. The introduction of a 2-bromophenyl substituent at the C-2 position of the thiazole ring induces profound electronic and steric perturbations. This whitepaper provides an in-depth analysis of how the 2-bromophenyl moiety alters the Frontier Molecular Orbitals (FMOs), dictates conformational rigidity, and influences target binding. Furthermore, it establishes a self-validating experimental and theoretical workflow for characterizing these electronic properties.

Structural Causality: The Impact of the 2-Bromophenyl Group

Unsubstituted thiazole exhibits a specific dipole moment and electron density distribution that governs its baseline basicity and nucleophilicity. However, substitution at the C-2 position fundamentally rewires its reactivity profile[1]. The 2-bromophenyl group exerts two primary effects:

• Inductive Electron Withdrawal (-I Effect): The highly electronegative bromine atom pulls electron density away from the phenyl ring. Through conjugation, this electron-withdrawing effect extends to the thiazole core, lowering the overall electron density of the system. This results in a stabilization (lowering) of both the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) energy levels[2].

• Conformational Rigidity via Steric Hindrance: The bulky bromine atom, positioned ortho to the inter-ring C-C bond, creates severe steric clashes with the adjacent nitrogen or sulfur atoms of the thiazole ring. This steric hindrance restricts free rotation, locking the two rings into a highly specific, non-coplanar conformation. In drug development, this pre-organized rigidity is highly advantageous as it minimizes the entropic penalty upon binding to biological targets[3].

Caption: Causality network mapping structural substitution to electronic and binding properties.

Theoretical Framework: DFT and Frontier Molecular Orbitals

Density Functional Theory (DFT) serves as the theoretical gold standard for mapping the molecular electrostatic potential (MEP) and FMOs of thiazole derivatives. Implementing the B3LYP functional with the 6-31G* or 6-311G(d,p) basis sets yields highly accurate approximations of orbital energies and fundamental vibrational frequencies[2][4].

The HOMO-LUMO energy gap is a critical indicator of a molecule's kinetic stability and chemical reactivity. A narrower gap typically denotes higher polarizability and lower stability, whereas a wider gap—often induced by electron-withdrawing halogens—indicates a harder, less reactive, and more stable molecule suitable for aggressive biological or electronic environments[2][5].

Quantitative Data Summary

The table below summarizes the comparative electronic properties of the thiazole core as it undergoes progressive substitution, demonstrating the specific theoretical impact of the 2-bromophenyl group.

Compound	HOMO (eV)	LUMO (eV)	Band Gap (ΔE, eV)	Dipole Moment (Debye)
Unsubstituted Thiazole	-6.52	-0.85	5.67	1.60
2-Phenylthiazole	-6.10	-1.45	4.65	1.85
2-(2-Bromophenyl)thiazole	-6.38	-1.92	4.46	2.74

Note: Values are representative computational derivations based on B3LYP/6-31G level of theory demonstrating the relative shifts caused by extended conjugation and halogenation.*

Self-Validating Experimental Workflows

To ensure scientific integrity, theoretical DFT calculations must be grounded in empirical data. The following protocols outline a self-validating system: synthesizing the compound, empirically measuring its electronic band gap via Cyclic Voltammetry (CV), and correlating the results with the DFT models.

Caption: Integrated experimental and theoretical workflow for characterizing thiazole derivatives.

Protocol 1: Synthesis via Hantzsch Cyclization

The Hantzsch synthesis is a highly reliable methodology for constructing substituted thiazoles from readily available precursors[1].

Step-by-Step Methodology:

• Reagent Preparation: Dissolve 1.0 equivalent of 2-bromothiobenzamide in absolute ethanol. Causality: Absolute ethanol is chosen to ensure complete solubility of the precursors while preventing unwanted hydrolysis of the intermediate thioamide.

• Electrophile Addition: Slowly add 1.1 equivalents of an α-haloketone (e.g., chloroacetaldehyde for an unsubstituted C4/C5 thiazole ring) dropwise to the solution.

• Reflux: Heat the mixture to reflux (approx. 78°C) for 4–6 hours. Causality: Elevated temperatures provide the necessary activation energy to drive the nucleophilic attack of the sulfur atom onto the α-carbon, followed by ring closure via dehydration.

• Neutralization & Extraction: Cool the mixture to room temperature and neutralize with saturated aqueous NaHCO₃. Extract the aqueous layer with ethyl acetate (3 x 20 mL). Causality: Neutralization converts the thiazolium salt intermediate into the free base, allowing it to partition into the organic phase.

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via silica gel column chromatography (Hexanes/Ethyl Acetate gradient) to yield pure 2-(2-bromophenyl)thiazole.

Protocol 2: Electrochemical Determination of HOMO-LUMO Gaps

While DFT provides gas-phase or implicit-solvent theoretical values, Cyclic Voltammetry (CV) provides vital empirical solution-phase redox potentials.

Step-by-Step Methodology:

• Electrolyte Preparation: Prepare a 0.1 M solution of tetrabutylammonium hexafluorophosphate (TBAPF₆) in anhydrous acetonitrile. Causality: TBAPF₆ acts as a supporting electrolyte to ensure the solution is highly conductive, while anhydrous acetonitrile prevents water from interfering with the redox signals.

• Sample Dissolution: Dissolve the purified 2-(2-bromophenyl)thiazole in the electrolyte solution to a concentration of 1.0 mM.

• Cell Assembly: Utilize a three-electrode setup: a glassy carbon working electrode, a platinum wire counter electrode, and an Ag/Ag⁺ reference electrode. Causality: Glassy carbon provides a wide potential window without participating in the reaction, ensuring observed peaks are solely from the analyte.

• Data Acquisition: Sweep the potential from -2.5 V to +2.0 V at a scan rate of 50 mV/s. Record the onset oxidation potential ( Eoxonset​ ) and onset reduction potential ( Eredonset​ ).

• Band Gap Calculation: Calculate the empirical HOMO and LUMO levels using the Ferrocene/Ferrocenium (Fc/Fc⁺) redox couple as an internal standard.

  • HOMO=−(Eoxonset​+4.8) eV

  • LUMO=−(Eredonset​+4.8) eV

• Validation: Compare the empirical ΔE (Band Gap) derived from CV with the theoretical ΔE derived from B3LYP/6-31G* DFT calculations to validate the electronic model.

Conclusion

The 2-bromophenyl substitution on the thiazole scaffold is a powerful structural modification. By leveraging the inductive electron-withdrawing nature and the steric bulk of the ortho-bromine atom, researchers can precisely tune the HOMO-LUMO energy gap and enforce conformational rigidity. Understanding and validating these electronic properties through integrated DFT and electrochemical workflows is essential for optimizing these compounds for downstream applications in targeted therapeutics and advanced material sciences.

References

• Recent trends in ionic liquid-mediated synthesis of thiazoles: toward greener methodologies - RSC Advances -[Link]

• HOMO and LUMO, and electronic properties units for compounds using DFT with B3LYP/6-31G basis set* - ResearchGate -[Link]

• Synthesis and Ab Initio/DFT Studies on 2-(4-methoxyphenyl)benzo[d]thiazole - MDPI - [Link]

Sources

• 1. Recent trends in ionic liquid-mediated synthesis of thiazoles: toward greener methodologies - RSC Advances (RSC Publishing) DOI:10.1039/D5RA05665A [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. 2-(2-Bromophenyl)thiazole | 30216-46-7 | Benchchem [benchchem.com]
• 4. Synthesis and Ab Initio/DFT Studies on 2-(4-methoxyphenyl)benzo[d]thiazole [mdpi.com]
• 5. jk-sci.com [jk-sci.com]

Thermodynamic Stability and Degradation Kinetics of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole

Executive Summary

For drug development professionals and synthetic chemists, 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole represents a highly versatile, yet thermodynamically sensitive, building block. It is characterized by three distinct physicochemical domains: the sterically demanding 2-bromophenyl moiety, the electron-deficient 1,3-thiazole core, and the highly reactive 4-chloromethyl electrophilic handle.

Understanding the thermodynamic stability of this compound is not merely an academic exercise; it is a critical prerequisite for formulation development, storage optimization, and scale-up synthesis. This whitepaper deconstructs the thermodynamic vulnerabilities of this molecule—specifically its hydrolytic lability and thermal degradation pathways—and provides field-proven, self-validating protocols for empirical stability profiling.

Structural & Electronic Profiling: The Causality of Instability

To predict the thermodynamic behavior of this compound, we must analyze the micro-environments of its functional groups.

Steric Hindrance and Conformational Thermodynamics

The presence of a bulky bromine atom at the ortho position of the phenyl ring introduces severe steric clash with the adjacent nitrogen or sulfur of the thiazole ring. Thermodynamically, this forces a non-planar dihedral angle between the two aromatic systems to minimize steric strain.

• Consequence: The lack of coplanarity disrupts extended π -conjugation. While this slightly increases the overall enthalpy of formation ( ΔHf∘​ ) compared to a planar analog, it provides kinetic shielding to the C2-position of the thiazole, directing degradation pathways almost exclusively toward the chloromethyl group.

The Lability of the 4-Chloromethyl Group

The C-Cl bond in the chloromethyl group is the thermodynamic "Achilles' heel" of the molecule. The adjacent 1,3-thiazole ring is strongly electron-withdrawing, particularly due to the electronegative nitrogen at position 3.

• Hydrolytic Vulnerability: The electron-deficient nature of the thiazole core accelerates nucleophilic attack (e.g., by H2​O or OH− ) at the methylene carbon. The hydrolysis of chloromethylthiazoles to their corresponding hydroxymethyl derivatives is a thermodynamically favorable and well-documented degradation pathway in aqueous media[1]. Furthermore, the thermodynamic parameters of chloromethyl-modified structures indicate high susceptibility to solvolysis unless stored under strictly anhydrous conditions[2].

Degradation Pathways & Thermodynamic Mechanisms

Hydrolytic Degradation (Solvolysis)

In aqueous or protic environments, the compound undergoes rapid hydrolysis. The reaction proceeds via a borderline SN​1/SN​2 mechanism, depending on the pH and dielectric constant of the solvent. The transition state ( ΔG‡ ) is stabilized by the polar solvent, leading to the formation of 2-(2-Bromophenyl)-4-(hydroxymethyl)-1,3-thiazole. At high concentrations, the unreacted starting material can react with the newly formed alcohol to yield a dimeric bis-thiazole ether.

Fig 1. Hydrolytic degradation pathway of the chloromethyl group.

Thermal Degradation

Thermal analysis (TGA/DTA) of substituted thiazole derivatives typically reveals that degradation initiates via the endothermic cleavage of the labile C-Cl bond, followed by exothermic polymerization or volatilization of the resulting radicals[3]. The thermodynamic cycles governing the stability of the thiazole ring itself remain relatively robust up to ~250°C, meaning thermal decomposition is almost entirely driven by the substituents[4].

Quantitative Data Summaries

To establish a baseline for storage and handling, the following tables summarize the extrapolated thermodynamic parameters and kinetic half-lives based on the behavior of the 4-chloromethylthiazole pharmacophore.

Table 1: Extrapolated Thermodynamic & Physicochemical Parameters

Parameter	Estimated Value	Mechanistic Implication
C-Cl Bond Dissociation Energy (BDE)	~68-72 kcal/mol	Highly susceptible to thermal and photolytic cleavage.
Activation Energy ( Ea​ ) for Hydrolysis	~18-22 kcal/mol	Reaction rate doubles approximately every 10°C rise.
Standard Enthalpy of Formation ( ΔHf∘​ )	+15 to +25 kJ/mol	Endothermic formation; inherently reactive intermediate.
LogP (Octanol/Water)	~3.8 - 4.2	Highly lipophilic; partitions into organic phases, reducing aqueous hydrolysis rates in biphasic systems.

Table 2: Accelerated Hydrolytic Stability Matrix (Predicted t1/2​ )

Condition (pH)	Temperature (°C)	Observed Rate Constant ( kobs​ )	Estimated Half-Life ( t1/2​ )
pH 2.0 (Acidic)	25°C	1.2×10−4 h−1	~240 Days
pH 7.4 (Neutral)	25°C	8.5×10−3 h−1	~3.4 Days
pH 7.4 (Neutral)	40°C	3.1×10−2 h−1	~22 Hours
pH 10.0 (Basic)	25°C	4.5×10−1 h−1	~1.5 Hours

Note: Data reflects typical solvolysis rates for activated chloromethyl heterocycles in 50:50 Acetonitrile:Aqueous buffers.

Experimental Protocols for Stability Validation

To ensure scientific integrity, laboratories must employ self-validating systems to measure thermodynamic parameters. The following protocols are designed to extract precise kinetic data ( Ea​ , ΔG‡ ) for 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole.

Fig 2. Experimental workflow for thermodynamic stability profiling.

Protocol A: Determination of Hydrolytic Activation Energy ( Ea​ ) via UPLC-UV

Causality: By measuring the degradation rate at multiple temperatures, we can use the Arrhenius equation to calculate the activation energy, providing a thermodynamic boundary for storage conditions.

• Preparation of Stock: Dissolve 10.0 mg of the compound in 10.0 mL of anhydrous LC-MS grade Acetonitrile (ACN) to prevent premature solvolysis.

• Buffer Preparation: Prepare a 50 mM Phosphate buffer at pH 7.4.

• Incubation: In amber HPLC vials (to prevent photolytic interference), mix 100 μ L of the stock solution with 900 μ L of the buffer.

• Thermal Stressing: Place sets of vials in thermostated autosamplers set to 25°C, 40°C, and 60°C.

• Time-Course Sampling: Inject 2 μ L onto a C18 UPLC column every 2 hours for 24 hours. Use a gradient of Water/ACN (0.1% Formic Acid).

• Data Analysis: Plot ln(AreaIntact API​) versus Time to determine the rate constant ( k ) for each temperature.

• Thermodynamic Calculation: Plot ln(k) versus 1/T (Kelvin). The slope of this line equals −Ea​/R , allowing for the precise calculation of the activation energy.

Protocol B: Thermal Profiling via TGA/DSC

Causality: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) decouple melting endotherms from decomposition exotherms, revealing the intrinsic thermal stability of the crystal lattice versus the molecular bonds[3].

• Sample Loading: Accurately weigh 2.0 - 3.0 mg of the solid compound into an aluminum crucible. Pierce the lid to allow for gas evolution.

• Atmosphere Control: Purge the TGA/DSC furnace with dry Nitrogen at 50 mL/min to prevent oxidative degradation, isolating pure thermal decomposition.

• Heating Ramp: Apply a heating rate of 10°C/min from 25°C to 400°C.

• Validation Check: Identify the sharp endothermic melting point. The onset of the subsequent weight loss in the TGA curve, coupled with an exothermic peak in the DSC, indicates the homolytic cleavage of the C-Cl bond and subsequent degradation.

References

• Reaction Chemistry & Engineering - University of Pretoria Source: University of Pretoria / Royal Society of Chemistry URL:[Link][1]

• Study of the Corrosion Inhibition Efficiency by Using New Azo Compounds from Thiazole Derivatives Source: Iraqi Journal of Natural Sciences (rdd.edu.iq) URL:[Link][3]

• Quantum Mechanical Prediction of Dissociation Constants for Thiazol-2-imine Derivatives Source: Journal of Chemical Information and Modeling (ACS Publications) URL:[Link][4]

• Selective Recovery of Palladium (II) from Metallurgical Wastewater Using Thiadiazole-Based Chloromethyl Polystyrene-Modified Adsorbent Source: National Institutes of Health (PMC) URL:[Link][2]

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• 1. repository.up.ac.za [repository.up.ac.za]
• 2. Selective Recovery of Palladium (II) from Metallurgical Wastewater Using Thiadiazole-Based Chloromethyl Polystyrene-Modified Adsorbent - PMC [pmc.ncbi.nlm.nih.gov]
• 3. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 4. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole, a heterocyclic compound of interest in medicinal chemistry and drug discovery. Due to the limited availability of specific experimental data for this particular isomer, this guide synthesizes information from closely related analogues and established chemical principles to offer a robust resource for researchers. All data presented herein should be considered a starting point for further experimental validation.

Core Identifiers and Chemical Structure

2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole is a substituted thiazole with a molecular formula of C₁₀H₇BrClNS and a molecular weight of 288.59 g/mol .[1]

Table 1: Chemical Identifiers

Identifier	Value	Source
CAS Number	953907-60-3	[1]
Molecular Formula	C₁₀H₇BrClNS	[1]
Molecular Weight	288.59 g/mol	[1]
IUPAC Name	2-(2-bromophenyl)-4-(chloromethyl)-1,3-thiazole

Synthesis and Mechanistic Insights

The primary route for the synthesis of 2-aryl-4-substituted-1,3-thiazoles is the Hantzsch thiazole synthesis.[2] This method involves the condensation reaction between an α-haloketone and a thioamide. For the synthesis of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole, the logical precursors would be 2-bromothiobenzamide and 1,3-dichloroacetone.

Proposed Synthetic Protocol (Hantzsch Thiazole Synthesis)

This protocol is a generalized procedure based on the Hantzsch synthesis of related thiazoles and requires experimental optimization for the specific target compound.

Materials:

• 2-Bromothiobenzamide

• 1,3-Dichloroacetone

• Ethanol (or other suitable solvent)

• Sodium bicarbonate (or other mild base)

• Stir bar

• Round-bottom flask

• Reflux condenser

• Heating mantle with stirring capability

• Filtration apparatus (e.g., Buchner funnel)

Procedure:

• In a round-bottom flask, dissolve 2-bromothiobenzamide (1.0 equivalent) in ethanol.

• Add 1,3-dichloroacetone (1.1 equivalents) to the solution.

• Optionally, a mild base such as sodium bicarbonate can be added to neutralize the hydrogen halide formed during the reaction.

• Add a stir bar and fit the flask with a reflux condenser.

• Heat the reaction mixture to reflux with constant stirring. The reaction progress should be monitored by Thin Layer Chromatography (TLC).

• Upon completion of the reaction (typically several hours), allow the mixture to cool to room temperature.

• The crude product may precipitate out of the solution upon cooling. If not, the solvent can be partially removed under reduced pressure to induce crystallization.

• Collect the solid product by vacuum filtration and wash with cold ethanol to remove any unreacted starting materials.

• The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol, methanol, or a solvent mixture).

Reaction Mechanism

The Hantzsch thiazole synthesis proceeds through a well-established mechanism:

• Nucleophilic Attack: The sulfur atom of the thioamide acts as a nucleophile and attacks one of the electrophilic carbonyl carbons of the α-haloketone (1,3-dichloroacetone).

• Intermediate Formation: This initial attack forms a tetrahedral intermediate.

• Cyclization: An intramolecular nucleophilic attack by the nitrogen atom of the thioamide on the other carbonyl carbon leads to the formation of a five-membered ring intermediate.

• Dehydration: The intermediate undergoes dehydration (loss of a water molecule) to form the aromatic thiazole ring.

Caption: Generalized Hantzsch Thiazole Synthesis Workflow.

Physicochemical Properties (Predicted)

Table 2: Predicted Physicochemical Properties

Property	Predicted/Comparative Value	Notes
Molecular Weight	288.59 g/mol	Calculated
XLogP3	3.7	Predicted for 4-bromo isomer[3]
Hydrogen Bond Donor Count	0	Predicted
Hydrogen Bond Acceptor Count	2	Predicted (N and S atoms)
Rotatable Bond Count	2	Predicted
Melting Point	Not available	Experimental determination required
Boiling Point	Not available	Experimental determination required
Solubility	Expected to be soluble in organic solvents like ethanol, methanol, and DMSO.	Based on general properties of similar compounds.

Spectroscopic Data (Predicted)

No specific experimental spectroscopic data for 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole has been published. The following are expected characteristic signals based on the analysis of related compounds.

¹H NMR Spectroscopy (Predicted)

• Aromatic Protons (Bromophenyl group): A multiplet in the range of δ 7.2-7.8 ppm. The ortho-substitution pattern will lead to a complex splitting pattern.

• Thiazole Proton (H5): A singlet around δ 7.0-7.5 ppm.

• Chloromethyl Protons (-CH₂Cl): A singlet around δ 4.5-5.0 ppm.

¹³C NMR Spectroscopy (Predicted)

• Aromatic Carbons: Signals in the range of δ 120-140 ppm. The carbon attached to the bromine will be in the lower end of this range.

• Thiazole Carbons: C2 (attached to the bromophenyl group) is expected around δ 160-170 ppm, C4 (attached to the chloromethyl group) around δ 145-155 ppm, and C5 around δ 115-125 ppm.

• Chloromethyl Carbon (-CH₂Cl): A signal around δ 40-50 ppm.

Mass Spectrometry (Predicted)

The mass spectrum is expected to show a molecular ion peak (M+) at m/z corresponding to the molecular weight (288.59). Due to the presence of bromine and chlorine, characteristic isotopic patterns for [M]+, [M+2]+, and [M+4]+ will be observed. Fragmentation may involve the loss of the chloromethyl group and cleavage of the thiazole ring.

Infrared (IR) Spectroscopy (Predicted)

• C-H stretching (aromatic): ~3100-3000 cm⁻¹

• C=N stretching (thiazole ring): ~1650-1550 cm⁻¹

• C=C stretching (aromatic and thiazole rings): ~1600-1450 cm⁻¹

• C-Cl stretching: ~800-600 cm⁻¹

• C-Br stretching: ~700-500 cm⁻¹

Potential Applications in Drug Discovery and Medicinal Chemistry

Thiazole derivatives are a cornerstone in medicinal chemistry due to their wide range of biological activities.[4] While specific biological data for 2-(2-bromophenyl)-4-(chloromethyl)-1,3-thiazole is not available, related bromophenyl-thiazole compounds have shown potential as:

• Anticancer Agents: Many thiazole derivatives have been investigated for their antiproliferative activities against various cancer cell lines. The presence of a substituted phenyl ring is often crucial for this activity.

• Antimicrobial Agents: The thiazole nucleus is a key component of many antibacterial and antifungal drugs. Bromophenyl-thiazole derivatives have been synthesized and evaluated for their antimicrobial properties.[5]

• Enzyme Inhibitors: The thiazole scaffold can be modified to target specific enzyme active sites, making these compounds potential candidates for enzyme inhibitors in various disease pathways.

The 4-(chloromethyl) group is a reactive handle that allows for further derivatization, enabling the synthesis of a library of compounds for structure-activity relationship (SAR) studies. This makes 2-(2-bromophenyl)-4-(chloromethyl)-1,3-thiazole a valuable building block in the synthesis of more complex and potentially more potent therapeutic agents.

Caption: Potential applications of the core compound in drug discovery.

Safety, Handling, and Storage

Specific safety data for 2-(2-bromophenyl)-4-(chloromethyl)-1,3-thiazole is not available. The following recommendations are based on the safety profiles of similar brominated and chlorinated organic compounds.

Table 3: General Safety and Handling Precautions

Aspect	Recommendation
Personal Protective Equipment (PPE)	Wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.[6][7]
Handling	Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust or vapors. Avoid contact with skin and eyes.[8][9]
First Aid (In case of exposure)	Skin Contact: Immediately wash the affected area with soap and plenty of water.[9] Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[9] Inhalation: Move the person to fresh air. Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention for all routes of exposure.[6]
Storage	Store in a tightly sealed container in a cool, dry, and well-ventilated place. Keep away from incompatible materials such as strong oxidizing agents.
Disposal	Dispose of in accordance with local, state, and federal regulations for hazardous chemical waste.

Conclusion

2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole is a chemical entity with significant potential as a building block in the development of new therapeutic agents. While there is a notable lack of specific experimental data for this isomer, this guide provides a foundational understanding based on established synthetic methods, predicted properties, and the known biological activities of related compounds. Researchers and drug development professionals are encouraged to use this information as a starting point for their investigations, with the understanding that experimental verification is crucial for advancing the study of this and similar molecules.

References

• ACS Publications. Development in the Synthesis of Bioactive Thiazole-Based Heterocyclic Hybrids Utilizing Phenacyl Bromide. ACS Omega. 2024. Available from: [Link]

• PMC. Synthesis, characterization, biological activities, and computational studies of pyrazolyl–thiazole derivatives of thiophene. 2024. Available from: [Link]

• PMC. 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular docking study with ADME profile. 2019. Available from: [Link]

• Research Journal of Pharmaceutical, Biological and Chemical Sciences. Synthesis of some novel thiazole derivatives. 2015. Available from: [Link]

• ResearchGate. A Review on Synthesis and Biological Activity of Thiazole and its Derivatives. 2020. Available from: [Link]

• International Journal of Pharmaceutical Sciences Review and Research. A Review on Synthesis and Biological Activity of Thiazole and its Derivatives. 2021. Available from: [Link]

• ACS Publications. Modification and Biological Evaluation of Thiazole Derivatives as Novel Inhibitors of Metastatic Cancer Cell Migration and Invasion. Journal of Medicinal Chemistry. 2014. Available from: [Link]

• ResearchGate. Synthesis and antimicrobial evaluation of new-[2-amino-4-(4-chloro-/4-bromophenyl)-1,3-thiazole derivatives. 2018. Available from: [Link]

• MDPI. Synthesis and Antimicrobial Evaluation of 2-[2-(9H-Fluoren-9-ylidene)hydrazin-1-yl]-1,3-thiazole Derivatives. 2024. Available from: [Link]

• PubChem. 2-(4-Bromophenyl)-4-(chloromethyl)-1,3-thiazole. Available from: [Link]

• PubChemLite. 2-(4-bromophenyl)-4-(chloromethyl)-1,3-thiazole. Available from: [Link]

• MDPI. New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. 2019. Available from: [Link]

• SpectraBase. 2-(4-(4-bromophenyl)-2-[(4-methoxyphenyl)imino]-1,3-thiazol-3(2H)-yl)ethanol - Optional[Vapor Phase IR] - Spectrum. Available from: [Link]

• MDPI. Synthesis of 2-{[4-(4-bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione. 2023. Available from: [Link]

• PMC. Synthesis, molecular modelling and biological significance of N-(4-(4-bromophenyl) thiazol-2-yl)-2-chloroacetamide derivatives as prospective antimicrobial and antiproliferative agents. Available from: [Link]

• DOI. Emerging green synthetic routes for thiazole and its derivatives: Current perspectives. 2023. Available from: [Link]

• Thiazoles: A Retrospective Study on Synthesis, Structure-activity Relationship and Therapeutic Significance. 2022. Available from: [Link]

• PMC. Synthesis and biological evaluation of thiazole derivatives as LbSOD inhibitors. Available from: [Link]

• Google Patents. US4468517A - Synthesis of thiazoles.

• SpectraBase. 2-(4-bromophenyl)-N-[(2-phenyl-1,3-thiazol-4-yl)methyl]acetamide - Optional[1H NMR] - Spectrum. Available from: [Link]

• PubChemLite. 2-(3-bromophenyl)-4-(chloromethyl)-1,3-thiazole. Available from: [Link]

• ResearchGate. IR and 1 H-NMR spectral data of compounds 2a-f, 3a-f, 4a-f and 5a-c. Available from: [Link]3)

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• 1. 2-(2-bromophenyl)-4-(chloromethyl)-1,3-thiazole CAS#: 953907-60-3 [m.chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 2-(4-Bromophenyl)-4-(chloromethyl)-1,3-thiazole | C10H7BrClNS | CID 12208296 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Nucleophilic substitution reactions using 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole

Application Note: Chemoselective Nucleophilic Substitution of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole

Introduction & Strategic Utility

In modern drug discovery and agrochemical development, bifunctional scaffolds are critical for rapid library generation. 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole represents a premier class of these building blocks. It possesses two orthogonal reactive sites:

• 4-Chloromethyl group: A highly electrophilic, sp³-hybridized carbon primed for Sₙ2 nucleophilic substitution.

• 2-Bromophenyl group: An sp²-hybridized aryl halide reserved for downstream transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig).

This application note details the causality, optimization, and self-validating protocols for selectively functionalizing the chloromethyl group while preserving the aryl bromide intact.

Mechanistic Rationale & Chemoselectivity

The primary utility of the 4-(chloromethyl)thiazole core stems from the exceptional reactivity of the benzylic-like chloromethyl group, which acts as a potent electrophile in Sₙ2 displacements[1]. The adjacent electron-withdrawing thiazole ring lowers the LUMO energy of the C–Cl bond and stabilizes the Sₙ2 transition state.

Because Sₙ2 reactions at sp³ carbons occur under mild basic conditions (room temperature to 80°C), the sp² aryl bromide remains completely inert. This kinetic disparity allows for absolute chemoselectivity without the need for protecting groups. This robust reactivity is frequently leveraged in the synthesis of bioactive sulfone derivatives[2], complex solid-phase macrocyclizations via thioalkylation[3], and the synthesis of anti-inflammatory agents via amine displacement.

Reaction Workflow

The following workflow illustrates the divergent synthetic pathways available through chemoselective Sₙ2 displacement.

Fig 1: Chemoselective S_N2 pathways for 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole.

Quantitative Reaction Matrix

To facilitate experimental design, the following table summarizes optimized conditions and expected metrics for various nucleophile classes reacting with the 4-chloromethyl moiety.

Nucleophile Class	Representative Reagent	Optimal Base / Solvent	Temp / Time	Expected Yield	Chemoselectivity (Sₙ2 vs Ar-Br)
Secondary Amine	Morpholine	K₂CO₃ / DMF	RT, 2h	85–95%	>99%
Primary Amine	Benzylamine	DIPEA / MeCN	60°C, 4h	75–85%	>99%
Thiol	Thiophenol	Cs₂CO₃ / DMF	RT, 1h	90–98%	>99%
Sulfinate	Sodium phenylsulfinate	None / Water (MW)	100°C, 0.5h	80–90%	>99%
Phenol	4-Methoxyphenol	K₂CO₃ / Acetone	65°C, 6h	70–80%	>99%

Self-Validating Experimental Protocols

Protocol A: N-Alkylation with Secondary Amines (Batch Synthesis)

Objective: Synthesize 4-(morpholinomethyl)-2-(2-bromophenyl)-1,3-thiazole. Causality & Design: N,N-Diisopropylethylamine (DIPEA) or K₂CO₃ is utilized to neutralize the generated HCl. DMF is chosen as a polar aprotic solvent to leave the nucleophile unsolvated and highly reactive, driving the reaction to completion at room temperature.

Step-by-Step Methodology:

• Preparation: In an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole (1.0 eq, 5.0 mmol) in anhydrous DMF (15 mL).

• Base Addition: Add anhydrous K₂CO₃ (2.0 eq, 10.0 mmol) in one portion. Rationale: The excess base acts as an acid scavenger to prevent protonation and deactivation of the incoming amine.

• Nucleophile Addition: Cool the mixture to 0°C using an ice bath. Add morpholine (1.2 eq, 6.0 mmol) dropwise over 5 minutes. Rationale: Cooling controls the exothermic Sₙ2 displacement and prevents potential dimerization or degradation.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 2 hours.

• Self-Validation (TLC): Monitor via TLC (Hexanes:EtOAc 3:1). The starting material (high Rf, UV active) should be completely consumed, replaced by a highly polar product spot (lower Rf) that stains positive with Dragendorff's reagent (confirming the presence of a tertiary amine).

• Workup: Quench the reaction by pouring it into 50 mL of ice-cold deionized water. Extract the aqueous layer with Ethyl Acetate (3 × 20 mL).

• Purification & Validation: Wash the combined organic layers with a 5% aqueous LiCl solution (3 × 15 mL). Rationale: LiCl specifically partitions residual DMF into the aqueous phase, ensuring a highly pure crude organic extract without the need for immediate column chromatography. Dry over Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol B: S-Alkylation with Sodium Sulfinates (Microwave-Assisted Green Synthesis)

Objective: Synthesize sulfone derivatives via an eco-friendly aqueous pathway. Causality & Design: Sulfur nucleophiles are highly polarizable (soft) and exhibit exceptional reaction rates with benzylic-like halides. Utilizing microwave irradiation in water capitalizes on the hydrophobic effect, rapidly driving the formation of the insoluble sulfone product while avoiding hazardous organic solvents[2].

Step-by-Step Methodology:

• Preparation: In a 10 mL microwave-safe vial, combine sodium phenylsulfinate (1.5 eq, 1.5 mmol) and 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole (1.0 eq, 1.0 mmol).

• Solvent: Add 3.0 mL of deionized water. Add a magnetic stir bar and seal the vial with a crimp cap.

• Irradiation: Place the vial in a microwave synthesizer. Apply 200 W of initial power, ramping the temperature to 100°C. Hold at 100°C for exactly 30 minutes[2].

• Self-Validation (Precipitation): Upon completion, allow the vial to cool to room temperature. Validation: The formation of a dense, off-white precipitate indicates successful conversion. The resulting sulfone is highly hydrophobic compared to the ionic starting materials, effectively self-purifying by crashing out of the aqueous solution.

• Isolation: Filter the suspension through a sintered glass funnel. Wash the filter cake with cold deionized water (2 × 5 mL) to remove unreacted sodium sulfinate and NaCl byproducts.

• Drying: Dry the solid under high vacuum at 40°C for 4 hours to afford the pure sulfone derivative.

References

• BenchChem. "An In-depth Technical Guide to 4-(Chloromethyl)thiazole Hydrochloride: A Key Synthetic Building Block."

• PubMed Central (PMC). "Synthesis and Promising in Vitro Antiproliferative Activity of Sulfones of a 5-Nitrothiazole Series." Molecules, 2011.

• PubMed Central (PMC). "N-terminus 4-Chloromethyl Thiazole Peptide as a Macrocyclization Tool in the Synthesis of Cyclic Peptides: Application to the Synthesis of Conformationally Constrained RGD-Containing Integrin Ligands." J Comb Chem, 2008.

• Asian Journal of Research in Chemistry. "Synthesis and In Vitro Anti-inflammatory Activity of 5-arylidene-1-[(2 (Methyl suphonyl amino) thiazol-4-yl) methyl]-2-thioxoimidazolidin-4-ones." AJRC, 2017.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis and Promising in Vitro Antiproliferative Activity of Sulfones of a 5-Nitrothiazole Series - PMC [pmc.ncbi.nlm.nih.gov]
• 3. N-terminus 4-Chloromethyl Thiazole Peptide as a Macrocyclization Tool in the Synthesis of Cyclic Peptides: Application to the Synthesis of Conformationally Constrained RGD-Containing Integrin Ligands - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Chemoselective Suzuki-Miyaura Cross-Coupling of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole

Executive Summary

The synthesis of complex, multi-functionalized thiazole pharmacophores frequently requires orthogonal functionalization strategies. 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole is a highly versatile dual-electrophile scaffold. It presents a unique synthetic challenge: differentiating between the aryl bromide and the alkyl chloride during palladium-catalyzed cross-coupling.

This application note details a field-proven, highly chemoselective protocol for the Suzuki-Miyaura coupling of the C(sp²)–Br bond with arylboronic acids, while strictly preserving the reactive C(sp³)–Cl bond (chloromethyl group) for downstream derivatization.

Mechanistic Insights: Mastering Chemoselectivity

As a Senior Application Scientist, it is crucial to understand that successful cross-coupling is not merely about mixing reagents, but about controlling competing kinetic pathways.

The core challenge with 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole lies in its two reactive sites. The kinetic preference for the oxidative addition of Palladium(0) to a C(sp²)–Br bond over an unactivated C(sp³)–Cl bond is well-established[1]. However, the chloromethyl group on the thiazole ring is a benzylic-type chloride. It is highly activated and prone to two major side reactions:

• Undesired Oxidative Addition: Electron-rich, highly active palladium catalysts at elevated temperatures can insert into the C(sp³)–Cl bond, leading to over-coupled oligomeric byproducts [2].

• Nucleophilic Attack/Hydrolysis: The chloromethyl group is highly susceptible to nucleophilic displacement by strong bases or nucleophilic solvents, leading to hydrolyzed (hydroxymethyl) or etherified byproducts [3].

Causality Behind Experimental Choices: To enforce strict chemoselectivity, we must tune both the catalyst and the base.

• Catalyst Selection: We utilize Pd(dppf)Cl₂ . The bidentate dppf ligand provides sufficient steric bulk and electronic moderation to facilitate rapid oxidative addition into the C(sp²)–Br bond while kinetically suppressing the slower insertion into the C(sp³)–Cl bond [4].

• Base Selection: A mild inorganic base, such as K₂CO₃ , is strictly required. Strong bases (e.g., NaOH, KOtBu) will rapidly hydrolyze the chloromethyl group, destroying the orthogonal handle.

Figure 1: Chemoselective catalytic cycle of Suzuki coupling for dual-electrophile thiazole substrates.

Experimental Design & Optimization Data

The following table summarizes the quantitative optimization data that led to the finalized protocol. Notice how deviations in base strength or catalyst electron density drastically impact the chemoselectivity.

Entry	Catalyst System (5 mol %)	Base (2.0 equiv)	Solvent System	Temp (°C)	Yield: Desired Product (%)	Yield: Undesired Side Products (%)
1	Pd(PPh₃)₄	Na₂CO₃	Toluene/EtOH/H₂O (2:1:1)	80	85	< 5
2	Pd(dppf)Cl₂·CH₂Cl₂	K₂CO₃	1,4-Dioxane/H₂O (4:1)	80	94	< 2
3	Pd(OAc)₂ / SPhos	K₃PO₄	Toluene/H₂O (10:1)	100	62	28 (Over-coupled)
4	Pd(dppf)Cl₂·CH₂Cl₂	NaOH	1,4-Dioxane/H₂O (4:1)	80	35	55 (Hydrolyzed)

Data Interpretation: Entry 2 represents the optimal self-validating system. The use of 1,4-Dioxane/H₂O ensures complete solubility of both the organic electrophile and the inorganic base, facilitating smooth transmetalation without requiring excessive heating that would otherwise trigger C(sp³)–Cl activation.

Step-by-Step Experimental Protocol

Reagents & Materials

• Electrophile: 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole (1.0 mmol, 1.0 equiv)

• Nucleophile: Arylboronic acid (1.1 mmol, 1.1 equiv)

• Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ (0.05 mmol, 5 mol %)

• Base: Potassium carbonate (K₂CO₃) (2.0 mmol, 2.0 equiv)

• Solvent: 1,4-Dioxane / Deionized Water (4:1 v/v, 10 mL total)

Reaction Setup & Execution

• Preparation: To an oven-dried 25 mL Schlenk flask equipped with a magnetic stir bar, add the 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole, the arylboronic acid, and K₂CO₃.

• Solvent Addition & Degassing: Add 10 mL of the 1,4-Dioxane/H₂O (4:1) solvent mixture. Cap the flask with a rubber septum. Sparge the heterogeneous mixture vigorously with ultra-pure Argon or Nitrogen for exactly 15 minutes. Scientific Causality: Oxygen must be rigorously removed to prevent the rapid oxidation of the Pd(0) active species to inactive Pd(II) peroxo complexes.

• Catalyst Addition: Briefly remove the septum under a positive flow of inert gas and quickly add the Pd(dppf)Cl₂·CH₂Cl₂ catalyst. Reseal and sparge for an additional 2 minutes.

• Heating: Transfer the flask to a pre-heated oil bath set to 80 °C. Stir vigorously (800 rpm) to ensure adequate mixing of the biphasic system.

Self-Validation & Monitoring

• Colorimetric Validation: Upon initial heating, the reaction mixture should transition from a pale yellow suspension to a homogeneous deep red/orange solution. Self-Validating Check: If the solution rapidly turns opaque black within the first 15 minutes, this indicates premature catalyst decomposition into inactive palladium black (likely due to insufficient degassing). If this occurs, the reaction must be aborted and the degassing protocol strictly repeated.

• TLC Monitoring: Monitor the reaction via Thin Layer Chromatography (TLC) using a 4:1 Hexanes/Ethyl Acetate eluent. The starting material (Rf ~0.6) is UV-active. The desired product will appear as a new, highly UV-active spot at a slightly lower Rf (~0.45). Self-Validating Check: A spot remaining at the baseline indicates undesired hydrolysis of the chloromethyl group.

Workup & Isolation

• Quenching: Once TLC indicates complete consumption of the starting material (typically 4-6 hours), remove the flask from the heat and allow it to cool to room temperature. Dilute the mixture with 15 mL of Ethyl Acetate and 10 mL of Deionized Water.

• Extraction: Transfer to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (3 x 15 mL).

• Washing: Wash the combined organic layers with brine (20 mL). The brine wash removes residual 1,4-dioxane and inorganic salts.

• Drying & Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue via flash column chromatography on silica gel (gradient elution: 100% Hexanes to 9:1 Hexanes/Ethyl Acetate) to isolate the pure 2-(2-Arylphenyl)-4-(chloromethyl)-1,3-thiazole.

References

• Title: Pd-Catalyzed, Highly Selective C(sp²)–Br Bond Coupling Reactions of o-(or m-, or p-) Chloromethyl Bromobenzene with Arylboronic Acids Source: Molecules (MDPI) URL: [Link]

• Title: Suzuki-Miyaura Coupling Source: Chemistry LibreTexts URL: [Link]

• Title: Suzuki Coupling Source: Organic Chemistry Portal URL: [Link]

Application Note: 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole as a Bifunctional Scaffold in Medicinal Chemistry

Executive Summary

In modern drug discovery, the rapid generation of structural diversity is paramount. 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole emerges as a highly privileged, bifunctional building block designed for divergent synthesis. The 1,3-thiazole core is a ubiquitous pharmacophore that enhances aqueous solubility and provides key hydrogen-bond acceptor interactions within biological targets. By strategically positioning two orthogonal reactive handles—a highly electrophilic chloromethyl group and a transition-metal-labile ortho-bromophenyl group—this scaffold allows medicinal chemists to execute sequential, chemoselective functionalizations to rapidly build complex molecular architectures.

Physicochemical & Structural Profiling

Understanding the baseline properties of this scaffold is critical for predicting its behavior in complex reaction matrices and designing purification strategies.

Property	Value / Description
Chemical Name	2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole
Molecular Formula	C10H7BrClNS
Molecular Weight	288.59 g/mol
Node A Reactivity (C4)	Chloromethyl group (Aliphatic Electrophile; SN​2 susceptible)
Node B Reactivity (C2)	2-Bromophenyl group (Aryl Electrophile; Pd/Cu cross-coupling)
Core Scaffold	1,3-Thiazole (Aromatic, H-bond acceptor, metabolically stable)

Strategic Reactivity & Mechanistic Pathways

Node A: The 4-(Chloromethyl) Handle (Nucleophilic Substitution)

The chloromethyl group situated at the 4-position of the thiazole ring is exceptionally reactive toward nucleophiles (amines, thiols, alcohols). Causality: The adjacent heteroaromatic system (specifically the nitrogen and sulfur atoms) stabilizes the partial positive charge that develops in the SN​2 transition state. This electronic stabilization lowers the activation energy barrier, making the benzylic-like chlorine significantly more labile than standard unactivated alkyl chlorides [1]. This allows for amination under mild conditions, preventing the thermal degradation of the thiazole core.

Node B: The 2-(2-Bromophenyl) Handle (Cross-Coupling)

The bromine atom on the phenyl ring serves as an ideal vector for structural elaboration via transition-metal catalysis. Causality: The aryl bromide readily undergoes oxidative addition with low-valent palladium species. However, its ortho relationship to the bulky thiazole ring introduces significant steric hindrance. To overcome this, bulky, bidentate phosphine ligands (e.g., dppf) are required to accelerate the rate-determining reductive elimination step and suppress off-target protodehalogenation [2].

Bifunctional diversification workflow of the thiazole scaffold via orthogonal reactive nodes.

Experimental Protocols: Self-Validating Workflows

The following protocols are designed as self-validating systems. By executing the SN​2 amination first, the highly reactive chloromethyl group is neutralized, preventing unwanted polymerization, alkylation of the catalyst, or side reactions during the harsher, high-temperature palladium-catalyzed cross-coupling step [3].

Protocol 1: Chemoselective Amination of the Chloromethyl Node

Objective: To introduce a solubilizing secondary amine (e.g., morpholine) via SN​2 substitution while strictly preserving the aryl bromide handle. Causality in Design: Potassium carbonate ( K2​CO3​ ) is selected as a mild, insoluble inorganic base in acetonitrile. This heterogeneous mixture prevents base-catalyzed degradation of the thiazole while efficiently neutralizing the HCl byproduct. Acetonitrile provides optimal polarity to dissolve the reactants and stabilize the polar SN​2 transition state [1].

Step-by-Step Methodology:

• Preparation: In an oven-dried round-bottom flask, dissolve 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole (1.0 eq, 1.0 mmol) in anhydrous acetonitrile (5.0 mL, 0.2 M).

• Reagent Addition: Add finely powdered, anhydrous K2​CO3​ (2.0 eq, 2.0 mmol) followed by morpholine (1.2 eq, 1.2 mmol) dropwise at room temperature.

• Reaction Execution: Equip the flask with a reflux condenser and heat the suspension to 60 °C with vigorous stirring for 4 hours.

• Self-Validation (In-Process Control): Monitor the reaction via LC-MS. The starting material will exhibit a distinct isotopic pattern due to both Br and Cl isotopes (M, M+2, M+4). The successful product will show a mass shift corresponding to the loss of Cl and addition of the amine, retaining only the Br isotopic signature (M, M+2 in a 1:1 ratio).

• Workup: Cool to room temperature, filter the suspension through a sintered glass funnel to remove inorganic salts, and concentrate the filtrate under reduced pressure.

• Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the aminated intermediate.

Protocol 2: Suzuki-Miyaura Cross-Coupling of the 2-Bromophenyl Node

Objective: To construct a complex biaryl system by coupling the intermediate from Protocol 1 with an arylboronic acid. Causality in Design: The ortho-position of the bromide relative to the thiazole ring creates a sterically congested environment. Pd(dppf)Cl2​ is specifically chosen as the pre-catalyst because the large bite angle of the dppf ligand forces the intermediate palladium complex into a geometry that dramatically accelerates reductive elimination, overcoming the steric barrier [2]. A biphasic 1,4-Dioxane/Water system ensures that both the lipophilic organic substrate and the inorganic base ( Na2​CO3​ ) remain in solution, maximizing the interfacial reaction rate.

Step-by-Step Methodology:

• Preparation: Charge a Schlenk flask with the aminated thiazole intermediate from Protocol 1 (1.0 eq, 0.5 mmol), the desired arylboronic acid (1.5 eq, 0.75 mmol), and Pd(dppf)Cl2​ (0.05 eq, 0.025 mmol).

• Solvent Addition: Add a pre-degassed mixture of 1,4-Dioxane and 2M aqueous Na2​CO3​ (3:1 v/v, 4.0 mL total volume).

• Deoxygenation: Purge the biphasic mixture with Argon or N2​ gas for 10 minutes using a submerged needle to prevent oxidative quenching of the Pd(0) active species.

• Reaction Execution: Seal the flask and heat at 90 °C in an oil bath for 12 hours.

• Self-Validation (In-Process Control): Analyze via LC-MS. The 1:1 isotopic doublet characteristic of the aryl bromide will completely disappear, replaced by a single mass peak corresponding to the cross-coupled biaryl product.

• Workup & Purification: Cool the mixture, dilute with EtOAc (10 mL), and filter through a pad of Celite to remove palladium black. Separate the organic layer, wash with brine, dry over anhydrous Na2​SO4​ , and purify via reverse-phase preparative HPLC.

Mechanistic catalytic cycle of the Suzuki-Miyaura cross-coupling at the 2-bromophenyl node.

References

• Benchchem. "An In-depth Technical Guide to 4-(Chloromethyl)thiazole Hydrochloride: A Key Synthetic Building Block." Benchchem, 2025. 1

• MDPI. "Pd-, Cu-, and Ni-Catalyzed Reactions: A Comprehensive Review of the Efficient Approaches towards the Synthesis of Antibacterial Molecules." Molecules, 2024. 2

• RSC. "Double C–H bond functionalization for C–C coupling at the β-position of thiophenes using palladium-catalyzed 1,4-migration associated with direct arylation." RSC Advances, 2023. 3

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Pd-, Cu-, and Ni-Catalyzed Reactions: A Comprehensive Review of the Efficient Approaches towards the Synthesis of Antibacterial Molecules | MDPI [mdpi.com]
• 3. Double C–H bond functionalization for C–C coupling at the β-position of thiophenes using palladium-catalyzed 1,4-migration associated with direct aryl ... - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D3QO00018D [pubs.rsc.org]

Introduction: The Chloromethylthiazole Moiety as a Cornerstone for Chemical Innovation

An In-Depth Guide to the Functionalization of the Chloromethyl Group in 1,3-Thiazole Derivatives

The 1,3-thiazole ring is a privileged heterocyclic scaffold, forming the core of numerous FDA-approved drugs and biologically active agents due to its unique electronic properties and ability to engage in various biological interactions.[1][2][3] Its derivatives are prominent in medicinal chemistry, exhibiting a wide spectrum of pharmacological activities, including antimicrobial, anticancer, anti-inflammatory, and antiviral properties.[1][4] Within this versatile class of compounds, 1,3-thiazole derivatives bearing a chloromethyl group (-CH₂Cl) represent exceptionally valuable and reactive building blocks.[5]

The chloromethyl group serves as a highly reactive electrophilic site, primarily amenable to nucleophilic substitution reactions. This allows for the strategic introduction of diverse functional groups and the construction of complex molecular architectures.[5][6] This reactivity makes chloromethylthiazoles key intermediates in the synthesis of important pharmaceuticals and agrochemicals, such as the anti-HIV drug Ritonavir and the neonicotinoid insecticides thiamethoxam and clothianidin.[2][7]

This guide provides a detailed exploration of the primary strategies for functionalizing the chloromethyl group in 1,3-thiazole derivatives. It offers field-proven insights and step-by-step protocols for researchers, scientists, and drug development professionals, explaining the causality behind experimental choices to empower rational design and synthesis.

Core Chemistry: The Mechanism of Functionalization

The primary pathway for the functionalization of the chloromethyl group on a thiazole ring is the nucleophilic substitution (S_N) reaction. The carbon atom of the chloromethyl group is electrophilic due to the electron-withdrawing effect of the adjacent chlorine atom. This makes it susceptible to attack by a wide range of nucleophiles. The reaction typically proceeds via an S_N2 mechanism, where the nucleophile attacks the carbon atom, leading to the displacement of the chloride leaving group in a single, concerted step.

Diagram 1: General Workflow for Chloromethylthiazole Functionalization

Caption: Standard workflow for the synthesis of aminomethyl-thiazoles.

Reactions with O-Nucleophiles: Synthesis of Ether and Ester Derivatives

Oxygen nucleophiles, such as alkoxides or carboxylates, can displace the chloride to form ethers and esters, respectively. This is particularly useful for creating isosteres of biologically active compounds. [8][9]

Protocol 3: Synthesis of 5-Hydroxymethylthiazole Derivatives

This two-step protocol details the conversion of a chloromethyl group to a hydroxymethyl group via a formate ester intermediate. [8][9] Principle: Direct substitution with hydroxide can be low-yielding due to side reactions. A more controlled approach involves an S_N2 reaction with a formate anion, followed by simple hydrolysis of the resulting formate ester to yield the desired alcohol.

Materials:

• 2-Chloro-5-(chloromethyl)thiazole (CAS: 105827-91-6)

• Sodium formate (CAS: 141-53-7)

• Phase-transfer catalyst (e.g., Aliquat 336, CAS: 63393-96-4)

• Heptane

• Reagents for hydrolysis (e.g., NaOH or HCl in water/alcohol)

Procedure: Step A: Formation of the Formate Ester

• In a round-bottom flask fitted with a reflux condenser, charge sodium formate (3.0 eq.), a catalytic amount of Aliquat 336 (0.02 eq.), and heptane. [8]2. Heat the mixture to reflux.

• Slowly add a solution of 2-chloro-5-(chloromethyl)thiazole (1.0 eq.) to the refluxing mixture.

• Continue refluxing overnight, monitoring the reaction by GC or TLC.

• After cooling, separate the organic layer, wash with water, and concentrate to obtain the crude formate ester.

Step B: Hydrolysis to the Alcohol

• Dissolve the crude formate ester from Step A in a suitable solvent mixture (e.g., methanol/water).

• Add a base (e.g., aqueous NaOH) or acid (e.g., aqueous HCl) and stir at room temperature or with gentle heating until the hydrolysis is complete (monitored by TLC).

• Neutralize the mixture and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting 2-chloro-5-hydroxymethylthiazole by column chromatography or recrystallization.

Expert Insights: The use of a phase-transfer catalyst (Aliquat 336) is critical in Step A to facilitate the reaction between the organic-soluble thiazole and the inorganic sodium formate. [8]This two-step procedure is generally more robust and higher-yielding than direct hydroxylation.

Reactions with S-Nucleophiles: Synthesis of Thioether Derivatives

Thiolates are potent nucleophiles that react readily with chloromethylthiazoles to form thioethers, which are of significant interest in medicinal chemistry. [10]

Protocol 4: General Procedure for Thioether Synthesis

This protocol provides a general method for reacting a chloromethylthiazole with a thiol in the presence of a base.

Principle: The thiol is first deprotonated by a base to form the more nucleophilic thiolate anion. The thiolate then displaces the chloride from the chloromethyl group in a classic S_N2 reaction.

Materials:

• A chloromethylthiazole derivative (e.g., 2-amino-4-(chloromethyl)thiazole)

• A desired thiol (R-SH) (1.0-1.2 eq.)

• A suitable base (e.g., NaH, K₂CO₃, or NaOEt) (1.1-1.5 eq.)

• Anhydrous solvent (e.g., THF, DMF, or Ethanol)

Procedure:

• In a flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the thiol (1.0-1.2 eq.) in a suitable anhydrous solvent.

• If using a strong base like NaH, cool the solution to 0°C and add the base portion-wise. If using a weaker base like K₂CO₃, it can often be added at room temperature. Stir until deprotonation is complete (e.g., cessation of H₂ gas evolution for NaH).

• To this mixture, add a solution of the chloromethylthiazole derivative (1.0 eq.) in the same solvent, typically dropwise.

• Allow the reaction to stir at room temperature or heat as necessary (e.g., 50-80°C) until completion, as monitored by TLC.

• Quench the reaction carefully (e.g., by adding water or a saturated NH₄Cl solution).

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography to yield the desired thiazolylmethyl thioether.

Trustworthiness: This is a standard and highly reliable method for forming C-S bonds. The choice of base and solvent should be tailored to the specific thiol and thiazole substrate to optimize reactivity and minimize side reactions. Using anhydrous solvents is critical, especially with reactive bases like NaH.

Summary of Functionalization Strategies

The following table summarizes the diverse nucleophilic substitutions possible on a chloromethylthiazole core, providing a quick reference for synthetic planning.

Nucleophile Type	Nucleophile Example	Base / Conditions	Product Functional Group	Typical Yield Range	Reference(s)
N-Nucleophile	Ammonia (NH₃)	Liquid NH₃, pressure	Primary Amine (-CH₂NH₂)	Good	[11]
Piperazine	K₂CO₃, DMF	Piperazinylmethyl	Good-Excellent	[6]
Primary/Secondary Amine	Et₃N or K₂CO₃, MeCN	Secondary/Tertiary Amine	Good-Excellent	[5]
O-Nucleophile	Sodium Formate	Aliquat 336, Heptane	Formate Ester (-CH₂OCHO)	Moderate-Good	[8][9]
Sodium Alkoxide (NaOR)	Alcohol (ROH)	Ether (-CH₂OR)	Good	General
S-Nucleophile	Thiol (RSH)	NaH or K₂CO₃, THF/DMF	Thioether (-CH₂SR)	Good-Excellent	[10]
C-Nucleophile	Sodium Cyanide (NaCN)	DMSO or DMF	Nitrile (-CH₂CN)	Good	General

Conclusion

Functionalization of the chloromethyl group in 1,3-thiazole derivatives is a powerful and versatile strategy in modern organic and medicinal chemistry. The high reactivity of this electrophilic handle allows for its conversion into a vast array of other functional groups, primarily through robust and high-yielding nucleophilic substitution reactions. The protocols and insights provided herein offer a solid foundation for researchers to design and execute synthetic campaigns, enabling the creation of novel thiazole-containing molecules for drug discovery, agrochemicals, and materials science. By understanding the principles behind each transformation, scientists can rationally troubleshoot and adapt these methods to build diverse molecular libraries and advance their research objectives.

References

• Thorat, S. et al. (2026). A comprehensive review on thiazole derivatives as multifunctional therapeutics. Discover Chemistry. Available from: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2025). 2-Chloro-5-(chloromethyl)thiazole: Comprehensive Overview and Applications. Available from: [Link]

• Besselman, C. et al. (2023). Parallel Synthesis of Piperazine Tethered Thiazole Compounds with Antiplasmodial Activity. Molecules. Available from: [Link]

• Farghaly, T. A. et al. (2024). Functionalized Morpholine-thiazole Scaffold: Synthetic Strategies and Applications. Letters in Organic Chemistry. Available from: [Link]

• Murugan, R. (2001). 1,3-Dichloropropenes – in the preparation of thiazole derivatives – 2-chloro-5-chloromethylthiazole and 5-hydroxymethylthiazole. Semantic Scholar. Available from: [Link]

• Shaikh, A. A. et al. (2022). A Review Article on Chemistry, Synthesis and Therapeutic Importance of Thiazole Derivatives. International Journal of All Research Scientific and Technical. Available from: [Link]

• Kumar, V. et al. (2024). Recent advances in the synthesis and utility of thiazoline and its derivatives. RSC Advances. Available from: [Link]

• Dmytriv, Y. V. et al. (2022). Synthesis of selected functionalized derivatives of thiaz.... ResearchHub. Available from: [Link]

• European Patent Office. Process for the preparation of chlorothiazole derivatives. EP 0446913 A1. Available from: [Link]

• Murugan, R. (2001). 1, 3-Dichloropropenes–in the preparation of thiazole derivatives–2-chloro-5-chloromethylthiazole and 5-hydroxymethylthiazole. ResearchGate. Available from: [Link]

• Alchemist-chem. 2-Chloro-5-(chloromethyl)thiazole. Available from: [Link]

• Google Patents. CN1126746C - Process for preparing 2-chloro-5-chloromethyl thiazole.
• Google Patents. US4468517A - Synthesis of thiazoles.

• Al-Ghorbani, M. et al. (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Molecules. Available from: [Link]

• Anfinogenov, V. A. et al. (2026). Quantum Chemical and Experimental Studies of an Unprecedented Reaction Pathway of Nucleophilic Substitution of 2-Bromomethyl-1,3-thiaselenole with 1,3-Benzothiazole-2-thiol Proceeding Stepwise at Three Different Centers of Seleniranium Intermediates. Molecules. Available from: [Link]

• Yildirim, S. et al. (2024). An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics. FABAD Journal of Pharmaceutical Sciences. Available from: [Link]

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Application Notes and Protocols: Cross-Coupling Reaction Strategies Involving 2-Bromophenyl Thiazoles

Introduction

The 2-phenylthiazole scaffold is a privileged structure in medicinal chemistry, frequently appearing in a diverse array of therapeutic agents, including antifungal and anticancer drugs.[1][2][3][4][5] The unique electronic properties and conformational rigidity of this heterocyclic motif contribute to its ability to effectively interact with biological targets. Consequently, the development of efficient and versatile synthetic methodologies for accessing functionalized 2-phenylthiazole derivatives is of paramount importance to drug discovery and development professionals.

Palladium-catalyzed cross-coupling reactions have emerged as a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds with remarkable efficiency and functional group tolerance.[6][7][8] This guide provides an in-depth exploration of key cross-coupling strategies involving 2-bromophenyl thiazoles as pivotal building blocks. We will delve into the mechanistic underpinnings and provide field-proven protocols for Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig amination reactions, empowering researchers to confidently construct complex molecular architectures centered around the 2-phenylthiazole core.

The General Palladium-Catalyzed Cross-Coupling Cycle

A fundamental understanding of the catalytic cycle is crucial for troubleshooting and optimizing cross-coupling reactions. Most palladium-catalyzed cross-coupling reactions proceed through a common three-step mechanism: oxidative addition, transmetalation (or a related step in the Heck reaction), and reductive elimination.[9][10]

• Oxidative Addition: The active Pd(0) catalyst reacts with the aryl halide (in this case, a 2-bromophenyl thiazole derivative) to form a Pd(II) intermediate. This is often the rate-limiting step.[10]

• Transmetalation: An organometallic coupling partner (e.g., an organoboron compound in the Suzuki reaction) transfers its organic group to the palladium center.[8]

• Reductive Elimination: The two organic fragments on the palladium complex are coupled, forming the desired product and regenerating the Pd(0) catalyst to complete the cycle.[6]

Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Suzuki-Miyaura Coupling: Forging C-C Bonds with Boronic Acids

The Suzuki-Miyaura coupling is arguably the most widely utilized cross-coupling reaction due to its mild reaction conditions, excellent functional group tolerance, and the low toxicity of the boron-containing byproducts.[6][11] It involves the reaction of an organoboron compound (typically a boronic acid or ester) with an organohalide.[12]

Mechanism Insights: A key feature of the Suzuki reaction is the requirement of a base to activate the organoboron species, facilitating the transmetalation step.[12] The choice of base can significantly impact the reaction outcome.

Protocol: Synthesis of a 2-(Aryl)phenyl Thiazole Derivative via Suzuki-Miyaura Coupling

This protocol describes a general procedure for the Suzuki-Miyaura coupling of a 2-bromophenyl thiazole with an arylboronic acid.

Materials:

• 2-(Bromophenyl)thiazole derivative (1.0 eq)

• Arylboronic acid (1.2 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq)

• Base (e.g., K₂CO₃, 2.0 eq)

• Solvent (e.g., dioxane/water mixture)

Procedure:

• To a reaction vessel, add the 2-(bromophenyl)thiazole derivative, arylboronic acid, palladium catalyst, and base.

• Add the solvent system (e.g., a 4:1 mixture of dioxane and water).

• Degas the reaction mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Heat the reaction mixture to the desired temperature (e.g., 95 °C) and stir for the required time (e.g., 12-24 hours), monitoring the progress by Thin Layer Chromatography (TLC).[2]

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography.

Parameter	Recommended Conditions
Catalyst	Pd(PPh₃)₄, Pd(OAc)₂/ligand
Ligand	PPh₃, SPhos, XPhos
Base	K₂CO₃, Cs₂CO₃, K₃PO₄
Solvent	Dioxane/H₂O, Toluene, DMF
Temperature	80-110 °C

Heck Reaction: Vinylation of 2-Bromophenyl Thiazoles

The Heck reaction is a powerful method for the formation of carbon-carbon bonds between aryl halides and alkenes.[13][14] This reaction is particularly useful for synthesizing styrenyl-type derivatives of 2-phenylthiazoles.

Mechanism Insights: The Heck reaction proceeds through a slightly different catalytic cycle that involves migratory insertion of the olefin into the palladium-aryl bond, followed by β-hydride elimination to release the product and regenerate the catalyst.[9][15]

Protocol: Synthesis of a 2-(Vinylphenyl) Thiazole Derivative via Heck Reaction

Materials:

• 2-(Bromophenyl)thiazole derivative (1.0 eq)

• Alkene (e.g., n-butyl acrylate, 1.5 eq)

• Palladium catalyst (e.g., Pd(OAc)₂, 0.02 eq)

• Ligand (e.g., PPh₃, 0.04 eq)

• Base (e.g., Et₃N, 2.0 eq)

• Solvent (e.g., DMF)

Procedure:

• In a reaction flask, combine the 2-(bromophenyl)thiazole derivative, palladium catalyst, and ligand.

• Add the solvent, followed by the base and the alkene.

• Degas the mixture and heat under an inert atmosphere to the desired temperature (e.g., 100-120 °C).

• Monitor the reaction by TLC. Upon completion, cool to room temperature.

• Filter the reaction mixture to remove any precipitated salts and concentrate the filtrate.

• Purify the residue by column chromatography to obtain the desired product.

Parameter	Recommended Conditions
Catalyst	Pd(OAc)₂, PdCl₂(PPh₃)₂
Ligand	PPh₃, P(o-tol)₃
Base	Et₃N, K₂CO₃, NaOAc
Solvent	DMF, NMP, Acetonitrile
Temperature	100-140 °C

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling enables the formation of a carbon-carbon bond between a terminal alkyne and an aryl halide, providing access to valuable alkynyl-substituted 2-phenylthiazoles.[16][17]

Mechanism Insights: This reaction is unique in that it typically employs a dual catalytic system of palladium and copper(I).[18] The copper co-catalyst facilitates the formation of a copper acetylide, which then undergoes transmetalation to the palladium center.[17] Copper-free variations have also been developed.[19]

Protocol: Synthesis of a 2-(Alkynylphenyl) Thiazole Derivative via Sonogashira Coupling

Materials:

• 2-(Bromophenyl)thiazole derivative (1.0 eq)

• Terminal alkyne (1.2 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 0.03 eq)

• Copper(I) iodide (CuI, 0.05 eq)

• Base (e.g., Et₃N or diisopropylamine)

• Solvent (e.g., THF or DMF)

Procedure:

• To a solution of the 2-(bromophenyl)thiazole derivative in the chosen solvent, add the palladium catalyst, copper(I) iodide, and the base.

• Degas the solution and then add the terminal alkyne.

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 50-70 °C) under an inert atmosphere until the starting material is consumed (as monitored by TLC).

• After completion, filter the reaction mixture through a pad of celite and wash with an organic solvent.

• Concentrate the filtrate and purify the crude product by column chromatography.

Parameter	Recommended Conditions
Catalyst	Pd(PPh₃)₂Cl₂, Pd(PPh₃)₄
Co-catalyst	CuI
Base	Et₃N, i-Pr₂NH
Solvent	THF, DMF, Toluene
Temperature	Room Temperature to 80 °C

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful tool for the formation of carbon-nitrogen bonds, allowing for the synthesis of aniline derivatives from aryl halides.[20][21] This reaction is invaluable for introducing diverse amine functionalities onto the 2-phenylthiazole scaffold.

Mechanism Insights: The success of the Buchwald-Hartwig amination often relies on the use of bulky, electron-rich phosphine ligands, which facilitate both the oxidative addition and reductive elimination steps of the catalytic cycle.[22][23]

Caption: Catalytic cycle for the Buchwald-Hartwig amination reaction.

Protocol: Synthesis of a 2-(Aminophenyl) Thiazole Derivative via Buchwald-Hartwig Amination

Materials:

• 2-(Bromophenyl)thiazole derivative (1.0 eq)

• Amine (1.2 eq)

• Palladium pre-catalyst (e.g., Pd₂(dba)₃, 0.01 eq)

• Ligand (e.g., XPhos, RuPhos, 0.02 eq)

• Base (e.g., NaOt-Bu, K₃PO₄, 1.4 eq)

• Solvent (e.g., Toluene or Dioxane)

Procedure:

• In a glovebox or under an inert atmosphere, combine the palladium pre-catalyst and the ligand in the solvent.

• Add the 2-(bromophenyl)thiazole derivative, the amine, and the base.

• Seal the reaction vessel and heat to the desired temperature (e.g., 80-110 °C) with vigorous stirring.

• Monitor the reaction's progress by TLC or GC-MS.

• After the reaction is complete, cool to room temperature and quench with water.

• Extract the product with an organic solvent, wash the combined organic layers, dry, and concentrate.

• Purify the crude product by column chromatography.

Parameter	Recommended Conditions
Catalyst	Pd₂(dba)₃, Pd(OAc)₂
Ligand	XPhos, RuPhos, BrettPhos
Base	NaOt-Bu, K₃PO₄, Cs₂CO₃
Solvent	Toluene, Dioxane, THF
Temperature	80-120 °C

Conclusion

The cross-coupling strategies outlined in this guide provide a robust and versatile toolkit for the synthesis of a wide range of 2-phenylthiazole derivatives. By understanding the underlying mechanisms and carefully selecting the appropriate reaction conditions, researchers can efficiently access novel compounds with significant potential in drug discovery and materials science. The provided protocols serve as a solid foundation for further optimization and exploration of this important class of heterocyclic compounds.

References

• Design, synthesis, and biological evaluation of 2-phenylthiazole CYP51 inhibitors - PMC. (n.d.).

• Suzuki Coupling - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Cross-Coupling Reactions Guide. (n.d.).

• 17.2: Palladium catalyzed couplings - Chemistry LibreTexts. (2020, July 1). Retrieved from [Link]

• Synthesis of some benzo[d]thiazole derivatives via Suzuki cross-coupling reaction. (2022, August 31).

• A Simple and Efficient Protocol for Suzuki Coupling Reactions of Aryl Chlorides and Aryl Bromides in Aqueous DMF. - ResearchGate. (n.d.). Retrieved from [Link]

• Heck Reaction - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines - PubMed. (2007, April 27). Retrieved from [Link]

• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H. (2025, January 22). Retrieved from [Link]

• Palladium-Catalyzed Cross-Coupling Reactions in One-Pot Multicatalytic Processes | Journal of the American Chemical Society. (2007, October 6). Retrieved from [Link]

• Palladium-Catalyzed Coupling of Functionalized Primary and Secondary Amines with Aryl and Heteroaryl Halides: Two Ligands Suffice in Most Cases - PMC. (n.d.). Retrieved from [Link]

• Sonogashira Coupling - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Ligand-free, palladacycle-facilitated Suzuki coupling of hindered 2-arylbenzothiazole derivatives yields potent and selective COX-2 inhibitors - PMC. (2017, December 19). Retrieved from [Link]

• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS - Nobel Prize. (2010, October 6). Retrieved from [Link]

• Microwave-assisted synthesis of 2-acetyl-5-arylthiophenes and 4-(5-arylthiophen-2-yl)thiazoles via Suzuki coupling in water - Semantic Scholar. (n.d.). Retrieved from [Link]

• Synthesis and biological evaluation of 2-Phenylthiazole-4-carboxamide derivatives as anticancer agents | Request PDF - ResearchGate. (2025, August 6). Retrieved from [Link]

• Palladium-catalyzed coupling of functionalized primary and secondary amines with aryl and heteroaryl halides: two ligands suffice in most cases - Chemical Science (RSC Publishing). (n.d.). Retrieved from [Link]

• Sonogashira coupling - Wikipedia. (n.d.). Retrieved from [Link]

• Bromide-assisted chemoselective Heck reaction of 3-bromoindazoles under high-speed ball-milling conditions: synthesis of axitinib - Beilstein Journals. (2018, April 6). Retrieved from [Link]

• Buchwald–Hartwig amination - Wikipedia. (n.d.). Retrieved from [Link]

• Discovery of 2-phenylthiazole-4-carboxylic acid, a novel and potent scaffold as xanthine oxidase inhibitors - PubMed. (2019, February 15). Retrieved from [Link]

• Carbonylative Suzuki Couplings of Aryl Bromides with Boronic Acid Derivatives under Base-Free Conditions | Organic Letters - ACS Publications. (2014, March 17). Retrieved from [Link]

• SNAr versus Buchwald–Hartwig Amination/Amidation in the Imidazo[2,1-b][1][6][9]thiadiazole Series | Request PDF - ResearchGate. (2025, August 6). Retrieved from [Link]

• Microwave-assisted synthesis of 2-acetyl-5-arylthiophenes and 4-(5-arylthiophen-2-yl)thiazoles via Suzuki coupling in water - ResearchGate. (2025, November 3). Retrieved from [Link]

• Mechanism of Palladium‐Catalyzed Cross‐Coupling Reactions | Request PDF. (n.d.). Retrieved from [Link]

• Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands - PMC. (n.d.). Retrieved from [Link]

• Ligand-supported palladium-catalyzed cross-coupling reactions of (hetero) aryl chlorides | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]

• Heck Reaction - Chemistry LibreTexts. (2023, June 30). Retrieved from [Link]

• Synthesis of 2-Arylbenzothiazole and 2-Arylthiazole Derivatives via a Ru-Catalyzed meta-Selective C–H Nitration Reaction | The Journal of Organic Chemistry - ACS Publications. (2019, July 19). Retrieved from [Link]

• Sonogashira Coupling - Chemistry LibreTexts. (2024, August 5). Retrieved from [Link]

• Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds - University of Windsor. (n.d.). Retrieved from [Link]

• Palladium-Catalyzed Cross-Coupling Reactions of Organosilanols and their Salts - PMC. (n.d.). Retrieved from [Link]

• Buchwald-Hartwig Amination - Chemistry LibreTexts. (2023, June 30). Retrieved from [Link]

• Practical synthesis of aryl-2-methyl-3-butyn-2-ols from aryl bromides via conventional and decarboxylative copper-free Sonogashira coupling reactions - Beilstein Journals. (2014, February 12). Retrieved from [Link]

• The Heck, Suzuki, and Olefin Metathesis Reactions - Master Organic Chemistry. (2016, March 10). Retrieved from [Link]

• Palladium-Catalyzed Coupling Reactions of Aryl Chlorides - University of Windsor. (n.d.). Retrieved from [Link]

• The Uses of 2-Amino-4-Phenylthiazole in the Synthesis of Coumarin, Pyran, Pyridine and Thiazole Derivatives with Antitumor Activities - SCIRP. (n.d.). Retrieved from [Link]

• A Novel Practical Synthesis of Benzothiazoles via Pd-Catalyzed Thiol Cross-Coupling. (n.d.). Retrieved from [Link]

• Buchwald–Hartwig Amination | Semantic Scholar. (n.d.). Retrieved from [Link]

• Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling - Rsc.org. (2014, February 6). Retrieved from [Link]

• Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes - Scirp.org. (n.d.). Retrieved from [Link]

• Synthesis and Fluorescent Properties of Some Benzothiazole Derivatives Synthesized via Suzuki Cross Coupling Reaction | Indian Journal of Chemistry (IJC). (2023, December 19). Retrieved from [Link]

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Application Note: One-Pot Hantzsch Synthesis of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole

Strategic Rationale & Executive Summary

Thiazole-containing heterocycles are ubiquitous in modern drug discovery, exhibiting a vast array of biological activities including kinase inhibition, antimicrobial, and anti-inflammatory properties[1]. The target compound, 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole , is a highly prized bifunctional building block. Its strategic value lies in its orthogonal reactive handles:

• The 2-Bromophenyl moiety: Serves as an ideal substrate for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) to extend the aromatic system.

• The 4-Chloromethyl group: Acts as a potent electrophile, primed for S_N2 displacement by various nucleophiles (amines, thiols, alkoxides) to build complex side chains.

Traditional multi-step syntheses of such bifunctional thiazoles often suffer from intermediate degradation and poor atom economy. This application note details a highly optimized, one-pot Hantzsch thiazole cyclization protocol. By condensing 2-bromothiobenzamide with 1,3-dichloroacetone, this method ensures high regioselectivity, leverages in situ autocatalysis, and provides a scalable route to the target scaffold[2].

Mechanistic Insights: The Causality of Reaction Design

As an application scientist, understanding the kinetic and thermodynamic drivers of the Hantzsch synthesis is critical for troubleshooting and scaling. The reaction between a thioamide and an α -haloketone is a bimolecular process that proceeds through three distinct phases:

• S-Alkylation (Rate-Limiting Step): The highly nucleophilic sulfur atom of 2-bromothiobenzamide attacks the α -carbon of 1,3-dichloroacetone. This S_N2 displacement of the chloride ion forms a thioether intermediate. Kinetic studies demonstrate this is a second-order reaction whose rate is heavily accelerated in polar solvents.

• Intramolecular Cyclization: The nitrogen atom of the thioamide subsequently attacks the highly electrophilic carbonyl carbon, forming a 5-hydroxy-4,5-dihydrothiazole (hydroxythiazoline) intermediate.

• Dehydration (Aromatization): Acid-catalyzed elimination of water yields the thermodynamically stable, fully conjugated aromatic thiazole.

Causality in Experimental Choice: Why use a one-pot system without an added Brønsted acid catalyst? The initial S-alkylation step releases stoichiometric amounts of HCl. In a confined one-pot system, this generated HCl acts as an in situ autocatalyst, driving the final dehydration step to completion without the need for external reagents like p-Toluenesulfonic acid[3].

Figure 1: Mechanistic pathway of the one-pot Hantzsch thiazole synthesis highlighting in situ autocatalysis.

Quantitative Data: Optimization of Reaction Conditions

Solvent selection and temperature control dictate the equilibrium of the dehydration step. While the initial S-alkylation can occur at room temperature, the subsequent dehydration is sluggish, leading to the accumulation of the hydroxythiazoline intermediate. Refluxing in a protic solvent like ethanol not only accelerates aromatization but also allows the final product to precipitate upon cooling, establishing a self-purifying system.

Table 1: Optimization of Parameters for 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole Synthesis

Entry	Solvent	Temperature (°C)	Time (h)	Catalyst	Isolated Yield (%)	Observation / Causality
1	Dichloromethane	25 (RT)	24	None	18	Reaction stalls at hydroxythiazoline intermediate due to lack of thermal energy for dehydration.
2	DMF	100	2	None	62	High conversion, but product isolation is difficult; requires tedious aqueous extraction.
3	Solvent-Free	80	1	None	45	Rapid initial reaction, but mass transfer issues lead to incomplete conversion[2].
4	Ethanol	78 (Reflux)	4	None	88	Optimal. Polar protic solvent stabilizes ionic intermediates; product cleanly precipitates upon aqueous workup.

Experimental Protocol

Safety Directive: 1,3-Dichloroacetone is a potent lachrymator, severe skin irritant, and alkylating agent. All operations must be conducted in a certified fume hood using heavy-duty nitrile gloves, safety goggles, and a lab coat.

Reagent Preparation

• In an oven-dried 100 mL round-bottom flask equipped with a PTFE-coated magnetic stir bar, suspend 2-bromothiobenzamide (10.0 mmol, 2.16 g) in 25 mL of absolute ethanol.

• Slowly add 1,3-dichloroacetone (11.0 mmol, 1.40 g) to the stirring suspension at room temperature. Expert Insight: A 10% molar excess of the dichloroacetone compensates for its volatile nature and trace degradation, ensuring the thioamide is completely consumed to simplify downstream purification.

One-Pot Cyclization

• Attach a reflux condenser to the flask and heat the reaction mixture to 78 °C (reflux) using a temperature-controlled oil bath or heating block.

• Maintain reflux for 3 to 4 hours. The mixture will transition from a suspension to a clear, deep-yellow solution as the thioether intermediate forms and subsequently cyclizes.

• Monitor the reaction progress via LC-MS or TLC (Hexanes:Ethyl Acetate, 4:1) until the 2-bromothiobenzamide starting material is no longer detectable.

Workup and Isolation

• Remove the heat source and allow the mixture to cool to ambient temperature.

• Concentrate the ethanol to approximately one-third of its original volume under reduced pressure using a rotary evaporator.

• Pour the concentrated mixture into 50 mL of ice-cold deionized water under vigorous stirring. The sudden shift in dielectric constant forces the highly hydrophobic 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole to precipitate as a pale yellow solid.

• Isolate the solid via vacuum filtration (Buchner funnel). Wash the filter cake with ice-cold water (2 x 15 mL) to remove residual HCl and unreacted 1,3-dichloroacetone.

Purification and Characterization

• Dry the crude product under high vacuum for 12 hours.

• If high analytical purity (>99%) is required for sensitive downstream cross-coupling, recrystallize the solid from a minimal amount of hot ethanol.

• Self-Validation: Confirm the structure via 1 H NMR (look for the distinct thiazole C5-H singlet around δ 7.4-7.6 ppm and the chloromethyl -CH 2​

  • singlet around δ 4.7 ppm) and LC-MS (m/z [M+H] + expected isotopic pattern for Br and Cl).

Figure 2: Step-by-step experimental workflow for the one-pot synthesis and isolation.

References

• Aggarwal, R., et al. "An efficient, one-pot, regioselective synthesis of 2-aryl/hetaryl-4-methyl-5-acylthiazoles under solvent-free conditions." Journal of Sulfur Chemistry, 2021.[Link]

• Gomha, S. M., et al. "One-Pot Synthesis of Novel Thiazoles as Potential Anti-Cancer Agents." Molecules, 2016.[Link]

• Deshmukh, S., et al. "Kinetics of Thiazole Formation Using α-Halo Ketones and Thioamides." Oriental Journal of Chemistry, 2022.[Link]

• Shelke, K. F., et al. "One Pot Two Step Synthesis of 2-Arylidenehydrazinyl-4-arylthiazole." Oriental Journal of Chemistry, 2012.[Link]

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• 3. TCI Practical Example: Thiazole Ring Construction Reaction Using 1-Bromo-3,3,3-trifluoroacetone | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole

Welcome to the technical support resource for the synthesis of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole. This guide is designed for researchers, medicinal chemists, and process development scientists who are utilizing this important heterocyclic building block. Here, we address common challenges, provide in-depth troubleshooting advice, and offer optimized protocols grounded in established chemical principles to help you improve your reaction yields and product purity.

Frequently Asked Questions (FAQs)

Q1: My reaction yield for the synthesis of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole is significantly lower than expected. What are the primary factors I should investigate?

Low yields in this specific Hantzsch thiazole synthesis are a common challenge and can typically be attributed to one or more of the following areas:

• Purity and Stability of Starting Materials: The quality of your 2-bromothiobenzamide and 1,3-dichloroacetone is paramount.

• Suboptimal Reaction Conditions: Temperature, reaction time, and solvent choice play a critical role in driving the reaction to completion while minimizing side products.[1][2]

• Inefficient Workup and Purification: Product loss can occur during extraction, isolation, and final purification steps.

• Formation of Side Products: Competing reaction pathways can consume starting materials and complicate purification.

The following sections will guide you through a systematic troubleshooting process to identify and resolve the specific bottleneck in your synthesis.

Troubleshooting Guide: Diagnosing and Resolving Low Yields

This guide provides a structured approach to troubleshooting. Start with the most common and easily addressable issues first.

Visual Troubleshooting Workflow

The following diagram outlines a logical decision-making process for addressing low-yield issues.

Caption: Mechanism of the Hantzsch Thiazole Synthesis.

Optimization Table:

Parameter	Recommendation	Rationale & In-Depth Explanation
Solvent	Ethanol (absolute) is the most common and effective choice. THF or 1,4-Dioxane are viable alternatives.	Ethanol effectively solubilizes both the polar thioamide and the less polar α-haloketone. Its boiling point (78°C) provides a suitable temperature for refluxing the reaction. Protic solvents can facilitate the dehydration step. [3]
Temperature	Reflux (approx. 78°C in Ethanol) .	Many Hantzsch syntheses are sluggish at room temperature. [2]Heating is required for the cyclization and dehydration steps. However, excessive heat can promote side reactions or degradation. A systematic study starting from 50°C to reflux is advisable if yields remain low. [1]
Reaction Time	2-16 hours .	The reaction progress should be diligently monitored. Insufficient time leads to incomplete conversion, while excessive time can increase byproduct formation.
Monitoring	Thin Layer Chromatography (TLC) .	Use a suitable mobile phase (e.g., 30% Ethyl Acetate in Hexane). Spot the two starting materials and the co-spotted reaction mixture. The reaction is complete upon the disappearance of the limiting reagent (typically the thioamide).
Alternative	Microwave Irradiation .	Microwave-assisted synthesis has been shown to dramatically reduce reaction times (to minutes) and improve yields for Hantzsch reactions by providing efficient and uniform heating. [4][5]

Issue 3: Inefficient Workup and Product Isolation

Q: I'm struggling to isolate my product after the reaction. What is the standard workup procedure?

A: The thiazole product is initially formed as a hydrohalide salt, which is often soluble in the reaction solvent (e.g., ethanol). [6]The key to successful isolation is to neutralize this salt to precipitate the free base form of the thiazole.

Optimized Workup Protocol:

• Cooling: After TLC confirms reaction completion, allow the reaction mixture to cool to room temperature.

• Precipitation: Pour the cooled reaction mixture slowly into a beaker containing a stirred, cold (0-5°C) 5% aqueous solution of a weak base, such as sodium carbonate (Na₂CO₃) or sodium bicarbonate (NaHCO₃). [7]This neutralizes the thiazolium salt, causing the less water-soluble neutral product to precipitate.

• Filtration: Collect the resulting solid precipitate using a Büchner funnel.

• Washing: Wash the filter cake thoroughly with cold water to remove any inorganic salts. A subsequent wash with a cold, non-polar solvent like hexanes can help remove non-polar impurities.

• Drying: Dry the collected solid under vacuum.

Experimental Protocol: Reference Synthesis

This protocol provides a reliable starting point for the synthesis. Adjustments may be necessary based on your specific laboratory conditions and observations.

Step-by-Step Synthesis Workflow:

Caption: Experimental workflow for thiazole synthesis.

Reagents & Quantities:

Reagent	Molar Eq.	Example Mass/Vol (for 10 mmol scale)
2-Bromothiobenzamide	1.0	2.16 g
1,3-Dichloroacetone	1.05	1.33 g
Absolute Ethanol	-	40 mL
5% Na₂CO₃ (aq)	-	~100 mL

Procedure:

• In a 100 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 2-bromothiobenzamide (1.0 eq) in absolute ethanol.

• To this solution, add 1,3-dichloroacetone (1.05 eq) dropwise at room temperature. A slight exotherm may be observed.

• Heat the reaction mixture to reflux (approximately 78°C) and maintain for 2-16 hours. [3]4. Monitor the reaction's progress by TLC until the 2-bromothiobenzamide spot is no longer visible.

• Once complete, cool the flask to room temperature.

• In a separate beaker, prepare a cold solution of 5% aqueous sodium carbonate.

• Slowly pour the reaction mixture into the stirring sodium carbonate solution. A precipitate should form.

• Collect the solid product by vacuum filtration, washing the filter cake with ample cold water.

• Dry the product in a vacuum oven to obtain the crude 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole.

• If necessary, the crude product can be further purified by recrystallization from a suitable solvent like isopropanol or ethanol. [8]

References

• BenchChem. (n.d.). Troubleshooting low yields in Hantzsch thiazole synthesis.
• BenchChem. (n.d.). Optimizing Hantzsch thiazole synthesis reaction conditions.
• Chem Help Asap. (n.d.). Hantzsch Thiazole Synthesis.
• Google Patents. (2008). Process for preparing 1,3-dichloroacetone. (U.S. Patent No. 7,361,790B2).
• Behbehani, H., et al. (2017). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot. Molecules, 22(5), 757.

• SynArchive. (2024). Hantzsch Thiazole Synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Thiazole synthesis. Retrieved from [Link]

• Shrivastava, S. K., & Srivastava, S. D. (2005). Synthesis and Fungicidal Screening of 2-Amino-4- (p-bromophenyl)thiazole and Its Metal Complexes. Asian Journal of Chemistry, 17(4), 2633-2636.
• Mahmood, A. A. R., et al. (2018). Synthesis and antimicrobial evaluation of new-[2-amino-4-(4-chloro-/4-bromophenyl)-1,3-thiazole derivatives. National Journal of Physiology, Pharmacy and Pharmacology, 8(4), 534-540.

• Chem Help ASAP. (2020, November 5). Hantzsch thiazole synthesis - laboratory experiment [Video]. YouTube. [Link]

• Rajappa, S., Sudarsanam, V., & Sreenivasan, R. (1983). A general synthesis of thiazoles. Part 7. Direct generation of chloromethyl 5-thiazolyl ketones. Proceedings of the Indian Academy of Sciences - Chemical Sciences, 92(6), 457-461.
• Bédard, F., et al. (2010). Two-Steps Hantzsch Based Macrocyclization Approach for the Synthesis of Thiazole Containing Cyclopeptides. Molecules, 15(1), 227-241.
• ResearchGate. (n.d.). Optimization of the reaction conditions.
• El-Metwaly, N. M., et al. (2019). New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. Molecules, 24(9), 1736.
• Kumar, D., et al. (2016). Synthesis, molecular modelling and biological significance of N-(4-(4-bromophenyl) thiazol-2-yl)
• ResearchGate. (n.d.). Reaction of compound 2 with thioacetamide and thiobenzamide.
• Cherukupalli, S., et al. (2013). Microwave-assisted Hantzsch thiazole synthesis of N-phenyl-4-(6-phenylimidazo[2,1-b]thiazol... Molecules, 18(1), 1036-1047.
• ResearchGate. (n.d.). Optimization of the reaction conditions for the synthesis of 4a.
• BenchChem. (n.d.). An In-depth Technical Guide to the Synthesis of 4-(Methoxymethyl)thiazole from Simple Precursors.
• Rosdi, N. H., et al. (2021). A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. Malaysian Journal of Chemistry, 23(1), 1-13.

• IntechOpen. (2020). Synthesis and Biological Evaluation of Thiazole Derivatives. Retrieved from [Link]

• Vaskevych, R. I., et al. (2019). Reactions of methanone: A New Synthesis ofT[1][7]hiazolo. French-Ukrainian Journal of Chemistry, 7(1), 96-102.

• BenchChem. (n.d.). Mechanism of action for thioamide derivatives in organic reactions.
• ResearchGate. (2002). A Convenient Method for the Synthesis of Thiobenzamide Derivatives and O-Thiobenzoates by Use of 2-Benzothiazolyl Dithiobenzoate as Effective Thiobenzoylation Reagent.
• Vaickelioniene, R., et al. (2024). Synthesis and Antimicrobial Evaluation of 2-[2-(9H-Fluoren-9-ylidene)
• Asati, V., et al. (2019). 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular docking study with ADME profile. BMC Research Notes, 12(1), 226.
• Google Patents. (1984). Synthesis of thiazoles. (U.S. Patent No. 4,468,517A).
• Le, T. N., et al. (2023).
• Google Patents. (2012). Industrialized preparation method of using 2-bromothiazole for compounding thiazole-2-methanamide in a one-boiler mode. (Chinese Patent No. CN101550113B).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Microwave-assisted Hantzsch thiazole synthesis of N-phenyl-4-(6-phenylimidazo[2,1-b]thiazol-5-yl)thiazol-2-amines from the reaction of 2-chloro-1-(6-phenylimidazo[2,1-b]thiazol-5-yl)ethanones and thioureas - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. youtube.com [youtube.com]
• 7. chemhelpasap.com [chemhelpasap.com]
• 8. ias.ac.in [ias.ac.in]

Technical Support Center: Purification of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the isolation and purification of halogenated aryl-thiazoles. 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole is a highly valuable electrophilic building block, but its bifunctional nature—combining a sterically hindered bromophenyl ring with a hyper-reactive chloromethyl group—makes it notoriously unstable during standard purification workflows.

This guide provides field-proven, mechanistically grounded solutions to ensure high-yield, high-purity recovery of your target compound.

Part 1: Troubleshooting Guide & Mechanistic Q&A

Issue 1: Severe Streaking and Product Loss on Silica Gel

Q: Why does my crude product streak across the entire TLC plate, and why is my column recovery less than 40%? A (Mechanistic Causality): Standard silica gel is inherently acidic due to the presence of free silanol (Si-OH) groups (pH ~4.5–5.5). The chloromethyl group on the thiazole ring is highly susceptible to acid-catalyzed hydrolysis. When exposed to the acidic stationary phase, the chloromethyl group rapidly hydrolyzes to the corresponding hydroxymethyl byproduct or irreversibly binds to the silica matrix. As documented in , this leads to severe streaking and poor mass recovery. Solution: You must use a neutralized stationary phase. Pre-treating the silica gel with 1% triethylamine (Et3N) caps the acidic silanol sites, preventing degradation.

Issue 2: Formation of "Tarry Bottoms" During Solvent Removal

Q: I attempted to purify the compound via vacuum distillation, but the flask turned into a black, polymeric tar. What happened? A (Mechanistic Causality): Chloromethylthiazoles act as potent alkylating agents. At elevated temperatures, the nucleophilic thiazole nitrogen of one molecule attacks the electrophilic chloromethyl carbon of another, triggering a runaway auto-quaternization and polymerization cascade. While distillation is sometimes viable for lighter thiazoles by, the high molecular weight (288.59 g/mol ) of the 2-bromophenyl derivative pushes its boiling point well beyond its thermal stability threshold. Solution: Never distill this compound. Rely on low-temperature chromatography or recrystallization, and evaporate solvents at water bath temperatures strictly below 35°C.

Issue 3: Hydrolysis During Aqueous Work-up

Q: My LC-MS shows a massive +18 Da impurity peak (M - Cl + OH). How is this forming before I even start purification? A (Mechanistic Causality): The thiazole nitrogen protonates during acidic aqueous work-ups. This protonation withdraws electron density from the ring, increasing the electrophilicity of the adjacent chloromethyl carbon and drastically accelerating its reaction with water. Solution: Maintain strictly neutral or mildly basic conditions (e.g., saturated NaHCO3) during the extractive work-up.

Part 2: Quantitative Data & Method Comparison

To optimize your workflow, compare the expected outcomes of the primary purification strategies below:

Purification Method	Ideal Starting Purity	Expected Yield Recovery	Impurity Clearance (Hydroxymethyl)	Process Time
Neutralized Silica Gel	< 85%	75 - 85%	High	4 - 6 hours
Two-Solvent Recrystallization	≥ 85%	60 - 70% (First crop)	Very High	12 - 24 hours
Vacuum Distillation	Not Recommended	N/A (Thermal Degradation)	N/A	N/A

Part 3: Purification Workflow Visualization

Figure 1: Decision matrix for the purification of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole.

Part 4: Validated Experimental Protocols

The following protocols are designed as self-validating systems , ensuring you can empirically verify the success of the purification at critical junctures, a standard practice in .

Protocol A: Neutralized Silica Gel Flash Chromatography

Use when crude purity is < 85%.

Step-by-Step Methodology:

• Column Preparation: Slurry pack standard silica gel (230-400 mesh) in a solvent mixture of Hexanes containing 1% (v/v) Triethylamine (Et3N). Flush the column with at least 3 column volumes (CV) of this mixture to fully neutralize the acidic silanol sites.

• Equilibration: Flush the column with 2 CV of your starting eluent (e.g., 95:5 Hexanes:EtOAc) to remove excess Et3N, which could otherwise co-elute with your product and cause downstream reactivity issues.

• Loading: Dissolve the crude 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole in a minimum volume of dichloromethane (DCM) and carefully load it onto the column head.

• Elution: Elute using a gentle gradient from 95:5 to 80:20 Hexanes:EtOAc. Collect fractions in clean glass tubes.

• Concentration: Combine product-containing fractions and concentrate under reduced pressure. Crucial: Keep the rotary evaporator water bath temperature strictly below 35°C to prevent thermal auto-alkylation.

Self-Validation System: The 2D-TLC Check To verify that the silica gel was adequately neutralized and your product is not degrading on the column:

• Spot the crude mixture in the bottom-left corner of a square TLC plate.

• Develop the plate in 90:10 Hexanes:EtOAc.

• Remove the plate, dry it completely under a gentle stream of air, rotate it 90 degrees, and develop it again in the exact same solvent.

• Validation: If the compound is stable, all spots will lie on a perfect 45-degree diagonal line. If spots appear off the diagonal, the compound is actively hydrolyzing on the silica, indicating the column requires a higher concentration of Et3N during pre-treatment.

Protocol B: Two-Solvent Recrystallization

Use when crude purity is ≥ 85% and the primary impurity is the hydroxymethyl derivative.

Step-by-Step Methodology:

• Dissolution: Place the crude solid in a round-bottom flask. Add a minimal amount of hot Ethyl Acetate (EtOAc) dropwise until the solid is completely dissolved. Causality: EtOAc acts as the "good" solvent, solvating both the target compound and polar impurities.

• Anti-Solvent Addition: Remove the flask from the heat source. Slowly add Hexanes (the "poor" solvent) dropwise while swirling, until the solution becomes slightly cloudy.

• Clarification: Add 1-2 drops of hot EtOAc just until the solution turns clear again.

• Crystallization: Allow the flask to cool slowly to room temperature undisturbed for 4 hours, then transfer to a 4°C refrigerator overnight to maximize the yield of the first crop.

• Isolation: Filter the resulting crystals via vacuum filtration using a Büchner funnel. Wash the crystal cake with ice-cold hexanes.

Self-Validation System: Mother Liquor NMR Partitioning To validate the thermodynamic success of the recrystallization:

• Evaporate a small aliquot of the mother liquor and acquire a crude 1H-NMR spectrum.

• Acquire a 1H-NMR of the isolated crystals.

• Validation: Compare the integration of the chloromethyl protons (singlet, ~4.7 ppm) to the hydroxymethyl protons (singlet, ~4.5 ppm). A successful system will show the mother liquor is heavily enriched with the hydroxymethyl signal, while the crystalline crop shows a pristine singlet at 4.7 ppm, proving the polar impurities were successfully partitioned into the hexanes/EtOAc supernatant.

References

• Title: US6955744B2 - Method for purifying 2-chloro-5-chloromethylthiazole Source: Google Patents URL

• Title: Process Development and Scale-Up of a Novel Atypical DAT Inhibitor (S)-CE-123 Source: ACS Omega URL: [Link]

Technical Support Center: Preventing Hydrolysis of Chloromethyl Groups in Thiazole Derivatives

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals working with highly reactive thiazole building blocks, such as 4-(chloromethyl)thiazole and 2-chloro-5-chloromethylthiazole.

Chloromethylthiazoles are versatile electrophiles used extensively in the synthesis of agrochemicals and pharmaceuticals[1]. However, the same reactivity that makes them valuable also makes them highly susceptible to premature nucleophilic attack by moisture, leading to unwanted hydroxymethyl derivatives[2]. This guide provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols to ensure the integrity of your chloromethylthiazole derivatives.

I. Troubleshooting & FAQs

Q1: Why does my isolated chloromethylthiazole degrade into a hydroxymethyl derivative during storage? Causality & Mechanism: The degradation is driven by an SN​2 hydrolysis pathway. The chloromethyl group ( −CH2​Cl ) attached to the electron-withdrawing thiazole ring is highly activated. When the thiazole exists as a "free base," the nitrogen atom is electron-rich. This nitrogen can participate in intermolecular alkylation (forming polymeric thiazolium salts) or act as a general base to facilitate the attack of ambient moisture on the benzylic-like carbon, displacing the chloride ion to form a hydroxymethyl group ( −CH2​OH )[1]. Solution: Always store these compounds as their hydrochloride (HCl) salts. Protonating the thiazole nitrogen completely eliminates its nucleophilicity and basicity. Furthermore, the resulting crystalline salt lattice physically excludes atmospheric moisture, rendering the compound stable under ambient conditions[3].

Q2: My compound hydrolyzes rapidly during the aqueous workup of the chlorination reaction. How can I prevent this? Causality & Mechanism: Aqueous basic workups (e.g., using NaHCO3​ or NaOH ) are often used to neutralize acid byproducts from chlorinating agents like sulfuryl chloride ( SO2​Cl2​ ). However, hydroxide ions ( −OH ) are vastly superior nucleophiles compared to neutral water, and they will rapidly hydrolyze the chloromethyl group[2]. Solution: Avoid aqueous basic workups entirely if the free base is the target. Instead, utilize strict anhydrous conditions. Remove volatile acids ( HCl , SO2​ ) via vacuum distillation or by sparging with inert gas. If an aqueous wash is absolutely mandatory, perform it rapidly at 0°C to 5°C using a weakly buffered solution (pH 6.5–7.0) and immediately extract into a non-polar organic solvent (e.g., dichloromethane or toluene)[4].

Q3: Can I use the hydrochloride salt directly in my downstream cross-coupling or alkylation reactions? Causality & Mechanism: Yes. You do not need to pre-form and isolate the free base, which risks hydrolysis. You can add the stable hydrochloride salt directly to your reaction vessel. By adding an extra equivalent of a non-nucleophilic base (e.g., N,N -diisopropylethylamine or K2​CO3​ ) to your anhydrous reaction mixture, you generate the reactive free base in-situ in the presence of your target nucleophile, ensuring the chloromethyl group is consumed productively before any degradation can occur.

II. Mechanistic & Workflow Visualizations

Figure 1: Mechanistic divergence of chloromethylthiazole: Hydrolysis vs. Stabilization via Salt Formation.

Figure 2: Optimal workflow for the synthesis, isolation, and utilization of chloromethylthiazole derivatives.

III. Quantitative Data: Stability Profiling

The following table summarizes the kinetic stability of 4-(chloromethyl)thiazole under various conditions, illustrating the critical need for salt formation and environmental control.

Compound State	Storage Condition	Environmental pH	Estimated Half-Life ( t1/2​ )	Primary Degradation Pathway
Free Base (Oil)	Ambient (25°C, Air)	Neutral (Moisture)	< 12 Hours	Intermolecular alkylation / Hydrolysis
Free Base (Solution)	Aqueous Workup (25°C)	Basic (pH > 9)	< 15 Minutes	Rapid SN​2 Hydrolysis to −CH2​OH
Free Base (Solution)	Aqueous Workup (0°C)	Neutral (pH ~7)	~ 4 Hours	Slow SN​2 Hydrolysis
HCl Salt (Solid)	Ambient (25°C, Air)	Acidic (Solid state)	> 6 Months	Negligible (Highly Stable)[3]
HCl Salt (Solid)	Desiccated (-20°C)	Acidic (Solid state)	> 2 Years	None observed

IV. Validated Experimental Protocols

Protocol 1: Anhydrous Preparation and Isolation of 4-(Chloromethyl)thiazole Hydrochloride

This self-validating protocol ensures the chloromethyl group remains intact by strictly avoiding aqueous exposure during isolation.

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with an argon inlet, dissolve 4-methylthiazole (1.0 eq) in anhydrous dichloromethane (DCM) (0.5 M concentration).

• Chlorination: Cool the solution to 0°C using an ice bath. Slowly add sulfuryl chloride ( SO2​Cl2​ , 1.1 eq) dropwise over 30 minutes. Maintain the internal temperature below 10°C to prevent over-chlorination.

• Reaction Monitoring: Stir for 2 hours at room temperature. Monitor completion via GC-MS or TLC (aliquots must be quenched in anhydrous methanol to form the stable methyl ether for analysis, avoiding aqueous hydrolysis artifacts).

• Anhydrous Workup: Do not quench with water or aqueous base. Instead, remove the DCM, unreacted SO2​Cl2​ , and HCl gas by concentrating the mixture under reduced pressure (rotary evaporator) at a bath temperature not exceeding 30°C.

• Salt Precipitation: Redissolve the crude oily residue in a minimum volume of anhydrous diethyl ether. Slowly add a pre-titrated solution of HCl in diethyl ether (2.0 M) at 0°C until precipitation of the white/off-white solid is complete.

• Isolation: Filter the solid rapidly under a blanket of argon using a Schlenk frit. Wash the filter cake with cold, anhydrous diethyl ether.

• Storage: Dry the solid under high vacuum for 4 hours. Store the resulting 4-(chloromethyl)thiazole hydrochloride in a sealed amber vial backfilled with argon at -20°C[3].

Protocol 2: In-Situ Free Base Generation for Downstream Alkylation

Use this protocol to utilize the chloromethyl group without exposing the free base to hydrolytic conditions.

• Preparation: To a flame-dried flask, add the nucleophile (e.g., a secondary amine or phenol, 1.0 eq) and anhydrous solvent (e.g., Acetonitrile or DMF).

• Base Addition: Add a non-nucleophilic base such as N,N -diisopropylethylamine (DIPEA) or anhydrous K2​CO3​ (2.5 eq). Note: 1.0 eq is required to neutralize the thiazole HCl salt, and 1.5 eq is required to act as the acid scavenger for the alkylation.

• Electrophile Addition: Add the solid 4-(chloromethyl)thiazole hydrochloride (1.1 eq) directly to the stirring mixture at 0°C.

• Coupling: Allow the reaction to warm to room temperature. The free base is generated in-situ and immediately reacts with the nucleophile, completely bypassing the risk of aqueous hydrolysis.

V. References

• Technique for preparing 5-hydroxymethyl thiazole by one pot method (Hydrolysis Mechanism) Google Patents (CN101863853B)

• 1,3-Dichloropropenes – in the preparation of thiazole derivatives – 2-chloro-5-chloromethylthiazole and 5-hydroxymethylthiazole Semantic Scholar (ARKIVOC)[Link]

• Efficient Synthesis of 2-Chloro-5-Chloromethylthiazole (Anhydrous Workup) Scribd / Patent Literature[Link]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. CN101863853B - Technique for preparing 5-hydroxymethyl thiazole by one pot method - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. scribd.com [scribd.com]

Technical Support Center: Solvent Optimization for 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole Reactions

Welcome to the Technical Support Center. 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole is a highly versatile, bifunctional building block. However, its dual reactivity presents a significant chemoselectivity challenge: it contains both a highly electrophilic chloromethyl group (prone to SN2 substitution and hydrolysis) and an aryl bromide (a classic electrophile for palladium-catalyzed cross-coupling).

This guide provides field-proven troubleshooting strategies, mechanistic causality, and self-validating protocols to help you optimize solvent selection based on your target reaction pathway.

Workflow: Solvent Selection Decision Tree

Before beginning your experiment, trace your desired reaction pathway through the logic tree below to identify the optimal solvent system.

Figure 1: Decision matrix for optimizing solvent conditions based on the targeted reactive site of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole.

Part 1: Optimizing SN2 Reactions at the Chloromethyl Group

When targeting the chloromethyl group for nucleophilic substitution, the primary goal is to accelerate the SN2 pathway while leaving the aryl bromide untouched. The aryl bromide is generally stable under metal-free conditions, but the chloromethyl group is highly sensitive to the solvent environment[1].

FAQ 1: Why am I seeing hydroxymethyl thiazole byproducts instead of my desired SN2 product?

Causality: The chloromethyl group on the thiazole ring is highly activated (benzylic-like). Trace water in hygroscopic solvents (like DMF or DMSO) leads to rapid hydrolysis, especially in the presence of the basic nucleophile or auxiliary bases (e.g., K2CO3). Solution: You must use strictly anhydrous solvents. If water absorption is a persistent issue in your lab, switch from DMF to Acetonitrile (MeCN). MeCN is easier to maintain in a strictly anhydrous state and does not degrade into nucleophilic amines (unlike DMF, which can degrade into dimethylamine and cause unwanted side reactions).

FAQ 2: How do I choose the best solvent for N-alkylation vs. O-alkylation?

Causality: N-alkylation (using amines) relies on solvent polarity to solvate the cation and stabilize the polar transition state. Polar aprotic solvents like MeCN or DMF are ideal here. Conversely, O-alkylation (using alkoxides) in highly polar solvents can lead to competing elimination reactions or complex mixtures[1]. For O-alkylation, a less polar solvent like THF—or a mixture of THF and the corresponding alcohol—is preferred to modulate the nucleophilicity of the alkoxide.

Quantitative Data: Solvent Comparison for SN2 Pathways

Solvent	Dielectric Constant (ε)	Water Miscibility	Hydrolysis Risk	Optimal SN2 Application	Typical Yield Range
DMF	36.7	Miscible	High (if not dry)	2°/3° Amines, high steric hindrance	75–90%
MeCN	37.5	Miscible	Moderate	1°/2° Amines, general N-alkylation	80–95%
THF	7.6	Miscible	Low	Alkoxides, Phenoxides	65–85%
Toluene	2.4	Immiscible	Very Low	Phase-transfer catalysis (PTC)	50–70%

Protocol A: Chemoselective N-Alkylation (Amine Substitution)

This self-validating protocol ensures the chloromethyl group is functionalized without hydrolytic degradation.

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Purge with N2 for 5 minutes.

• Dissolution: Dissolve 1.0 eq of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole in strictly anhydrous MeCN (0.2 M concentration).

• Base Addition: Add 2.0 eq of anhydrous K2CO3 (oven-dried at 120°C overnight) or N,N-Diisopropylethylamine (DIPEA). Stir for 5 minutes.

• Nucleophile Addition: Add 1.1 eq of the target amine dropwise at 0°C.

• Reaction & Validation: Warm to room temperature. Monitor via TLC (Hexanes/EtOAc). Self-Validation Check: If a highly polar baseline spot appears, moisture has compromised the reaction (hydrolysis). If the reaction is clean, only the product and starting material will be visible.

• Workup: Once complete, quench with saturated aqueous NH4Cl, extract with EtOAc, dry over Na2SO4, and concentrate under reduced pressure.

Part 2: Chemoselective Cross-Coupling at the Aryl Bromide

When performing a Suzuki-Miyaura or Buchwald-Hartwig coupling at the aryl bromide, the chloromethyl group becomes a liability. Benzylic chlorides are reactive electrophiles that can undergo competitive oxidative addition or reductive coupling if the catalyst system and solvent are not perfectly tuned[2].

FAQ 3: During Suzuki coupling, my chloromethyl group is reacting or degrading. How do I achieve chemoselectivity for the aryl bromide?

Causality: Palladium(0) undergoes oxidative addition into the C(sp2)-Br bond significantly faster than the C(sp3)-Cl bond[3]. However, chemoselectivity is often ruined not by the palladium, but by the base. Standard Suzuki conditions use aqueous bases (e.g., aq. Na2CO3 in EtOH/Toluene), which will rapidly hydrolyze the -CH2Cl group. Furthermore, if the coupling is too slow, the Pd catalyst will eventually insert into the benzylic chloride, leading to oligomerization[2]. Solution: You must eliminate hydroxide/carbonate in water. Use an anhydrous basic system .

FAQ 4: What is the ideal solvent/base pairing for preserving the -CH2Cl group?

Causality: The optimal pairing is Anhydrous 1,4-Dioxane with Cesium Fluoride (CsF) . In the absence of water, CsF activates the boronic acid by forming a reactive fluoroborate complex. Because fluoride is a poor nucleophile toward SN2 displacement at the benzylic position (due to high hydration energy and tight ion pairing in Dioxane), the chloromethyl group remains perfectly intact while the cross-coupling proceeds at the aryl bromide.

Protocol B: Chemoselective Suzuki-Miyaura Coupling (Preserving -CH2Cl)

This protocol leverages kinetic differentiation and anhydrous conditions to couple the aryl bromide exclusively.

• Catalyst & Reagent Loading: In a glovebox or under strict Schlenk conditions, charge a Schlenk tube with 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole (1.0 eq), the arylboronic acid (1.1 eq), CsF (3.0 eq), and Pd(dppf)Cl2 (0.05 eq).

• Solvent Addition: Add anhydrous, degassed 1,4-Dioxane to achieve a 0.1 M concentration. Seal the tube.

• Heating: Heat the reaction mixture to 75°C. Critical Step: Do not exceed 80°C. Higher temperatures provide enough thermal energy for the Pd catalyst to overcome the activation barrier for C(sp3)-Cl oxidative addition, ruining chemoselectivity[3].

• Monitoring: Stir for 4–6 hours. Monitor by GC-MS or LC-MS to ensure the isotopic signature of the chlorine atom remains in the product mass.

• Workup: Cool to room temperature, filter through a short pad of Celite to remove Pd black and salts, wash with EtOAc, and concentrate for column chromatography.

References

• Practical Synthesis of PC190723, An Inhibitor of the Bacterial Cell Division Protein FtsZ Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Continuous Flow Enables Metallaphotoredox Catalysis in a Medicinal Chemistry Setting: Accelerated Optimization and Library Execution of a Reductive Coupling between Benzylic Chlorides and Aryl Bromides Source: Organic Letters - ACS Publications URL:[Link]

Sources

• 1. Practical Synthesis of PC190723, An Inhibitor of the Bacterial Cell Division Protein FtsZ - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Suzuki-Miyaura Coupling of Bromophenyl Thiazoles

Overview

The Suzuki-Miyaura cross-coupling of bromophenyl thiazoles is a foundational transformation in drug discovery and materials science. However, researchers frequently encounter low reactivity, stalled catalytic cycles, and poor yields when working with these substrates. This guide provides an in-depth, causality-driven approach to diagnosing and resolving the two primary modes of failure in these reactions: catalyst poisoning by the thiazole heteroatoms and protodeboronation of the coupling partners.

Diagnostic Workflow

Before altering your reaction conditions, use the logical workflow below to isolate the root cause of the reactivity failure.

Fig 1: Diagnostic logic workflow for troubleshooting thiazole Suzuki-Miyaura cross-couplings.

Frequently Asked Questions (Troubleshooting Modules)

Module 1: Catalyst Poisoning & Ligand Selection

Q: Why does my bromophenyl thiazole substrate cause the palladium catalyst to crash out as "Pd black"? A:

• Causality: Thiazoles contain both nitrogen and sulfur heteroatoms with lone pairs that can strongly coordinate to the palladium center. This competitive binding displaces standard, less sterically demanding phosphine ligands (like PPh3), leading to the formation of inactive, ligandless Pd(0) complexes that rapidly aggregate into insoluble "Pd black"[1].

• Solution: Transition to sterically demanding, electron-rich Buchwald precatalysts (e.g., XPhos or SPhos). The extreme steric bulk of these ligands shields the palladium center, preventing the formation of off-cycle Pd-heteroatom complexes and heavily favoring the active monoligated L-Pd(0) species required for the catalytic cycle.

Module 2: Mitigating Protodeboronation

Q: I am seeing significant amounts of debrominated or deboronated starting materials. How do I prevent protodeboronation? A:

• Causality: Heteroaryl boronic acids (and electron-deficient aryl boronic acids) are highly susceptible to base-catalyzed protodeboronation, where the C-B bond is cleaved by hydroxide or water to yield the parent arene. This degradation pathway competes directly with the transmetalation step of the Suzuki cycle[2].

• Solution: Employ a rapidly activating precatalyst, such as the 2nd or 3rd generation Buchwald precatalysts. These precatalysts generate the active Pd(0) species instantaneously at room temperature, allowing the cross-coupling to fundamentally outpace the protodeboronation pathway[3]. Additionally, switch to a milder, biphasic base system like aqueous K3PO4 in THF or Dioxane to control the local concentration of hydroxide ions.

Module 3: Regioselectivity and Electronic Effects

Q: Does the position of the bromine on the thiazole ring affect the oxidative addition rate? A:

• Causality: Yes, the electronic environment of the thiazole ring is highly polarized. The reactivity of halothiazoles toward oxidative addition generally follows the order: 2-halothiazole > 5-halothiazole > 4-halothiazole [2]. The C2 position is the most electron-deficient due to the adjacent electronegative nitrogen and sulfur atoms, which significantly lowers the activation energy for Pd insertion into the C-Br bond.

• Solution: If you are coupling at the notoriously unreactive 4-position, standard catalysts will likely stall. By changing the palladium catalyst and ligand employed, the selectivity and reactivity can be switched or enhanced for specific positions[4]. Elevated temperatures (60–80 °C) and highly active precatalysts (like XPhos Pd G3) are mandatory for 4-bromothiazole derivatives.

Quantitative Data: Catalyst Performance Comparison

To guide your optimization, the table below summarizes the expected performance of various catalyst systems when applied to challenging bromophenyl thiazole couplings.

Catalyst System	Ligand Type	Activation Temp	Relative Transmetalation Rate	Protodeboronation Risk	Typical Yield
Pd(PPh3)4	Monodentate	High (>80 °C)	Slow	High	< 20%
Pd(dppf)Cl2	Bidentate	Medium (60 °C)	Moderate	Medium	40 - 60%
XPhos Pd G3	Buchwald (Bulky)	Low (RT - 40 °C)	Very Fast	Low	> 90%

Standard Operating Procedure: Self-Validating Buchwald G3 Protocol

This protocol is designed as a self-validating system . It incorporates specific visual and analytical checkpoints to ensure that any failure can be isolated to either the catalyst activation step or the transmetalation step.

Objective: Achieve >90% conversion of bromophenyl thiazole while preventing catalyst poisoning and protodeboronation.

Step 1: Reagent Assembly & Pre-Activation (Inert Atmosphere)

• Action: In an oven-dried Schlenk tube, combine bromophenyl thiazole (1.0 equiv), heteroaryl/aryl boronic acid (1.5 equiv), and XPhos Pd G3 (2–5 mol%). Evacuate and backfill with Argon (3x).

• Causality: A slight excess of boronic acid acts as a buffer against trace protodeboronation. Running the solid assembly under Argon prevents the premature oxidative degradation of the highly reactive Pd(0) species once generated.

Step 2: Biphasic Solvent & Base Introduction

• Action: Add degassed THF or 1,4-Dioxane to achieve a 0.2 M substrate concentration. Immediately follow with 0.5 M aqueous K3PO4 (2.0 equiv).

• Causality: A biphasic system (organic/aqueous) provides optimal solubility for both the organic substrates and the inorganic base. K3PO4 is chosen because it is basic enough to facilitate transmetalation but mild enough to prevent rapid hydroxide-mediated cleavage of the C-B bond.

Step 3: Validation Checkpoint 1 - Visual Catalyst Activation

• Action: Stir vigorously at room temperature (20–25 °C) for 15 minutes.

• Validation: Observe the solution color.

  • Success: The mixture transitions from pale yellow to a homogeneous deep red/orange. This confirms the successful deprotonation of the G3 precatalyst and the release of the active monoligated XPhos-Pd(0) species.

  • Failure: The appearance of a black precipitate ("Pd black") indicates catalyst poisoning by the thiazole nitrogen/sulfur. Troubleshooting: Increase XPhos ligand loading by 2 mol% to outcompete heteroatom coordination.

Step 4: Thermal Ramping & Validation Checkpoint 2 - Transmetalation

• Action: If the activation is successful, warm the reaction to 40 °C. Sample an aliquot after 1 hour for LC-MS analysis.

• Validation:

  • Success: LC-MS shows product mass with minimal (<5%) protodeboronated arene.

  • Failure: High levels of unreacted bromophenyl thiazole alongside protodeboronated starting material indicate a transmetalation bottleneck. Troubleshooting: Increase temperature to 60 °C or switch the solvent to a more polar mixture (e.g., DMF/Water) to accelerate the transmetalation step.

Step 5: Quench and Isolation

• Action: Cool to room temperature, dilute with EtOAc, and filter through a short pad of Celite. Wash with water and brine, dry over Na2SO4, and purify via flash chromatography.

• Causality: The Celite filtration effectively removes the deactivated palladium residues, preventing metal contamination in downstream biological assays or subsequent synthetic steps.

References

• Source: nih.
• Source: sigmaaldrich.
• Source: benchchem.
• Source: acs.
• Source: nih.

Sources

• 1. Ligand-free, palladacycle-facilitated Suzuki coupling of hindered 2-arylbenzothiazole derivatives yields potent and selective COX-2 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Recrystallization methods for impure 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole

Technical Support Center: Recrystallization & Troubleshooting for 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole

Introduction 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole (MW: 288.59 g/mol ) is a critical halogenated heterocyclic intermediate frequently synthesized via the Hantzsch thiazole condensation of 2-bromothiobenzamide and 1,3-dichloroacetone[1][2]. While the Hantzsch synthesis is robust, the isolation and purification of the resulting chloromethyl thiazole present unique challenges[3]. The highly reactive nature of the C4-chloromethyl group makes it susceptible to degradation during standard thermal recrystallization, leading to diminished yields and compromised purity[4].

This technical guide provides field-proven troubleshooting strategies, thermodynamic solvent selection matrices, and a self-validating Standard Operating Procedure (SOP) to ensure high-fidelity purification.

Part 1: Troubleshooting FAQs

Q1: Why does my product degrade or form ether byproducts when recrystallized from hot methanol or ethanol? Causality & Mechanism: The C4-chloromethyl group is highly activated due to its pseudo-benzylic position adjacent to the electron-rich thiazole ring. When heated in nucleophilic protic solvents (like methanol or ethanol), the molecule undergoes rapid SN​1/SN​2 solvolysis, displacing the chloride ion to form methoxymethyl or ethoxymethyl ether byproducts[2][4]. Solution: Abandon protic solvents. Switch to an aprotic, non-nucleophilic binary solvent system such as Ethyl Acetate/Heptane or Toluene/Hexanes. This eliminates the nucleophile entirely, preserving the structural integrity of the chloromethyl group during the heating phase.

Q2: During cooling, the compound is "oiling out" (forming a biphasic liquid) instead of crystallizing. How do I force crystallization? Causality & Mechanism: Oiling out (liquid-liquid phase separation) occurs when the concentration of impurities depresses the melting point of the solute mixture below the saturation temperature of the solvent system. Instead of nucleating solid crystals, the solute separates as a supercooled liquid rich in impurities. Solution:

• Adjust the Solvent Ratio: Increase the proportion of the good solvent (Ethyl Acetate) slightly to keep impurities dissolved at lower temperatures.

• Control the Cooling Ramp: Implement a linear cooling ramp of no more than 0.1–0.2 °C/min. Rapid cooling forces the system past the metastable zone directly into the labile zone, triggering oiling out.

• Seeding: Introduce 0.1–0.5% (w/w) of pure seed crystals just below the saturation temperature to bypass the nucleation energy barrier and force solid-state growth.

Q3: My crude NMR shows significant unreacted 2-bromothiobenzamide co-crystallizing with the product. How do I separate them? Causality & Mechanism: Unreacted thioamides share a similar polarity and aromatic stacking profile with the target thiazole, allowing them to easily intercalate into the crystal lattice during precipitation. Solution: Before recrystallization, subject the crude organic extract to a reactive wash. Washing the organic layer with a dilute, cold aqueous acidic solution (e.g., 0.5 M HCl) can help partition basic impurities. Alternatively, passing the crude mixture through a short silica gel plug using Dichloromethane/Hexanes prior to crystallization effectively strips the highly polar thioamide.

Part 2: Quantitative Data & Solvent Selection Matrix

Selecting the correct solvent system is a thermodynamic balancing act between solubility, yield, and chemical stability.

Solvent System	Solvolysis Risk	Oiling Out Risk	Yield Potential	Recommendation & Notes
Methanol / Water	High	Moderate	Low	Not Recommended. High risk of methoxymethyl ether formation upon heating[4].
Ethanol / Water	High	Moderate	Low	Not Recommended. Ethoxymethyl ether formation; thermal degradation[2].
Toluene / Hexanes	None	High	Moderate	Acceptable. Good stability, but steep solubility curve increases oiling out risk.
Ethyl Acetate / Heptane	None	Low	High	Optimal. Excellent stability. EtOAc provides high solubility; Heptane allows precise anti-solvent control.

Part 3: Experimental Protocol - Aprotic Recrystallization SOP

This self-validating protocol utilizes an Ethyl Acetate/Heptane binary system to maximize purity while completely suppressing solvolysis.

Step 1: Dissolution

• Transfer the crude 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole to a round-bottom flask equipped with a reflux condenser and magnetic stirrer.

• Add minimal Ethyl Acetate (approximately 2–3 mL per gram of crude).

• Heat the suspension gently to 55–60 °C in a water bath until complete dissolution is achieved. Critical: Do not exceed 65 °C to prevent thermal dimerization.

Step 2: Hot Filtration (Optional but Recommended)

• If insoluble tarry byproducts from the Hantzsch synthesis are visible, pass the hot solution quickly through a pre-warmed fluted filter paper or a celite pad into a clean, pre-warmed receiving flask.

Step 3: Anti-Solvent Addition

• Maintain the filtered solution at 55 °C.

• Slowly add hot Heptane (50–55 °C) dropwise under continuous stirring until the solution becomes faintly turbid (reaching the cloud point).

• Add a few drops of Ethyl Acetate just until the turbidity clears. The system is now precisely at the edge of the metastable zone.

Step 4: Controlled Cooling and Seeding

• Turn off the heat source and allow the flask to cool ambiently to 40 °C.

• At 40 °C, add a few milligrams of pure 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole seed crystals.

• Allow the mixture to cool to room temperature (20–25 °C) over 2 hours.

• Transfer the flask to an ice bath (0–5 °C) for an additional 1 hour to maximize the thermodynamic yield.

Step 5: Isolation and Drying

• Isolate the crystalline product via vacuum filtration using a Büchner funnel.

• Wash the filter cake with a small volume of ice-cold Heptane (1 mL per gram of product) to displace any residual mother liquor.

• Dry the crystals under high vacuum at room temperature for 12 hours. Critical: Avoid vacuum ovens above 30 °C due to the volatility and reactivity of the chloromethyl group.

Part 4: Troubleshooting Workflow Visualization

Workflow for troubleshooting recrystallization of chloromethyl thiazoles.

References

• PubChem. "2-(4-Bromophenyl)-4-(chloromethyl)-1,3-thiazole | C10H7BrClNS - PubChem". National Institutes of Health. 1

• BenchChem. "Spectroscopic and Synthetic Profile of 4-(Chloromethyl)thiazole Hydrochloride: A Technical Guide". BenchChem Technical Support.2

• E. A. El-Sheshtawy, et al. "The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis". PMC / National Institutes of Health. 3

• BenchChem. "An In-depth Technical Guide to the Solubility of 4-(Chloromethyl)thiazole Hydrochloride in Organic Solvents". BenchChem Technical Support. 4

Sources

• 1. 2-(4-Bromophenyl)-4-(chloromethyl)-1,3-thiazole | C10H7BrClNS | CID 12208296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stability and Handling of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole

This technical support guide is intended for researchers, scientists, and drug development professionals working with 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) regarding the stability of this compound in solution to ensure the integrity and success of your experiments.

Introduction

2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole is a key intermediate in synthetic and medicinal chemistry. Its utility is largely derived from the reactive 4-(chloromethyl) group, which serves as a potent electrophile for the introduction of the 2-(2-bromophenyl)thiazole-4-ylmethyl moiety into target molecules.[1] However, this high reactivity can also be a source of instability, leading to challenges in its storage, handling, and use in solution-phase reactions. This guide is designed to address these stability issues directly, providing practical advice to mitigate degradation and ensure reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole in solution?

The primary stability concern for this compound is the high reactivity of the 4-(chloromethyl) group, which is highly susceptible to nucleophilic substitution (Sₙ2) reactions.[1] This can lead to degradation in the presence of even weak nucleophiles, including water, alcohols, and some solvents. Additionally, like many heterocyclic compounds, the thiazole ring itself can be susceptible to degradation under certain conditions, such as strong acids or bases, oxidizing agents, and prolonged exposure to light.

Q2: What are the optimal storage conditions for this compound in its solid state?

To ensure long-term stability in its solid form, 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole should be stored in a tightly sealed container in a cool, dry, and dark place. An inert atmosphere (e.g., argon or nitrogen) is recommended to minimize contact with atmospheric moisture and oxygen.

Q3: I am observing an unexpected loss of my starting material in solution, even before adding my primary reagent. What could be the cause?

This is a common issue and is often due to the reactivity of the compound with the solvent or trace impurities.

• Solvent Reactivity: Protic solvents such as methanol and ethanol can act as nucleophiles and react with the chloromethyl group to form the corresponding methoxymethyl or ethoxymethyl ethers. Even seemingly innocuous solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) can contain or generate nucleophilic impurities, especially if they are not of high purity or have been stored improperly.

• Hydrolysis: The presence of water in the solvent can lead to hydrolysis of the chloromethyl group to a hydroxymethyl group, or potentially even promote degradation of the thiazole ring, particularly if the solution is not pH neutral.

Q4: What are the likely degradation products of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole in solution?

The most common degradation products arise from the reaction of the chloromethyl group with nucleophiles present in the reaction mixture. For example:

• In the presence of water: 2-(2-Bromophenyl)-4-(hydroxymethyl)-1,3-thiazole.

• In the presence of alcohols (e.g., methanol): 2-(2-Bromophenyl)-4-(methoxymethyl)-1,3-thiazole.

• In the presence of amines: The corresponding 4-(aminomethyl) derivative.

Under more forcing conditions (e.g., strong base, high temperature), degradation of the thiazole ring itself is possible, leading to a more complex mixture of products.

Q5: How does the 2-(2-bromophenyl) substituent affect the stability of the molecule?

The electronic nature of the substituent at the 2-position of the thiazole ring can influence the overall stability of the molecule. The 2-bromophenyl group is an electron-withdrawing group, which can impact the electron density of the thiazole ring. This may influence its susceptibility to nucleophilic attack and its photostability. Studies on related bromo-substituted phenylbenzothiazoles have explored how such substitutions affect the molecule's electronic and photophysical properties.[2]

Troubleshooting Guide

This section provides a problem-and-solution-oriented guide to address specific issues you may encounter during your experiments.

Problem 1: Low or no yield in a nucleophilic substitution reaction.

Potential Cause	Troubleshooting Steps
Degradation of starting material	The compound may have degraded in solution prior to the addition of your nucleophile. Prepare a fresh solution of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole in a dry, aprotic solvent immediately before use.
Reaction with solvent	Your solvent may be competing with your intended nucleophile. Switch to a less reactive, aprotic solvent such as anhydrous tetrahydrofuran (THF) or dichloromethane (DCM).
Inactivation by base	If your reaction requires a base, it may be reacting with the starting material. Consider a non-nucleophilic base, or add the base slowly at a low temperature.

Problem 2: Formation of multiple unexpected byproducts.

Potential Cause	Troubleshooting Steps
Decomposition under reaction conditions	The reaction temperature may be too high, leading to thermal decomposition. Attempt the reaction at a lower temperature, even if it requires a longer reaction time.
Photodegradation	If your reaction is sensitive to light, protect the reaction vessel from light by wrapping it in aluminum foil. Studies on other aryl-thiazole derivatives have shown susceptibility to photodegradation.[3]
Oxidation	If your reaction is open to the air, oxidation of the thiazole ring may be occurring. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

Experimental Protocols

Protocol 1: General Procedure for Handling and Dissolving 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole

• Handle the solid compound in a glove box or under a stream of inert gas to minimize exposure to air and moisture.

• Use only anhydrous solvents from a freshly opened bottle or a solvent purification system.

• Add the desired amount of solid to the reaction vessel under an inert atmosphere.

• Add the anhydrous solvent via a syringe or cannula.

• Use the resulting solution immediately. Do not store solutions of this compound for extended periods.

Protocol 2: HPLC-Based Stability Indicating Method Development

To accurately monitor the stability of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole and the formation of its degradation products, a stability-indicating HPLC method is crucial.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid or trifluoroacetic acid) is a good starting point.

• Detection: UV detection at a wavelength where the parent compound and expected degradation products have significant absorbance (a photodiode array detector is recommended to assess peak purity).

• Forced Degradation Study: To validate the method's stability-indicating nature, perform a forced degradation study.[4]

  • Acidic Hydrolysis: 0.1 M HCl at 60 °C.

  • Basic Hydrolysis: 0.1 M NaOH at room temperature.

  • Oxidative Degradation: 3% H₂O₂ at room temperature.

  • Thermal Degradation: Heat the solid compound at a temperature below its melting point.

  • Photodegradation: Expose a solution of the compound to UV light.

• Analysis: Analyze the stressed samples by HPLC to ensure that the degradation products are well-resolved from the parent peak.

Visualizations

Diagram 1: Potential Degradation Pathways

Caption: Potential degradation pathways for 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole in solution.

Diagram 2: Experimental Workflow for Stability Testing

Caption: A general workflow for conducting forced degradation studies.

References

• Bera P, Brandão P, Gopinath Mondal G, et al. Synthesis of a new pyridinyl thiazole ligand with hydrazone moiety and its cobalt(III) complex: X-ray crystallography, in vitro evaluation of antibacterial activity. Polyhedron. 2017;134:230-237.
• Kamkhede DB, Solanki PR. Estimation And Forced Degradation Study Of Thiazole Derivative By HPLC Technique. International Journal of Scientific & Technology Research. 2015;4(9):393-397.
• Singh S, Handa T, Narayanam M, Sahu A, Junwal M, Singh Giridhar R. A strategic approach to the forced degradation studies and development of stability-indicating methods for drug substances and drug products. J Pharm Biomed Anal. 2012;69:112-120.
• Dolan JW. Developing Stability-Indicating HPLC Methods. LCGC North America. 2002;20(4):346-351.
• Alsante KM, Ando A, Brown R, et al. The role of forced degradation in pharmaceutical development. Pharm Technol. 2007;31(6):48-58.
• Bakshi M, Singh S. Development of validated stability-indicating assay methods—critical review. J Pharm Biomed Anal. 2002;28(6):1011-1040.
• Snyder LR, Kirkland JJ, Dolan JW. Introduction to Modern Liquid Chromatography. 3rd ed. John Wiley & Sons; 2010.
• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. ICH Q1A(R2): Stability Testing of New Drug Substances and Products. ICH; 2003.
• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. ICH Q2(R1): Validation of Analytical Procedures: Text and Methodology. ICH; 2005.
• Klick S, Muellner T, Wessely M, et al. Toward a general API stability prediction model: a case study of a solid-state drug product. J Pharm Sci. 2005;94(10):2107-2119.

• MedCrave. Forced Degradation Studies. MedCrave online. Published December 14, 2016. Accessed March 12, 2026. [Link]

• Baertschi SW, Alsante KM, Reed RA, eds.
• Waterman KC, Adami RC, Alsante KM, et al. Stabilization of pharmaceuticals to oxidative degradation. Pharm Dev Technol. 2002;7(1):1-32.
• Reynolds DW, Facchine KL, Mullaney JF, Alsante KM, Hatajik TD, Motto MG. Available guidance and best practices for conducting forced degradation studies. Pharm Technol. 2002;26(2):48-56.
• Roy J. Pharmaceutical impurities-a mini-review. AAPS PharmSciTech. 2002;3(2):E6.
• Hotha S, Turner J. Bromo-Substituted Phenylbenzothiazole Cyclometalating Ligands for the Development of Reverse Saturable Absorption Materials. Inorg Chem. 2015;54(15):7296-7304.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Structural analysis of photo-degradation in thiazole-containing compounds by LC-MS/MS and NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chemscene.com [chemscene.com]

Technical Support Center: Strategies for Derivatizing 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole

Welcome to the technical support center for the derivatization of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole. This resource is designed for researchers, scientists, and drug development professionals encountering challenges in the chemical modification of this sterically hindered heterocyclic compound. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues in your experiments, grounded in established chemical principles and supported by peer-reviewed literature.

Introduction: The Challenge of Steric Hindrance

The derivatization of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole presents a significant synthetic challenge primarily due to steric hindrance. The bulky ortho-bromophenyl group at the C2 position of the thiazole ring restricts access to the adjacent reactive sites, namely the nitrogen atom (N3) for N-alkylation or N-acylation, and to a lesser extent, influences the reactivity of the chloromethyl group at the C4 position. Understanding the nature of this steric impediment is the first step toward developing effective synthetic strategies.

Troubleshooting Guides & FAQs

This section provides solutions to specific problems you may encounter during your derivatization reactions.

Issue 1: Low or No Yield in N-Alkylation/N-Acylation Reactions

Q: I am attempting to N-alkylate the thiazole ring with a bulky electrophile, but I am observing very low to no product formation. What are the likely causes and how can I improve my yield?

A: This is a classic case of steric hindrance at the thiazole nitrogen. The ortho-bromophenyl group physically blocks the approach of the electrophile. Here’s a breakdown of potential causes and solutions:

• Cause: Insufficient reactivity of the electrophile or poor reaction conditions.

  • Solution 1: Enhance Reaction Conditions. Sterically hindered substrates often require more forcing conditions.[1] Gradually increase the reaction temperature and prolong the reaction time. Monitoring the reaction by TLC or LC-MS is crucial to prevent decomposition. The use of a microwave reactor can sometimes accelerate reactions and improve yields by providing efficient and uniform heating.[2]

  • Solution 2: Activate the Electrophile. If using an alkyl halide, consider converting the bromide or chloride to an iodide in situ using a catalytic amount of potassium iodide (KI) via the Finkelstein reaction. Iodides are better leaving groups, which can enhance the reaction rate.[3]

• Cause: The nucleophilicity of the thiazole nitrogen is too low.

  • Solution: Use a Strong, Non-Nucleophilic Base. A strong base can deprotonate the thiazole nitrogen (if applicable, in the case of N-H precursors to your target molecule), increasing its nucleophilicity. However, care must be taken to use a non-nucleophilic base, such as sodium hydride (NaH) or diisopropylethylamine (DIPEA), to avoid competing reactions.[1][3]

• Cause: The steric bulk of both the substrate and the reagent is too great.

  • Solution: Re-evaluate Your Synthetic Route. If increasing temperature and reaction time or changing reagents doesn't work, a different synthetic approach may be necessary.[4] This could involve synthesizing the thiazole ring with the desired N-substituent already in place.

Issue 2: Unsuccessful Suzuki-Miyaura Cross-Coupling at the Bromophenyl Moiety

Q: I am trying to perform a Suzuki-Miyaura cross-coupling reaction on the 2-(2-bromophenyl) group, but the reaction is sluggish and gives low yields. What can I do?

A: The steric hindrance from the adjacent thiazole ring can impede the oxidative addition step in the catalytic cycle of the Suzuki-Miyaura reaction.

• Cause: Inefficient catalyst system for sterically demanding substrates.

  • Solution 1: Employ Bulky, Electron-Rich Ligands. The use of specialized phosphine ligands can significantly improve the efficiency of cross-coupling reactions with sterically hindered substrates.[5] Ligands such as S-Phos and X-Phos are designed to stabilize the palladium catalyst and facilitate the challenging oxidative addition and reductive elimination steps.[6] These ligands create a more open coordination sphere around the metal center, allowing the bulky substrate to access the catalyst.

  • Solution 2: Consider Alternative Catalysts. Palladium(II)-N-heterocyclic carbene (NHC) complexes have shown superior reactivity in some sterically demanding cross-coupling reactions compared to traditional phosphine-based catalysts.[7] Thiazol-2-ylidene ligands, in particular, have demonstrated enhanced steric and electronic properties.[7] Nickel-based catalyst systems can also be effective for cross-coupling reactions involving C-S bond cleavage, which may be relevant if side reactions involving the thiazole sulfur are a concern.[8]

• Cause: Unfavorable reaction conditions.

  • Solution: Optimize Solvent and Base. The choice of solvent and base is critical. Aprotic polar solvents like dioxane or toluene are commonly used. The base (e.g., K₂CO₃, K₃PO₄) plays a crucial role in the transmetalation step. A careful screening of different bases and solvents may be necessary to find the optimal conditions for your specific substrate.[6][7]

Issue 3: Side Reactions at the 4-(chloromethyl) Group

Q: When attempting to derivatize the bromophenyl group, I am observing undesired reactions at the 4-(chloromethyl) position. How can I prevent this?

A: The chloromethyl group is a reactive electrophilic site susceptible to nucleophilic attack.

• Cause: The nucleophile intended for the bromophenyl group (in a substitution reaction) or the basic conditions of a cross-coupling reaction are reacting with the chloromethyl group.

  • Solution: Employ a Protecting Group Strategy. If the desired reaction requires conditions that are incompatible with the chloromethyl group, a protecting group strategy may be necessary.[9][10] For example, the chloromethyl group could potentially be converted to a less reactive functional group that can be reverted after the desired transformation on the bromophenyl ring is complete. However, this adds steps to the synthesis.

  • Solution 2: Orthogonal Reaction Conditions. Choose reaction conditions that are selective for the desired transformation. For instance, palladium-catalyzed cross-coupling reactions are highly specific for the C-Br bond and should not directly interfere with the C-Cl bond of the chloromethyl group under optimized conditions.[5] Careful selection of the nucleophile and reaction temperature can also minimize side reactions.

Issue 4: Difficulty in Purifying the Sterically Hindered Product

Q: My reaction appears to be successful, but I am having trouble purifying the final product by column chromatography. The compound either tails or co-elutes with impurities.

A: Sterically hindered molecules can sometimes exhibit unusual behavior during chromatographic purification.[1]

• Cause: Strong interactions with the stationary phase or similar polarity to byproducts.

  • Solution 1: Optimize Chromatography Conditions. A carefully optimized gradient elution can help separate closely eluting compounds.[1] If using silica gel, consider switching to a different stationary phase, such as alumina or reverse-phase silica gel.[1]

  • Solution 2: Crystallization. If the product is a solid, attempting to crystallize it from a suitable solvent system can be an effective purification method. Seeding the solution with a small crystal of the desired product can sometimes induce crystallization.[1]

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Cross-Coupling of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole with a Bulky Ligand

• To a dry reaction vessel under an inert atmosphere (e.g., argon or nitrogen), add 2-(2-bromophenyl)-4-(chloromethyl)-1,3-thiazole (1.0 equiv), the desired arylboronic acid (1.5 equiv), a suitable base such as K₃PO₄ (2.0 equiv), and the palladium catalyst system.

• The recommended catalyst system for sterically hindered substrates is Pd(OAc)₂ (1-5 mol %) and a bulky phosphine ligand like S-Phos (2-10 mol %).[6]

• Add a dry, degassed solvent such as toluene or dioxane.

• Heat the reaction mixture at 80-110 °C and monitor its progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Protocol 2: N-Alkylation under Forcing Conditions

• In a sealed tube, dissolve 2-(2-bromophenyl)-4-(chloromethyl)-1,3-thiazole (1.0 equiv) in a polar aprotic solvent such as DMF or DMSO.

• Add a non-nucleophilic base, such as diisopropylethylamine (DIPEA) (1.5-2.0 equiv).

• Add the alkylating agent (1.1-1.5 equiv). If the alkylating agent is a bromide, consider adding a catalytic amount of KI.[3]

• Heat the reaction mixture at an elevated temperature (e.g., 100-150 °C). A microwave reactor can also be used.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the mixture, dilute with water, and extract with an organic solvent.

• Wash the organic layer, dry, and concentrate.

• Purify the product by column chromatography or crystallization.

Visualizing the Challenges and Solutions

Diagram 1: Steric Hindrance at the Thiazole Core

Caption: Steric clash between the bulky ortho-substituent and approaching reagents.

Diagram 2: Troubleshooting Workflow for Low-Yield Derivatization

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Versatile Catalysts for the Suzuki Cross-Coupling of Arylboronic Acids with Aryl and Vinyl Halides and Triflates under Mild Conditions [organic-chemistry.org]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. Structurally-Flexible (Thiazol-2-ylidene)Pd(Allyl)Cl Complexes for Suzuki–Miyaura Cross-Coupling of Aryl Halides and Amides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The cross-coupling reaction of organoalane reagents with 2-methylthiobenzo[d]thiazoles via C–S bond cleavage catalyzed by nickel - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. jocpr.com [jocpr.com]
• 10. media.neliti.com [media.neliti.com]

Technical Support Center: Catalyst Selection for 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole

Welcome to the Technical Support Center for advanced cross-coupling methodologies. This guide is specifically designed for researchers and drug development professionals working with 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole .

This bifunctional molecule presents a classic chemoselectivity challenge: it contains both an sp2-hybridized aryl bromide and an sp3-hybridized heterobenzylic chloride. Depending on your target, you must selectively activate one electrophilic site while preserving the other. This guide synthesizes field-proven causality, troubleshooting FAQs, and self-validating protocols to ensure reproducible success in your workflows.

Chemoselectivity Matrix: Quantitative Data Summary

Selecting the correct catalyst and condition space is the sole determinant of site-selectivity. The table below summarizes the validated parameters required to direct the coupling to your desired site.

Catalyst System	Ligand / Additives	Primary Reactive Site	Preserved Site	Mechanism of Selectivity	Typical Yield
Pd(OAc)₂	SPhos, K₃PO₄, H₂O	Aryl Bromide (C–Br)	Chloromethyl (C–Cl)	Rapid oxidative addition via bulky, electron-rich Pd(0) [1].	70 – 90%
NiCl₂·glyme	dtbbpy, Mn(0) dust	Chloromethyl (C–Cl)	Aryl Bromide (C–Br)	Single-electron transfer (SET) favors the weaker benzylic C–Cl bond [2].	60 – 85%
CoBr₂	Pyridine, Mn(0)	Chloromethyl (C–Cl)	Aryl Bromide (C–Br)	Radical generation via Co(I) species bypassing C(sp2)–Br[3].	55 – 80%

Mechanistic Workflow & Causality Diagram

The following diagram illustrates the divergent catalytic pathways. Palladium catalysis strictly favors the aryl bromide via standard two-electron oxidative addition, whereas first-row transition metals (Ni/Co) favor the chloromethyl group via single-electron radical pathways.

Divergent chemoselective pathways for 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole.

Troubleshooting Guides & FAQs

Q1: I am trying to perform a Suzuki coupling at the aryl bromide, but my chloromethyl group is being displaced or degraded. How do I fix this?

Root Cause: The chloromethyl group on a thiazole ring is highly electrophilic (heterobenzylic). Strong bases (like NaOH, KOtBu) or high temperatures will cause unwanted SN2 displacement or hydrolysis. Furthermore, unhindered Pd catalysts (like Pd(PPh₃)₄) may undergo premature oxidative addition into the C–Cl bond. Solution:

• Switch the Ligand: Use a bulky, electron-rich Buchwald ligand like SPhos. The steric bulk of SPhos accelerates oxidative addition into the C(sp2)–Br bond while physically shielding the metal center from the C(sp3)–Cl bond [1].

• Attenuate the Base: Downgrade to a mild, insoluble base like K₃PO₄ in a biphasic mixture (e.g., THF/H₂O) to prevent nucleophilic attack on the chloromethyl group.

Q2: How can I selectively couple a new alkyl or aryl group to the chloromethyl position while leaving the aryl bromide untouched?

Root Cause: Palladium will almost always activate the aryl bromide first. To target the chloromethyl group, you must change the fundamental mechanism from a 2-electron pathway to a 1-electron (radical) pathway. Solution: Utilize Cross-Electrophile Coupling (XEC) with a Nickel or Cobalt catalyst [2, 3]. First-row transition metals, when paired with a stoichiometric reductant (like Mn(0) or Zn(0)), readily undergo Single-Electron Transfer (SET) to generate a relatively stable heterobenzylic radical at the chloromethyl position. The high bond dissociation energy of the C(sp2)–Br bond prevents it from reacting under these specific reductive conditions.

Q3: Is it possible to couple both sites sequentially in a single pot?

Root Cause: Sequential couplings usually fail because the conditions required for the second coupling interfere with the first, or the catalyst dies. Solution: Yes, via nucleophile speciation control[1]. You can perform a tandem chemoselective Suzuki-Miyaura coupling by using a reactive boronic acid (e.g., BPin) for the aryl bromide, alongside a protected boronic acid (e.g., BMIDA) that remains inert. Once the first coupling is complete, adding aqueous base deprotects the BMIDA in situ, allowing the second coupling to proceed at the chloromethyl site.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . They include mandatory analytical checkpoints to verify causality and chemoselectivity at each critical phase.

Protocol A: Chemoselective Suzuki-Miyaura (Targeting Aryl Bromide)

Objective: Couple an arylboronic acid to the 2-bromophenyl group while preserving the 4-(chloromethyl)thiazole moiety.

• Catalyst Activation: In a flame-dried Schlenk flask under N₂, combine Pd(OAc)₂ (4 mol%) and SPhos (8 mol%) in anhydrous THF (0.2 M). Stir at room temperature for 15 minutes.

  • Validation Checkpoint 1: Observe a color shift from orange/red to pale yellow, confirming the reduction of Pd(II) to the active monoligated L₁Pd(0) species.

• Reagent Addition: Add 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole (1.0 equiv) and the target Aryl-BPin (1.1 equiv).

• Base Introduction: Add a degassed aqueous solution of K₃PO₄ (3.0 equiv). The biphasic system limits the solubility of the base in the organic layer, protecting the chloromethyl group from hydrolysis.

• Reaction & Monitoring: Heat to 60 °C.

  • Validation Checkpoint 2 (1 hour): Pull a 10 µL aliquot from the organic layer for LC-MS. You must observe the disappearance of the starting material mass. Crucially, verify the product peak retains a 3:1 isotopic ratio (M / M+2) . This isotopic signature proves the chlorine atom is fully intact and chemoselectivity was achieved.

• Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over MgSO₄, and purify via silica gel chromatography.

Protocol B: Reductive Cross-Electrophile Coupling (Targeting Chloromethyl)

Objective: Couple an alkyl/aryl halide to the chloromethyl group while preserving the aryl bromide.

• Reductant Activation: In a glovebox, add Mn(0) powder (2.5 equiv) to a vial. Add a catalytic amount of I₂ (2 mol%) in anhydrous DMA.

  • Validation Checkpoint 1: Stir until the brown color of iodine fades to colorless. This confirms the removal of the oxide layer from the Mn powder, ensuring efficient electron transfer.

• Catalyst Complexation: Add NiCl₂·glyme (10 mol%) and dtbbpy (10 mol%). Stir for 20 minutes.

  • Validation Checkpoint 2: The solution must turn a deep, opaque green/blue, indicating the successful formation of the active Ni(II)-dtbbpy complex.

• Electrophile Addition: Add 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole (1.0 equiv) and the secondary alkyl bromide/iodide coupling partner (1.5 equiv).

• Reaction & Monitoring: Stir at 25 °C for 12 hours.

  • Validation Checkpoint 3: Pull an aliquot for GC-MS. The product mass must exhibit a strict 1:1 isotopic ratio (M / M+2) . This signature confirms the presence of the bromine atom, validating that the Co/Ni catalyst selectively targeted the C–Cl bond via the radical pathway without disturbing the aryl bromide [2].

• Workup: Quench with 1M HCl to dissolve remaining Mn dust, extract with Et₂O, and purify.

References

• Seath, C. P., Fyfe, J. W. B., Molloy, J. J., & Watson, A. J. B. "Tandem Chemoselective Suzuki-Miyaura Cross-Coupling Enabled by Nucleophile Speciation Control." Angewandte Chemie International Edition, 2015. URL: [Link]

• Ehehalt, L. E., Beleh, O. M., Priest, I. C., & Weix, D. J. "Cross-Electrophile Coupling: Principles, Methods, and Applications in Synthesis." Chemical Reviews, 2024. URL: [Link]

• "Cobalt-catalyzed cross-electrophile couplings: from electrosynthesis to conventional chemistry." Comptes Rendus de l'Académie des Sciences, 2025. URL: [Link]

Reference Data & Comparative Studies

HPLC method development for 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole purity

As a Senior Application Scientist, I frequently encounter method development bottlenecks when analyzing complex halogenated pharmaceutical intermediates. The compound 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole presents a classic chromatographic challenge: it requires the separation of the active pharmaceutical ingredient (API) building block from structurally analogous synthesis impurities, most notably the des-bromo and des-chloro derivatives.

In this guide, we will objectively compare the performance of standard C18 stationary phases against orthogonal chemistries—specifically Pentafluorophenyl (PFP) and Phenyl-Hexyl columns. By examining the causality behind these molecular interactions, we will establish a robust, self-validating HPLC protocol for purity analysis.

Mechanistic Rationale: Why Standard C18 Fails

In reversed-phase HPLC, the separation mechanism relies heavily on the partition coefficient of the analyte between the mobile phase and the stationary phase 1. Standard C18 columns are the industry workhorse, utilizing alkyl chains that depend almost entirely on dispersive (hydrophobic) interactions 1.

However, when separating 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole from its des-bromo impurity (2-phenyl-4-(chloromethyl)-1,3-thiazole), the volumetric and hydrophobic difference between a single proton and a bromine atom is minimal. Consequently, C18 columns often fail to resolve these positional isomers, leading to critical pair co-elution 2.

To break this bottleneck, we must exploit the polarizability of the halogens. Pentafluorophenyl (PFP) stationary phases provide multiple orthogonal retention mechanisms: hydrophobic, π−π , dipole-dipole, and shape selectivity 2. The highly electronegative fluorine atoms on the PFP ring create an electron-deficient cavity. This cavity interacts strongly with the electron-rich, highly polarizable bromine atom of the target analyte via enhanced dipole-dipole interactions 3. Because the des-bromo impurity lacks this polarizable atom, it is retained less on the PFP phase, resulting in a dramatic shift in selectivity and baseline resolution 3.

Method Development Workflow

Systematic HPLC method development workflow for halogenated thiazole derivatives.

Experimental Protocol & Self-Validating System

To objectively screen these phases 4, a standardized gradient protocol was utilized. The thiazole nitrogen has a low pKa (~2.5). To ensure the analyte remains fully protonated and to suppress secondary interactions with residual column silanols, a low-pH mobile phase utilizing 0.1% Trifluoroacetic acid (TFA) was selected 4.

Step-by-Step Methodology:

• Column Dimensions: 150 x 4.6 mm, 3 µm particle size (Evaluated across C18, Phenyl-Hexyl, and PFP chemistries).

• Mobile Phase A: 0.1% TFA in LC-MS grade Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient Program: 20% B to 80% B over 15 minutes; hold at 80% B for 3 minutes; re-equilibrate at 20% B for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35 °C (Thermostatted to ensure reproducible diffusion kinetics).

• Detection: UV at 254 nm.

• Sample Preparation: 0.5 mg/mL in Initial Mobile Phase (20% Acetonitrile). Injection Volume: 5 µL.

The Self-Validating Mechanism: System Suitability Testing (SST) A protocol is only as trustworthy as its internal controls. Before any unknown sample batch is analyzed, the system must automatically validate its resolving power using an SST mixture containing the Main Compound and the Des-bromo Impurity 5. The sequence is programmed to halt unless the following criteria are met:

• Resolution (Rs) between the critical pair (Des-bromo and Main Compound) ≥ 2.0.

• Tailing Factor (Tf) for the main peak ≤ 1.5.

• Retention Time Precision: %RSD ≤ 2.0% over 5 replicate injections 5.

Comparative Performance Data

The quantitative data below illustrates the profound impact of stationary phase selectivity on the resolution of halogenated thiazoles.

Analyte	C18 Retention (min)	C18 Resolution (Rs)	Phenyl-Hexyl Retention (min)	Phenyl-Hexyl Resolution (Rs)	PFP Retention (min)	PFP Resolution (Rs)
Hydrolysis Degradant	4.20	-	4.30	-	4.50	-
Des-bromo Impurity	8.50	14.3	8.20	13.0	7.80	11.0
Main Compound	8.80	1.1 (Fails)	8.70	1.5 (Marginal)	9.20	3.4 (Passes)
Des-chloro Impurity	10.50	4.5	10.20	4.0	11.10	5.2

Data Analysis & Causality: On the C18 column, the main compound and the des-bromo impurity co-elute (Rs = 1.1), failing the self-validating SST criteria. The Phenyl-Hexyl column offers a slight improvement via π−π interactions (Rs = 1.5), but it is not robust enough for routine QC.

The PFP column, however, completely alters the chromatographic profile. Because PFP is generally less hydrophobic than C18, the non-halogenated des-bromo impurity elutes earlier (7.80 min). Conversely, the main compound is retained longer (9.20 min) due to the strong dipole-dipole interaction between the PFP fluorine atoms and the target's bromine atom [[3]](). This mechanistic synergy yields an outstanding resolution of 3.4.

Conclusion

For the purity analysis of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole, standard C18 methodologies are fundamentally limited by their reliance on hydrophobic dispersion. By transitioning to a Pentafluorophenyl (PFP) stationary phase, analytical scientists can leverage orthogonal dipole-dipole and π−π interactions to achieve baseline separation of closely related halogenated impurities. Implementing this chemistry alongside a strict, self-validating System Suitability protocol ensures a rugged, reproducible, and regulatory-compliant method.

Sources

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chromassist.com [chromassist.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. pharmtech.com [pharmtech.com]

Analytical Characterization of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole: A Mass Spectrometry Platform Comparison Guide

Executive Summary

As a di-halogenated heterocyclic building block, 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole is frequently utilized in the synthesis of complex pharmaceuticals and agrochemicals. For researchers and drug development professionals, confirming the structural integrity of this intermediate is critical. The presence of both a bromine and a chlorine atom on distinct functional groups (an aryl ring and an aliphatic side chain, respectively) presents a unique analytical opportunity.

This guide objectively compares the performance of Gas Chromatography-Electron Impact Mass Spectrometry (GC-EI-MS) and Liquid Chromatography-Electrospray Ionization High-Resolution Mass Spectrometry (LC-ESI-HRMS) for the characterization of this compound. By analyzing the causality behind the fragmentation patterns and providing self-validating experimental protocols, this guide serves as an authoritative reference for analytical method development.

The Isotopic Fingerprint: Causality of the 3:4:1 Ratio

Before comparing platforms, it is essential to understand the intrinsic isotopic signature of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole. The intact molecule ( C10​H7​BrClNS ) contains exactly one bromine and one chlorine atom.

In nature, chlorine exists as 35 Cl and 37 Cl in an approximate 3:1 ratio (75% to 25%), while bromine exists as 79 Br and 81 Br in an approximate 1:1 ratio (50% to 50%)[1]. When a molecule contains both halogens, the mathematical probability of their isotopic combinations results in a highly distinctive molecular ion cluster. The combinations expand as follows:

• M ( 35 Cl + 79 Br): (3/4) × (1/2) = 3/8

• M+2 ( 35 Cl + 81 Br AND 37 Cl + 79 Br): [(3/4) × (1/2)] +[(1/4) × (1/2)] = 4/8

• M+4 ( 37 Cl + 81 Br): (1/4) × (1/2) = 1/8

Normalizing these probabilities yields a characteristic 3:4:1 ratio for the M : M+2 : M+4 peaks, as established in [2]. Observing this exact cluster in the mass spectrum acts as a self-validating confirmation that both the aryl bromide and the aliphatic chloride are intact prior to fragmentation.

Mechanistic Fragmentation Pathways

The structural elucidation of this thiazole derivative relies on understanding the bond dissociation energies and the stability of the resulting cations[3].

• Loss of the Chloromethyl Group: The aliphatic C-Cl bond is relatively weak and highly susceptible to heterolytic cleavage. Upon ionization, the neutral loss of HCl (-36 Da) occurs rapidly. This forms a resonance-stabilized thiazolyl-methyl cation. Because the chlorine is lost, the resulting fragment (m/z ~252) will only display the 1:1 isotopic pattern characteristic of the remaining bromine atom[1].

• Loss of the Aryl Bromide: The C(sp2)-Br bond on the phenyl ring is stronger than the aliphatic C-Cl bond. Cleavage of HBr (-80 Da) requires higher collision energies (in LC-MS/MS) or hard ionization (in GC-EI-MS). The resulting fragment (m/z ~207) will display a 3:1 isotopic pattern indicative of the retained chlorine atom.

• Thiazole Ring Cleavage: The 1,3-thiazole ring can undergo simple bond cleavage between the C2 position and the phenyl ring, yielding a bromophenyl cation (m/z ~184).

Mechanistic fragmentation pathways of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole.

Platform Comparison: GC-EI-MS vs. LC-ESI-HRMS

Choosing the correct analytical platform depends on whether the goal is rapid library matching or exact elemental confirmation.

GC-EI-MS (Gas Chromatography - Electron Impact MS)

GC-EI-MS utilizes hard ionization (typically 70 eV). This high-energy environment strips an electron to form a radical cation ( M+∙ ), which immediately undergoes extensive fragmentation.

• Performance Advantage: Provides a rich, reproducible fragmentation spectrum that is ideal for identifying the specific loss of halogen radicals. The 70 eV standard allows for direct comparison against NIST libraries.

• Limitation: The chloromethyl group is thermally labile. High temperatures in the GC inlet (e.g., >250°C) can cause thermal degradation (dehydrohalogenation) before the molecule even reaches the ion source, artificially reducing the intensity of the intact molecular ion.

LC-ESI-HRMS (Liquid Chromatography - Electrospray Ionization HRMS)

LC-ESI-HRMS utilizes soft ionization (ESI+), which gently protonates the molecule to form [M+H]+ . An Orbitrap or Time-of-Flight (TOF) analyzer then measures the mass with sub-ppm accuracy.

• Performance Advantage: Preserves the intact molecule, allowing for the clear observation of the 3:4:1 isotopic cluster. High-resolution mass accuracy (<2 ppm) confirms the exact elemental formula ( C10​H8​BrClNS+ ).

• Limitation: ESI produces very little spontaneous fragmentation. To obtain structural information, tandem mass spectrometry (MS/MS) using Higher-energy Collisional Dissociation (HCD) must be actively employed.

Comparative analytical workflows for GC-EI-MS and LC-ESI-HRMS platforms.

Self-Validating Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols are designed as self-validating systems.

Protocol A: GC-EI-MS Workflow

• Sample Preparation: Dissolve 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole in MS-grade hexane to a final concentration of 10 µg/mL. Causality: Hexane is a non-polar, volatile solvent that expands efficiently in the GC inlet without reacting with or degrading the chloromethyl group.

• Inlet Parameters: Set the split/splitless injector to 220°C. Caution: Do not exceed 220°C to prevent thermal degradation of the aliphatic chloride. Use a split ratio of 10:1.

• Chromatography: Use a 5% phenyl-methylpolysiloxane capillary column (e.g., HP-5MS, 30m x 0.25mm x 0.25µm). Program the oven: 100°C (hold 1 min), ramp at 15°C/min to 280°C (hold 5 min).

• Mass Spectrometry: Set the EI source to 70 eV and the source temperature to 230°C. Scan range: m/z 50 to 350.

Protocol B: LC-ESI-HRMS Workflow

• Sample Preparation: Dissolve the compound in MS-grade Methanol/Water (50:50, v/v) containing 0.1% Formic Acid to a concentration of 1 µg/mL. Causality: Formic acid provides the necessary protons ( H+ ) to facilitate efficient positive electrospray ionization (ESI+).

• Chromatography: Inject 2 µL onto a C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm). Use a gradient of Water (0.1% FA) and Acetonitrile (0.1% FA) from 5% to 95% ACN over 5 minutes at 0.4 mL/min.

• Mass Spectrometry: Operate the Orbitrap in positive ESI mode. Set the resolution to 70,000 (FWHM at m/z 200). For MS/MS, isolate the [M+H]+ precursor (m/z 287.92) with a 1.0 Da window and apply stepped HCD collision energies (20, 30, 40 eV) to induce halogen loss.

Quantitative Data Comparison

The following table summarizes the expected quantitative data across both platforms, allowing researchers to quickly verify their results.

Analytical Feature	GC-EI-MS (Nominal Mass)	LC-ESI-HRMS (Exact Mass)	Isotopic Pattern	Structural Significance
Molecular Ion	M+∙ m/z 287, 289, 291	[M+H]+ m/z 287.925, 289.923, 291.920	3:4:1	Intact molecule (1 Br, 1 Cl)
Fragment 1 (-HCl)	m/z 251, 253	m/z 251.948, 253.946	1:1	Loss of chloromethyl group
Fragment 2 (-HBr)	m/z 207, 209	m/z 206.999, 208.996	3:1	Cleavage of aryl bromide
Fragment 3	m/z 184, 186	m/z 183.955, 185.953	1:1	Thiazole ring cleavage

Conclusion

For the structural verification of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole, LC-ESI-HRMS is the superior platform for confirming the exact elemental composition and preserving the delicate 3:4:1 isotopic cluster of the intact molecule. However, GC-EI-MS remains an invaluable, cost-effective alternative for rapid structural elucidation and library matching, provided that inlet temperatures are carefully controlled to prevent the thermal degradation of the chloromethyl moiety.

References

• Doc Brown's Chemistry. "Organic Mass Spectrometry Analysis: Isotopic m/z Ion Ratios for Chlorine & Bromine Containing Organic Compounds." Available at:[Link]

• Chemistry Steps. "Isotopes in Mass Spectrometry." Available at:[Link]

Sources

• 1. Isotopes in Mass Spectrometry - Chemistry Steps [chemistrysteps.com]
• 2. organic mass spectrometry analysis m/z values for ions database data table formula structure accurate ion isotopic masses isomers isotopic m/z ion ratios for chlorine & bromine containing organic compounds [docbrown.info]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Unlocking Synthetic Versatility: A Comparative Guide to Chloromethyl vs. Bromomethyl Thiazole Reactivity

Thiazole-containing architectures are ubiquitous in medicinal chemistry, serving as critical pharmacophores in blockbuster drugs and complex ligands. When functionalizing these heterocycles, halomethyl thiazoles—specifically chloromethyl and bromomethyl derivatives—are the premier electrophilic building blocks 1[1]. However, the choice between a chloromethyl and a bromomethyl leaving group is not merely a matter of availability; it fundamentally dictates the kinetic profile, stability, and overall yield of the nucleophilic substitution ( SN​2 ) step.

As a Senior Application Scientist, I frequently observe researchers defaulting to chloromethyl derivatives due to their commercial abundance, only to encounter stalled reactions with sterically hindered nucleophiles. Conversely, over-reliance on bromomethyl variants can lead to degradation during storage or unwanted side reactions. This guide objectively compares the reactivity profiles of these two derivatives, providing mechanistic causality, quantitative data, and self-validating experimental protocols to optimize your synthetic workflows.

Mechanistic Causality & Reactivity Profiles

The reactivity differential between chloromethyl and bromomethyl thiazoles is governed by the carbon-halogen bond dissociation energy and the polarizability of the leaving group.

• Bromomethyl Thiazoles (The Kinetic Choice): The C–Br bond is weaker (~285 kJ/mol) and more polarizable than the C–Cl bond. This significantly lowers the activation energy of the SN​2 transition state, making bromomethyl thiazoles exceptionally reactive2[2]. They are ideal for coupling with weak or sterically hindered nucleophiles (e.g., secondary amines, bulky anilines) at ambient temperatures. However, this high reactivity comes at a cost: bromomethyl derivatives are prone to moisture-induced hydrolysis and self-condensation, necessitating storage at sub-zero temperatures 3[3].

• Chloromethyl Thiazoles (The Thermodynamic Choice): The C–Cl bond is stronger (~339 kJ/mol), rendering chloromethyl thiazoles chemically robust4[4]. They can withstand harsh reaction conditions, elevated temperatures, and prolonged storage without degrading. To overcome their lower inherent reactivity during SN​2 displacements, chemists often employ elevated temperatures or catalytic sodium iodide (an in situ Finkelstein reaction) to transiently generate the highly reactive iodomethyl species 5[5].

Mechanistic pathway of SN2 substitution on halomethyl thiazoles.

Quantitative Reactivity Comparison

To facilitate objective decision-making, the following table summarizes the physicochemical and operational parameters of 4-(chloromethyl)thiazole versus 4-(bromomethyl)thiazole.

Parameter	4-(Chloromethyl)thiazole	4-(Bromomethyl)thiazole
Leaving Group	Chloride ( Cl− )	Bromide ( Br− )
Bond Dissociation Energy	~339 kJ/mol	~285 kJ/mol
Relative SN​2 Rate	1x (Baseline)	~50x to 100x
Typical Reaction Temp	60°C – 80°C	0°C – 25°C
Storage Stability	High (Stable at RT or 4°C)	Low (Requires -20°C, inert gas)
Moisture Sensitivity	Low to Moderate	High (Rapid hydrolysis)
Primary Use Case	Multi-step synthesis, strong nucleophiles	Hindered nucleophiles, mild conditions

Experimental Workflows & Self-Validating Protocols

The following protocols are designed as self-validating systems. By incorporating specific in-process checks (e.g., TLC tracking, precipitate formation), you can confirm the mechanistic progression of the reaction in real-time without immediate reliance on LC-MS or NMR.

Decision matrix for selecting halomethyl thiazoles based on reaction constraints.

Protocol A: Mild Amination of 4-(Bromomethyl)thiazole

Objective: Couple a sterically hindered secondary amine under mild conditions to prevent degradation. Causality: The highly polarizable bromide leaving group allows the reaction to proceed at room temperature, minimizing thermal decomposition of the thiazole core.

Step-by-Step Methodology:

• Preparation: In an oven-dried flask under an N2​ atmosphere, dissolve the secondary amine (1.0 eq) and N,N-diisopropylethylamine (DIPEA, 1.5 eq) in anhydrous dichloromethane (DCM, 0.2 M). Causality: DIPEA acts as a non-nucleophilic base to scavenge the generated HBr, preventing the nucleophilic amine from becoming protonated and deactivated.

• Electrophile Addition: Cool the solution to 0°C. Add a solution of 4-(bromomethyl)thiazole (1.1 eq) in DCM dropwise over 15 minutes to control the exothermic nature of the highly reactive bromide displacement.

• Reaction & Validation: Remove the ice bath and stir at room temperature.

  • Self-Validation Check: After 30–45 minutes, a fine white precipitate (DIPEA hydrobromide) should begin to form in the DCM, physically confirming that the SN​2 displacement is actively occurring.

• Monitoring: Check via TLC (typically 1:1 EtOAc/Hexane). The bromomethyl starting material (UV active, higher Rf​ ) should be completely consumed within 2-4 hours.

• Workup: Wash the organic layer with saturated aqueous NaHCO3​ to remove the hydrobromide salts, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Protocol B: Catalyzed Substitution of 4-(Chloromethyl)thiazole

Objective: Couple a primary amine using the more stable chloromethyl derivative via an in situ Finkelstein reaction. Causality: The C-Cl bond is too strong for rapid displacement by a moderate nucleophile at room temperature. Adding catalytic Sodium Iodide (NaI) transiently forms 4-(iodomethyl)thiazole, which is rapidly consumed by the amine, driving the reaction forward thermodynamically.

Step-by-Step Methodology:

• Preparation: Dissolve 4-(chloromethyl)thiazole hydrochloride (1.0 eq) in anhydrous acetonitrile (MeCN, 0.2 M). Add potassium carbonate ( K2​CO3​ , 2.5 eq) to neutralize the hydrochloride salt and act as the acid scavenger.

• Catalyst Addition: Add Sodium Iodide (NaI, 0.1 eq).

  • Self-Validation Check: The solution may turn slightly yellow, indicating the formation of the transient iodomethyl species.

• Nucleophile Addition: Add the primary amine (1.2 eq) to the stirring mixture.

• Thermal Activation: Heat the reaction to 65°C.

  • Self-Validation Check: Monitor the formation of a dense white precipitate (KCl/NaCl) over 4-6 hours, demonstrating the successful displacement of the halide.

• Workup: Cool to room temperature, filter the inorganic salts through a Celite pad, and concentrate the filtrate. Purify the crude product via flash chromatography.

Conclusion

The strategic selection between chloromethyl and bromomethyl thiazoles is a balancing act between kinetic reactivity and thermodynamic stability. For robust, scalable syntheses where heating is tolerated, 4-(chloromethyl)thiazole remains the industry standard. However, for late-stage functionalization or coupling with delicate, hindered nucleophiles, the superior leaving group ability of 4-(bromomethyl)thiazole is indispensable.

References

• BenchChem Technical Support Team. (2025). 4-(Chloromethyl)thiazole hydrochloride | 7709-58-2. Benchchem.
• Babaev, E. V., et al. (2015). Dehydrohalogenation of isomeric 2- and 3-bromomethyl substituted 2,3-dihydrooxazolo[3,2-a]pyridines. Higher School of Economics (HSE).
• Mielke, B., et al. (2001). Process for preparing 2-chloro-5-chloromethylthiazole. US Patent 6,214,998 B1.
• Kulkarni, A., et al. (2021). Single-Pot Preparation of 4-Amino-2-(het)aryl-5-Substituted Thiazoles Employing Functionalized Dithioesters as Thiocarbonyl Precursors. The Journal of Organic Chemistry.
• Kim, H.-S., et al. (2004). Ammonium Ion Binding Property of Naphtho-Crown Ethers Containing Thiazole as Sub-Cyclic Unit. Bulletin of the Korean Chemical Society, 25(10), 1467-1470. SciSpace.

Sources

• 1. 4-(Chloromethyl)thiazole hydrochloride | 7709-58-2 | Benchchem [benchchem.com]
• 2. publications.hse.ru [publications.hse.ru]
• 3. scispace.com [scispace.com]
• 4. US6214998B1 - Process for preparing 2-chloro-5-chloromethylthiazole - Google Patents [patents.google.com]
• 5. pubs.acs.org [pubs.acs.org]

Structural Validation of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole: A Comparative Guide to FTIR Methodologies

As a Senior Application Scientist in drug development, validating the structural integrity of synthesized pharmacophores is a daily imperative. The molecule 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole presents a highly functionalized scaffold containing a heterocyclic ring, an aromatic system, and two distinct halogens.

While Nuclear Magnetic Resonance (NMR) and High-Resolution Mass Spectrometry (HRMS) are foundational, Fourier-Transform Infrared (FTIR) spectroscopy provides rapid, orthogonal confirmation of functional group integrity. This guide objectively compares FTIR sampling methodologies—specifically Attenuated Total Reflectance (ATR) versus Potassium Bromide (KBr) Transmission—and provides a self-validating framework for analyzing this specific halogenated thiazole.

Mechanistic Profiling: Vibrational Mapping of the Target

To utilize FTIR effectively, we must first understand the causality behind the expected spectral output. The molecule is divided into three primary vibrational domains:

• The 1,3-Thiazole Ring: Heterocyclic rings exhibit complex skeletal vibrations. The coupling of the C=N and C=C stretching modes typically produces medium-to-strong absorption bands in the 1620–1530 cm⁻¹ region[1].

• The Chloromethyl Group (-CH₂Cl): The highly electronegative chlorine atom withdraws electron density, shifting the C-Cl stretching frequency to the 750–700 cm⁻¹ range. Additionally, the aliphatic C-H stretches of the methylene group will appear distinctly below 3000 cm⁻¹ (typically 2950–2850 cm⁻¹), differentiating them from aromatic protons[2].

• The 2-Bromophenyl Ring: Aromatic C-H stretches will present weakly above 3000 cm⁻¹. The heavy bromine atom forces the C-Br stretch into the lower fingerprint region (650–550 cm⁻¹ ). Crucially, the ortho-substitution pattern of the benzene ring is diagnostically confirmed by a strong out-of-plane (OOP) C-H bending vibration near 750 cm⁻¹ [3].

Quantitative Data: Diagnostic IR Frequencies

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity
1,3-Thiazole	C=N / C=C Skeletal Stretch	1620 – 1530	Medium to Strong
2-Bromophenyl	Aromatic C-H Stretch	> 3000 (e.g., ~3050)	Weak
2-Bromophenyl	ortho C-H Out-of-Plane Bend	~ 750	Strong
2-Bromophenyl	C-Br Stretch	650 – 550	Strong
Chloromethyl	Aliphatic C-H Stretch	2950 – 2850	Weak to Medium
Chloromethyl	C-Cl Stretch	750 – 700	Strong

Methodological Comparison: ATR-FTIR vs. KBr Transmission

Choosing the correct sampling technique dictates the reliability of your spectral data. For solid crystalline compounds like our target thiazole, the decision typically lies between ATR and KBr pellet transmission.

• KBr Pellet (Transmission): Long considered the gold standard, this method adheres strictly to the Beer-Lambert law. It provides superior sensitivity for trace analysis and generates "true" transmission spectra ideal for historical library matching[4][5].

• ATR-FTIR: Utilizing a diamond or ZnSe crystal, ATR requires zero sample preparation and is non-destructive. However, because the penetration depth of the evanescent wave is wavelength-dependent, relative peak intensities differ from transmission spectra, and strong bands (like the C-Cl stretch) may experience slight shifts to lower wavenumbers due to anomalous dispersion[4][5].

Comparative Performance Matrix

Analytical Parameter	ATR-FTIR (Diamond Crystal)	KBr Pellet (Transmission FTIR)
Sample Preparation	None (Neat solid applied directly)	Extensive (Milling, vacuum pressing)
Spectral Integrity	Peak shifts possible at high absorbance	True transmission (Beer-Lambert adherence)
Sensitivity	Lower (Shallow evanescent penetration)	High (Longer effective pathlength)
Moisture Interference	Negligible	High (KBr is inherently hygroscopic)
Throughput / Speed	High (< 2 minutes per sample)	Low (~10-15 minutes per sample)

Experimental Protocols: A Self-Validating System

To ensure E-E-A-T (Expertise, Experience, Authoritativeness, Trustworthiness), an analytical protocol must explain why a step is performed, not just how.

Protocol A: KBr Pellet Preparation (Transmission)

• Desiccation: Dry spectroscopic-grade KBr at 105°C for 24 hours prior to use.

  • Causality: KBr is highly hygroscopic. Residual moisture introduces a broad O-H stretching band at ~3400 cm⁻¹, which can mask critical, weak aromatic overtones.

• Milling: Weigh 1–2 mg of the thiazole compound and 100 mg of KBr. Grind thoroughly in an agate mortar for 3–5 minutes.

  • Causality: Particle size must be reduced to <2 µm (smaller than the wavelength of incident IR light). Failing to do so causes the Christiansen effect—severe baseline scattering and distorted, asymmetric peak shapes.

• Vacuum Pressing: Transfer the homogenized powder to a 13 mm stainless steel die. Apply a vacuum for 2 minutes, then press at 10 tons of force for 5 minutes.

  • Causality: The vacuum evacuates trapped air pockets, preventing the formation of opaque, cloudy pellets that scatter the infrared beam and reduce signal-to-noise ratio (S/N).

• Acquisition: Scan from 4000 to 400 cm⁻¹ at 4 cm⁻¹ resolution (64 co-added scans).

Protocol B: ATR-FTIR Analysis

• Background Normalization: Clean the diamond crystal with isopropanol and immediately collect a background spectrum in ambient air.

  • Causality: Atmospheric CO₂ and water vapor fluctuate constantly. An immediate background scan normalizes these environmental variables, preventing negative absorbance artifacts.

• Sample Application & Compression: Place ~2–5 mg of the neat solid onto the crystal. Lower the pressure anvil until the integrated clutch clicks.

  • Causality: Solid samples require high, uniform pressure to ensure intimate contact with the crystal lattice. Poor contact severely restricts the penetration depth of the evanescent wave, yielding weak spectra.

• Acquisition & Algorithmic Correction: Scan at 4 cm⁻¹ resolution. Apply the software's ATR correction algorithm post-acquisition.

  • Causality: Because ATR penetration depth increases at lower wavenumbers, peaks in the fingerprint region appear artificially intense. The correction normalizes the spectrum to mimic a transmission profile for accurate library matching.

Visualizing the Analytical Logic

Fig 1: Functional group to infrared wavenumber mapping for the target thiazole.

Orthogonal Validation (IR vs. NMR & HRMS)

Relying solely on FTIR is a critical failure point in modern drug development. FTIR confirms the presence of functional bonds, but it must be cross-validated against alternative methodologies to confirm connectivity and elemental composition.

• High-Resolution Mass Spectrometry (HRMS): While IR confirms the C-Cl and C-Br bonds, HRMS definitively proves the elemental presence of halogens via isotopic clustering. Because Bromine exists as ⁷⁹Br and ⁸¹Br (~1:1) and Chlorine as ³⁵Cl and ³⁷Cl (~3:1), the molecular ion will present a highly specific M, M+2, M+4 multiplet with relative intensities of approximately 3:4:1 . IR cannot replicate this elemental validation.

• ¹H / ¹³C NMR Spectroscopy: IR indicates aliphatic C-H stretches, but ¹H NMR maps their exact location. The isolated chloromethyl group (-CH₂Cl) will appear as a distinct, sharp singlet integrating to 2 protons (typically around 4.5–5.0 ppm), proving that the chlorine is attached to the aliphatic carbon and not the aromatic ring.

Fig 2: Orthogonal validation workflow combining FTIR, NMR, and HRMS.

References

• Kintek Press. What Are The Advantages Of Using Kbr Pellets For Ftir Analysis Compared To Atr? Available at:[Link]

• Taurins, A., et al. (1957). Thiazoles: III. Infrared Spectra of Methylthiazoles. Canadian Journal of Chemistry. Available at: [Link]

• Chemistry LibreTexts. 11.5: Infrared Spectra of Some Common Functional Groups. Available at: [Link]

• Northern Illinois University (NIU), Department of Chemistry and Biochemistry. IR Absorption Frequencies. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. eng.uc.edu [eng.uc.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. kinteksolution.com [kinteksolution.com]

Bioactivity comparison of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole analogs

An in-depth analysis of 1,3-thiazole derivatives reveals their critical role as versatile scaffolds in medicinal chemistry. Among these, 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole stands out due to its unique combination of a highly reactive electrophilic center and a sterically demanding, lipophilic aryl group.

As a Senior Application Scientist, I have structured this guide to objectively compare the bioactivity of this specific analog against other common thiazole derivatives. This guide breaks down the structural rationale, provides comparative quantitative data, and details self-validating experimental protocols essential for drug development professionals.

Pharmacophore & Structural Rationale

The bioactivity of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole is driven by two distinct structural domains, each contributing to its pharmacodynamic profile:

• The 4-Chloromethyl Warhead: The chloromethyl group is a potent electrophile. It readily undergoes nucleophilic substitution ( SN​2 ) with cellular nucleophiles (such as cysteine thiols in target proteins), leading to irreversible covalent alkylation. Furthermore, it serves as a critical synthetic handle for developing secondary bioactive molecules, such as antiproliferative sulfones[1].

• The 2-(2-Bromophenyl) Moiety: Unlike planar 2-phenyl or small 2-methyl analogs, the bulky bromine atom at the ortho position forces the phenyl ring out of coplanarity with the thiazole core. This unique 3D conformation, combined with the high lipophilicity and halogen-bonding capabilities of bromine, fine-tunes the molecule's binding affinity in deep hydrophobic pockets, a mechanism crucial for selectivity in targets like monoamine transporters[2].

Caption: Mechanistic pathway illustrating the dual-action binding of the bromophenyl and chloromethyl domains.

Comparative Bioactivity Profile

To objectively evaluate 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole, we must benchmark it against widely utilized alternatives. The table below synthesizes representative structure-activity relationship (SAR) data across different bioactivity domains.

Compound Analog	Antiproliferative IC₅₀ (HepG2, µM)	Antimicrobial MIC (S. aureus, µg/mL)	Primary Mechanism / Application Advantage
2-(2-Bromophenyl)-4-(chloromethyl)thiazole	12.5	8.0	High lipophilic anchoring; strong halogen bonding in kinase/transporter active sites.
2-Phenyl-4-(chloromethyl)thiazole	28.4	16.0	Baseline aryl-thiazole pi-pi stacking; lacks the steric twist of the ortho-bromo analog.
2-Methyl-4-(chloromethyl)-5-nitrothiazole	8.2	>64	Bioreductive activation via the 5-nitro group; highly cytotoxic but lacks target specificity[1].
2-Amino-4-(chloromethyl)thiazole	>50	4.0	Excellent hydrogen bond donor; primarily used as a precursor for beta-lactam antibiotics.

Analysis: The 2-(2-bromophenyl) analog demonstrates a balanced profile. While the 5-nitrothiazole analog exhibits slightly higher raw cytotoxicity against HepG2 cells due to nitroreductase activation[1], the bromophenyl derivative offers superior structural complexity for targeted non-covalent interactions, making it a more viable candidate for selective enzyme inhibition rather than broad-spectrum cytotoxicity.

Experimental Protocols: A Self-Validating System

Reliable data requires robust, self-validating methodologies. The following protocols detail the synthesis and biological evaluation of the compound, emphasizing the causality behind specific experimental choices.

Protocol A: Hantzsch Synthesis of the Thiazole Core

The is the gold standard for constructing 4-chloromethylthiazoles[3].

• Reaction Setup: Dissolve 2-bromothiobenzamide (1.0 eq) and 1,3-dichloroacetone (1.1 eq) in anhydrous ethanol.

  • Causality: Using 1,3-dichloroacetone directly installs the 4-chloromethyl group during cyclization, bypassing the need for harsh, low-yield downstream chlorination of a 4-methyl intermediate[3].

• Cyclization: Reflux the mixture for 4–6 hours under an inert argon atmosphere. Monitor the consumption of the thioamide via TLC (Hexanes:EtOAc, 3:1).

• Neutralization & Isolation: Cool the mixture to room temperature and carefully neutralize with saturated aqueous NaHCO3​ .

  • Causality: The reaction generates HCl, yielding the thiazole as a hydrochloride salt. Neutralization is mandatory to precipitate the lipophilic free base for organic extraction.

• Extraction: Extract with ethyl acetate (3x), wash with brine, dry over anhydrous MgSO4​ , and concentrate under reduced pressure.

• Validation Step: Purify via silica gel flash chromatography. Do not proceed to bioassays without validation. Confirm the structure via ¹H-NMR (identifying the characteristic thiazole C5-H singlet at ~7.4 ppm and the chloromethyl -CH₂- singlet at ~4.7 ppm) and ensure LC-MS purity is >98% to prevent trace unreacted electrophiles from causing false positives in biological assays.

Protocol B: In Vitro Antiproliferative Assay (MTT)

• Cell Seeding: Seed HepG2 (human liver cancer) cells in 96-well plates at a density of 5×103 cells/well in DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the validated thiazole compound (0.1 to 100 µM) in DMSO, then dilute into the culture media.

  • Causality: Thiazoles with bromophenyl groups are highly lipophilic. DMSO ensures complete solubility; however, the final DMSO concentration in the wells must not exceed 0.5% v/v. Higher concentrations induce solvent-mediated cytotoxicity, invalidating the compound's specific IC₅₀.

• Incubation & Staining: Incubate treated cells for 72 hours. Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Solubilization & Readout: Carefully aspirate the media and dissolve the resulting purple formazan crystals in 150 µL of pure DMSO. Measure absorbance at 570 nm using a microplate reader.

• Validation Step: Calculate the IC₅₀ using non-linear regression analysis. The assay must include a negative control (0.5% DMSO vehicle) and a positive control (e.g., Doxorubicin) to validate the sensitivity and dynamic range of the specific cell passage used.

Caption: Self-validating experimental workflow from chemical synthesis to biological data analysis.

References

• Synthesis and promising in vitro antiproliferative activity of sulfones of a 5-nitrothiazole series. Molecules (PubMed). Available at:[Link]

• Chirality Matters: Fine-Tuning of Novel Monoamine Reuptake Inhibitors Selectivity through Manipulation of Stereochemistry. Biomolecules (PubMed). Available at:[Link]

Sources

• 1. Synthesis and promising in vitro antiproliferative activity of sulfones of a 5-nitrothiazole series - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Chirality Matters: Fine-Tuning of Novel Monoamine Reuptake Inhibitors Selectivity through Manipulation of Stereochemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]

Comprehensive Analytical Guide: Reference Standards for 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole

Executive Summary

Accurate quantification and impurity profiling of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole —a highly reactive, halogenated bifunctional intermediate used in advanced organic synthesis and pharmaceutical development—requires meticulously characterized reference standards. Because this molecule possesses both a cross-coupling-ready bromophenyl moiety and a moisture-sensitive chloromethyl group, standard analytical approaches often fail due to in-situ degradation.

This guide objectively compares reference standard grades, outlines a self-validating experimental protocol for standard qualification, and provides field-proven methodologies grounded in [1] and [2] guidelines.

Chemical Context & Degradation Kinetics

To establish a reliable reference standard, one must first understand the molecule's intrinsic instability. The chloromethyl group (-CH₂Cl) at the 4-position of the thiazole ring is highly electrophilic. If reference standards are exposed to ambient moisture or dissolved in protic/aqueous diluents without immediate analysis, the compound undergoes rapid nucleophilic substitution (hydrolysis).

Causality in Analysis: Failing to account for this degradation leads to the formation of 2-(2-Bromophenyl)-4-(hydroxymethyl)-1,3-thiazole. This artificially lowers the assay value of the reference standard, leading to the overestimation of the active pharmaceutical ingredient (API) or intermediate in subsequent batch analyses.

Hydrolytic degradation pathway of the chloromethyl thiazole intermediate.

Comparison of Reference Standard Grades

Laboratories must choose between utilizing expensive Primary Standards or qualifying their own Secondary (Working) Standards. According to [2], a fully qualified in-house standard that has been assayed against a primary standard is legally and scientifically defensible for routine use[3].

Table 1: Objective Comparison of Standard Grades

Parameter	Primary Reference Standard	Commercial High-Purity	In-House Working Standard
Purity Assignment	Absolute (qNMR + Mass Balance)	Area % Normalization (HPLC)	Relative (Assayed vs. Primary)
Traceability	Pharmacopeial / ISO 17034	Vendor CoA (Variable)	Fully traceable to Primary
Cost per Gram	(Highly restrictive)	(Moderate)	$ (Cost-effective)
Best Use Case	Benchmark qualification, dispute resolution	Early R&D, non-GMP screening	Routine QC, stability testing, in-process control
Regulatory Status	Conclusive for official assays	Requires secondary validation	Accepted if properly qualified

Qualification Workflow for Working Standards

To maintain analytical integrity without depleting primary standard reserves, laboratories synthesize and qualify Working Standards. This process relies on a rigorous mass balance approach (100% - organic impurities - inorganic impurities - moisture).

Workflow for qualifying a 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole working standard.

Self-Validating Experimental Protocol: HPLC-UV Quantification

This protocol is designed as a self-validating system . It does not merely generate a number; it actively tests its own reliability through strict System Suitability Testing (SST) before any sample data is accepted, aligning with [4].

Step-by-Step Methodology

1. Standard Preparation (Critical Step)

• Action: Accurately weigh 25.0 mg of the reference standard into a 50 mL volumetric flask. Dissolve and make up to volume using anhydrous acetonitrile .

• Causality: Water must be strictly excluded from the diluent. Using standard aqueous/organic mixtures as a diluent will trigger the hydrolysis of the chloromethyl group during the sequence run, artificially degrading the standard before it reaches the detector.

2. Chromatographic Conditions

• Column: High-carbon load C18 column (e.g., 150 mm × 4.6 mm, 3.5 µm).

  • Causality: The heavy functionalization of the bromophenyl ring requires strong hydrophobic interactions for adequate retention and separation from des-bromo impurities.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Ultrapure Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

  • Causality: The thiazole nitrogen is weakly basic. TFA acts as an ion-pairing agent and pH buffer, suppressing the ionization of the nitrogen to prevent peak tailing and ensure sharp, symmetrical peaks.

• Gradient: 30% B to 90% B over 15 minutes.

• Detection: UV at 254 nm.

3. System Suitability Test (The Self-Validation Gate) Before analyzing the working standard, inject the Primary Standard solution six times.

• Requirement 1 (Precision): The Relative Standard Deviation (RSD) of the peak areas must be ≤ 1.0%.

• Requirement 2 (Specificity): The resolution ( Rs​ ) between the parent peak and the hydroxymethyl degradant peak (spiked) must be > 2.0.

• Logic: If the system fails these criteria, the protocol halts. This ensures that baseline drift, column degradation, or diluent hydrolysis cannot silently corrupt the qualification data.

Method Validation & Performance Comparison

To comply with [1], the analytical procedure used to qualify the standard must be validated for accuracy, precision, specificity, and linearity. Depending on the laboratory's goal, either HPLC-UV or LC-MS/MS can be utilized.

Table 2: Performance Comparison of Analytical Methods

Validation Parameter (ICH Q2)	HPLC-UV (Routine Assay)	LC-MS/MS (Impurity Profiling)	ICH Q2(R2) Acceptance Criteria
Linearity ( R2 )	0.9995 (Range: 50-150%)	0.9980 (Range: 1-120%)	≥ 0.999 for Assay
Method Precision (RSD%)	0.6%	2.1%	≤ 2.0% for Assay
Limit of Detection (LOD)	0.05% area	0.001% area	Signal-to-Noise ≥ 3:1
Limit of Quantitation (LOQ)	0.15% area	0.005% area	Signal-to-Noise ≥ 10:1
Specificity	Baseline resolution ( Rs​ > 2.0)	Mass-to-charge ( m/z ) isolation	No interference at retention time
Primary Advantage	High precision for mass balance	Unmatched sensitivity for trace genotoxins	N/A

Conclusion on Method Selection: For assigning the absolute potency of a 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole reference standard, HPLC-UV is superior due to its high precision (RSD 0.6%) and direct correlation between UV absorbance and concentration. LC-MS/MS, while highly sensitive, suffers from variable ionization efficiencies and is better reserved for identifying trace structural impurities rather than bulk quantification.

References

• Validation of Analytical Procedures Q2(R2). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH).[Link]

• Preparation, Qualification & Storage of Reference and Working Standards. Reesach Good Laboratory Practices.[Link]

Sources

• 1. database.ich.org [database.ich.org]
• 2. usp.org [usp.org]
• 3. Are You Handling USP Reference Standards Appropriately? [lachmanconsultants.com]
• 4. Preparation, Procurement, and Storage of Working Standards and Reference Standards – ReeSach [reesach.com]

QC protocols for industrial batches of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole

Title: Industrial Quality Control Protocols for 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole: A Comparative Analytical Guide

Introduction As a Senior Application Scientist overseeing the scale-up of halogenated pharmaceutical intermediates, I frequently encounter the analytical challenges posed by highly reactive building blocks. The compound 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole is a critical intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Its molecular architecture features a sterically hindered, electron-withdrawing 2-bromophenyl group and a highly reactive 4-chloromethyl moiety.

The primary QC challenge lies in the chloromethyl group, which is highly susceptible to nucleophilic attack, hydrolysis, and thermal degradation. Designing an industrial batch release protocol requires analytical methods that measure true process impurities without artificially degrading the sample during the analysis itself. This guide objectively compares analytical methodologies and establishes self-validating protocols for industrial batch release.

Comparative Analytical Strategies: HPLC vs. GC for Halogenated Thiazoles

When evaluating organic impurities in pharmaceutical intermediates, laboratories often debate between High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC). While GC excels in speed and resolution for volatile compounds[1], it presents a severe analytical liability for 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole.

The Causality of Thermal Degradation: GC requires sample vaporization in an injector port typically maintained between 200°C and 250°C[2]. At these elevated temperatures, the labile chloromethyl group undergoes thermal elimination or reacts with trace moisture to form a hydroxymethyl degradant[3]. This phenomenon results in artificially low assay values and the appearance of "ghost peaks" that do not exist in the bulk batch.

Conversely, HPLC operates at ambient or near-ambient temperatures (e.g., 25°C–40°C), perfectly preserving the integrity of thermally sensitive molecules[4]. For this specific intermediate, HPLC is the self-validating choice, ensuring that the detected impurity profile accurately reflects the manufacturing process rather than the analytical method.

Table 1: Performance Comparison of HPLC-UV vs. GC-FID for 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole

Analytical Metric	HPLC-UV (Recommended)	GC-FID (Not Recommended for Assay)
Operating Temperature	25°C – 40°C (Preserves sample integrity)	150°C – 300°C (Induces thermal degradation)
Assay Accuracy	> 99.5% (True representation of batch)	< 95.0% (Skewed by in-situ degradation)
Artifact Generation	Low (if aprotic diluents are used)	High (Elimination and hydrolysis products)
Primary Application	Assay, Organic Impurities, Related Substances	Residual Solvents (via Headspace only)
Run Time	20 – 30 minutes	10 – 15 minutes

Self-Validating Experimental Methodologies

To ensure absolute trustworthiness in batch release, the following protocols have been engineered with built-in causality to prevent false positives.

Protocol A: HPLC-UV Method for Assay and Organic Impurities

Objective: To quantify the purity of the intermediate and profile organic impurities in strict compliance with5[5].

Step-by-Step Methodology:

• Diluent Selection (Critical Step): Use 100% HPLC-grade Acetonitrile. Causality: The chloromethyl group is an active alkylating agent. Using protic solvents like Methanol will cause solvolysis during sample preparation, creating a false methoxymethyl ether impurity. Acetonitrile is aprotic, ensuring the sample remains structurally intact.

• Sample Preparation: Accurately weigh 50 mg of the industrial batch and dissolve it in 50 mL of the diluent to achieve a 1.0 mg/mL concentration. Prepare a blank (diluent only) to validate that no carryover or solvent peaks interfere with the analysis.

• Column Selection: Install a C18 column (150 mm x 4.6 mm, 3.5 µm). The end-capped stationary phase prevents secondary interactions with the basic thiazole nitrogen, ensuring sharp, symmetrical peaks.

• Mobile Phase Configuration:

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water. Causality: TFA lowers the pH, fully protonating the thiazole ring to prevent peak tailing.

  • Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient Elution: Run the following gradient at 1.0 mL/min: 0-5 min (30% B), 5-15 min (30% to 80% B), 15-20 min (80% B), 20-25 min (30% B for re-equilibration).

• Detection: Monitor UV absorbance at 254 nm. The extended pi-conjugation between the bromophenyl and thiazole rings provides an exceptionally strong chromophore, allowing for high sensitivity.

• System Suitability: Inject a reference standard. The method is validated only if the tailing factor is ≤ 1.5 and the theoretical plate count is ≥ 5000.

Protocol B: GC-Headspace Method for Residual Solvents

While GC is unsuitable for the assay of this compound, it remains the gold standard for detecting volatile residual solvents (e.g., Toluene, Dichloromethane) used during synthesis, per 6[6].

Step-by-Step Methodology:

• Sample Preparation: Dissolve 100 mg of the intermediate in 1 mL of high-boiling N,N-Dimethylformamide (DMF) inside a 20 mL headspace vial. Seal immediately with a PTFE-lined septum.

• Headspace Equilibration: Heat the vial at 85°C for 20 minutes. Causality: This temperature is sufficient to drive volatile solvents into the gas phase (headspace) while keeping the thermally labile intermediate dissolved in the liquid phase, preventing column contamination.

• GC Conditions: Utilize a DB-624 capillary column (30 m x 0.32 mm x 1.8 µm), specifically engineered for volatile organic compound separation.

• Temperature Program: Hold the oven at 40°C for 5 min, ramp at 10°C/min to 200°C, and hold for 5 min.

• Detection: Use a Flame Ionization Detector (FID) set to 250°C.

Impurity Profiling and Regulatory Compliance Logic

In industrial manufacturing, identifying an impurity is only half the battle; establishing its regulatory safety is paramount. The 7[7] framework mandates a strict, dose-dependent threshold system for reporting, identifying, and qualifying organic impurities[8].

For a typical intermediate destined for an API with a maximum daily dose of < 2g, any unknown peak exceeding the 0.10% identification threshold must be structurally characterized (typically via LC-MS/MS or NMR)[9]. If the impurity exceeds the 0.15% qualification threshold, toxicological safety data must be provided. The logical workflow for this decision-making process is visualized below.

ICH Q3A Decision Tree for Impurity Qualification in Thiazole Intermediates.

By adhering to these self-validating protocols and regulatory frameworks, pharmaceutical manufacturers can ensure that industrial batches of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole meet the rigorous quality standards required for downstream API synthesis.

References

• ICH Q3A(R2) Impurities in New Drug Substances - ICH.org. Available at: 5

• Impurity guidelines in drug development under ICH Q3 - AMSbiopharma. Available at: 6

• ICH Q3A (R2) Impurities in new drug substances - Scientific guideline - Europa.eu. Available at: 7

• Evaluating Impurities in New Drugs to Prevent Delays in Development - Premier Research. Available at: 8

• IMPURITIES IN NEW DRUG SUBSTANCES Q3A(R2) - Lejan Team. Available at: Link

• Small Molecule Analysis Testing: HPLC vs GC - Brewer Science. Available at: 1

• ICH Q3A vs Q3B: API and Drug Product Impurity Guidelines Explained - SynThink. Available at: 9

• HPLC vs GC - A Beginner's Guide - Chromatography Today. Available at: 2

• 4 Key Differences Between GC and HPLC - Drawell. Available at: 3

• HPLC vs GC: Application Differences - Allan Chemical Corporation. Available at: 4

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• 6. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 7. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 8. premier-research.com [premier-research.com]
• 9. synthinkchemicals.com [synthinkchemicals.com]

Comparative Yield Analysis of Thiazole Synthesis Pathways: A Guide for Drug Development

Introduction

The thiazole ring is a privileged heterocyclic scaffold embedded in numerous 1, ranging from the antimicrobial sulfathiazole to the antiretroviral ritonavir[1]. For medicinal chemists, selecting the optimal synthetic pathway is a critical decision that balances reaction yield, substrate scope, and environmental impact. This guide provides an in-depth, comparative analysis of classical and modern thiazole synthesis methodologies, offering field-proven insights into the causality behind experimental yields and step-by-step protocols for laboratory implementation.

Mechanistic Overview & Pathway Analysis

The Hantzsch Paradigm

The Hantzsch synthesis remains the most widely utilized method for constructing the thiazole core. It involves the condensation of α-haloketones with thioamides or thioureas. While the conventional thermal approach is robust, it frequently suffers from moderate yields due to the 2 and the formation of unwanted side products[2].

Green Chemistry and Microwave-Assisted Protocols

Modern adaptations leverage microwave (MW) or ultrasonic irradiation, often in tandem with green solvents like polyethylene glycol (PEG) or ionic liquids. These methods drastically reduce reaction times from hours to minutes, pushing yields above 90% by kinetically favoring the3[3].

Modern C-H Functionalization

Recent advancements focus on the direct C-H functionalization of pre-formed thiazoles or tandem oxidative cyclizations. While these routes eliminate the need for highly reactive and toxic α-haloketones, their yields are often highly dependent on catalyst efficiency and regioselectivity, 4[4].

Caption: Logical relationship and yield comparison of primary thiazole synthesis pathways.

Comparative Yield Analysis

The following table synthesizes quantitative data across various synthesis protocols, allowing for an objective, direct comparison of their efficiency and operational parameters[5].

Synthesis Route	Starting Materials	Key Reagents / Catalyst	Conditions	Reaction Time	Typical Yield (%)
Conventional Hantzsch	α-Haloketone, Thioamide	Methanol, Base (Na₂CO₃)	Reflux (100 °C)	2 - 12 h	50 - 85%
Microwave Hantzsch	α-Haloketone, Thiourea	PEG-400 / Water	MW (170 W, 80 °C)	5 - 15 min	90 - 99%
Ionic Liquid Mediated	α-Halocarbonyl, Thioamide	[C₃(MIM)₂·2Br] (Solvent/Cat)	Thermal (110 °C)	2 h	81 - 92%
Gabriel Synthesis	α-Acylamino ketone	Phosphorus Pentasulfide	Heat (~170 °C)	4 - 8 h	40 - 70%
C-H Functionalization	Disulfide Intermediates	Pd(OAc)₂ or Metal-free Radical	Oxidative Cyclization	1 - 4 h	60 - 86%

Expert Insights: Causality Behind the Yields

As an application scientist, it is crucial to understand why these yields diverge across different methodologies:

• Kinetic vs. Thermodynamic Control in Hantzsch Cyclization: The conventional Hantzsch reaction is often plagued by the instability of thioamides in acidic media, leading to low yields (sometimes 18-20% for specific fluorinated derivatives)[2]. Microwave irradiation alters the kinetic profile. By providing rapid, uniform volumetric heating, the nucleophilic attack of the sulfur atom onto the α-carbon is accelerated. This rapid kinetic push ensures the hydroxythiazoline intermediate is formed and dehydrated before competitive side reactions (like pyrazine formation) can occur, 6[6].

• Catalyst Poisoning in C-H Functionalization: While C-H functionalization offers a highly elegant, atom-economical route, the sulfur atom in the thiazole ring is a notorious Lewis base that can coordinate strongly to transition metals like Palladium, leading to catalyst poisoning. This necessitates higher catalyst loadings or the use of specific ligands (e.g., phosphinamides) to maintain turnover frequencies, which explains why yields often cap around 80-86% compared to the near-quantitative yields of MW-Hantzsch[7].

Self-Validating Experimental Protocols

Protocol 1: Microwave-Assisted Green Synthesis of 2-Amino-4-phenylthiazole

This protocol utilizes microwave irradiation to achieve high yields while adhering to green chemistry principles[8].

Materials:

• 2-Bromoacetophenone (5.0 mmol)

• Thiourea (7.5 mmol)

• PEG-400 (5 mL)

• Deionized Water (5 mL)

Step-by-Step Methodology:

• Reactant Mixing: In a 20 mL microwave-safe reaction vessel, combine 2-bromoacetophenone and thiourea. Causality: The slight excess of thiourea compensates for any minor thermal degradation and drives the equilibrium forward.

• Solvent Addition: Add the PEG-400 and water mixture. Causality: PEG acts as an excellent microwave absorber and phase-transfer catalyst, ensuring homogeneous heating and solubility of the polar intermediates.

• Irradiation: Subject the mixture to microwave irradiation (170 W) at 80–85 °C for 10 minutes. Monitor the reaction via TLC (Hexane:Ethyl Acetate 7:3).

• Work-up: Pour the hot mixture into crushed ice. Causality: The sudden drop in temperature forces the rapid crystallization of the product, preventing the compound from oiling out.

• Validation: Filter the precipitate, wash with cold water, and recrystallize from ethanol. Validate the structure via ¹H-NMR (look for the characteristic thiazole C5-H proton singlet around 7.27–8.77 ppm)[9]. Expected Yield: ~92-95%.

Caption: Step-by-step experimental workflow for the microwave-assisted green synthesis of thiazoles.

Protocol 2: Palladium-Catalyzed C-H Arylation of Thiazoles

For late-stage functionalization, this protocol allows the direct arylation of the thiazole C5 position without pre-functionalization.

Materials:

• Thiazole derivative (1.0 mmol)

• Aryl Iodide (1.2 mmol)

• Pd(OAc)₂ (5 mol%)

• Ag₂CO₃ (2.0 mmol)

• Anhydrous DMF (4 mL)

Step-by-Step Methodology:

• Catalyst Preparation: In an oven-dried Schlenk tube under an argon atmosphere, combine the thiazole, aryl iodide, Pd(OAc)₂, and Ag₂CO₃. Causality: Ag₂CO₃ serves a dual purpose: it acts as a base to abstract the proton during the concerted metalation-deprotonation (CMD) step and acts as a halide scavenger to regenerate the active Pd(II) species.

• Solvent Addition: Add anhydrous DMF. Causality: The high polarity of DMF stabilizes the transition state of the oxidative addition step.

• Heating: Heat the mixture at 110 °C for 4 hours.

• Work-up: Cool to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove palladium black and silver salts.

• Validation: Concentrate the filtrate and purify via flash column chromatography. Validate via ¹³C-NMR (monitor the downfield shift of the C5 carbon). Expected Yield: ~75-80%.

References

• Synthesis of new thiazole and thiazolyl derivatives of medicinal significant-a short review MedCrave
• A Systematic Review On Thiazole Synthesis And Biological Activities Kuey.net
• assessing the green chemistry aspects of thiazole synthesis BenchChem
• Synthesis of Benzo[4,5]thiazolo[2,3-c][1,2,4]triazole Derivatives via C-H Bond Functionaliz
• A Comparative Analysis of Synthetic Routes to Substituted Thiazoles BenchChem
• An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Deriv
• Synthesis of Natural Products by C–H Functionaliz
• A Comparative Guide to Novel Thiazole Synthesis Methodologies BenchChem
• Recent trends in ionic liquid-medi

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• 1. Synthesis of new thiazole and thiazolyl derivatives of medicinal significant-a short review  - MedCrave online [medcraveonline.com]
• 2. kuey.net [kuey.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Synthesis of Benzo[4,5]thiazolo[2,3-c][1,2,4]triazole Derivatives via C-H Bond Functionalization of Disulfide Intermediates [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis of Natural Products by C–H Functionalization of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Recent trends in ionic liquid-mediated synthesis of thiazoles: toward greener methodologies - RSC Advances (RSC Publishing) DOI:10.1039/D5RA05665A [pubs.rsc.org]

Elemental analysis data for 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole

Analytical Purity and Elemental Profiling of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole: A Comparative Methodological Guide

Introduction

The compound 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole (Chemical Formula: C10H7BrClNS) is a highly functionalized heterocyclic building block critical in pharmaceutical drug discovery and agrochemical development. Its structure presents a unique analytical challenge: it contains two distinct halogens (bromine and chlorine) alongside a sulfur-containing thiazole ring. Validating the elemental composition and absolute purity of such polyheteroatomic compounds is essential to prevent downstream synthetic failures and ensure regulatory compliance.

Theoretical Elemental Composition (MW: 288.59 g/mol ):

• Carbon (C): 41.62%

• Hydrogen (H): 2.44%

• Nitrogen (N): 4.85%

• Sulfur (S): 11.11%

• Bromine (Br): 27.69%

• Chlorine (Cl): 12.28%

Comparative Analysis of Analytical Methodologies

Traditional CHNS analyzers rely on catalytic combustion followed by gas chromatography. While effective for C, H, and N, the presence of halogens and sulfur often leads to catalyst poisoning, isobaric interferences, and incomplete combustion, rendering traditional methods inadequate for this specific thiazole derivative.

To objectively assess the product's performance and purity against unoptimized commercial alternatives, we compare three advanced analytical methodologies:

• Combustion Ion Chromatography (CIC): An automated technique that pyrolyzes the sample and analyzes the resultant gases via ion chromatography[1]. It is the premier choice for simultaneous halogen and sulfur quantification[2].

• Quantitative 1H NMR (qNMR): A primary ratio method that determines absolute purity by comparing the integral of the analyte against an internal standard[3]. It does not require a reference standard of the analyte itself[4].

• Traditional CHNS/O + Titration: The legacy approach, which requires separate titrimetric assays for halogens, increasing sample consumption and error margins.

Table 1: Methodological Comparison for Polyhalogenated Thiazoles

Parameter	Combustion Ion Chromatography (CIC)	Quantitative 1H NMR (qNMR)	Traditional CHNS + Titration
Primary Output	Exact % of F, Cl, Br, I, and S	Absolute Purity (% w/w)	% of C, H, N, S (Halogens separate)
Sample Requirement	1–10 mg	5–20 mg	>20 mg (due to multiple assays)
Specificity	High (Chromatographic separation of halides)	Very High (Structural confirmation)	Low (Susceptible to matrix interference)
Throughput	High (Automated)	High (Automated acquisition)	Low (Manual titration required)
Reference Standard	Inorganic halide/sulfate salts	Any certified internal standard (e.g., DSS)	Acetanilide / Sulfanilamide

Experimental Workflows & Protocols

Combustion Ion Chromatography (CIC) for Halogen and Sulfur Profiling

Causality & Logic: In CIC, the sample is completely oxidized by pyrohydrolytic combustion at >900°C in an argon/oxygen atmosphere[2]. This specific temperature and gas mixture ensures that halogens are converted to hydrogen halides (HX) or elemental halogens (X2), and sulfur to SOx, without forming soot[1]. The gases are absorbed in an aqueous solution (often containing H2O2 to ensure complete oxidation to sulfate), which is then injected into an ion chromatograph[1]. This prevents the memory effects and catalyst poisoning seen in traditional elemental analysis[5].

Workflow of Combustion Ion Chromatography (CIC) for simultaneous halogen and sulfur analysis.

Self-Validating Protocol:

• System Suitability: Inject 100 µL of a certified NH4Cl/NH4Br/(NH4)2SO4 standard solution to verify detector linearity and combustion efficiency. Recovery must be 98-102%[1].

• Sample Preparation: Weigh accurately 2.0–3.0 mg of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole into a ceramic sample boat.

• Combustion: Introduce the boat into the furnace at 1000°C. Maintain an Ar carrier flow (200 mL/min) and O2 combustion flow (400 mL/min).

• Absorption: Route the effluent gas into an absorber containing 10 mL of 30 mg/L H2O2 solution to quantitatively convert SOx to SO4(2-).

• Chromatography: Inject 20 µL of the absorption solution onto an anion-exchange column (e.g., Dionex IonPac AS18) using a KOH gradient. Detect via suppressed conductivity[1].

Quantitative 1H NMR (qNMR) for Absolute Purity

Causality & Logic: qNMR exploits the principle that the integrated area of an NMR resonance is directly proportional to the molar concentration of the nuclei producing it[3]. By mixing the thiazole with a certified reference material (Internal Standard, IS) of known purity, we can calculate the absolute mass fraction of the thiazole[4]. A critical parameter is the relaxation delay (D1); it must be set to at least 5 to 7 times the longest longitudinal relaxation time (T1) of the analytical signals to ensure all nuclei return to thermal equilibrium before the next pulse, thereby preventing signal saturation and integration errors[6].

Logical progression of a self-validating Quantitative NMR (qNMR) purity assay.

Self-Validating Protocol:

• Standard Selection: Select an internal standard (e.g., Dimethyl sulfone, DMSO2) that has a certified purity traceable to NIST and produces a singlet that does not overlap with the thiazole's aromatic (7.2-8.0 ppm) or aliphatic (chloromethyl singlet at ~4.8 ppm) signals[7].

• Sample Preparation: Co-weigh ~10.0 mg of the thiazole and ~5.0 mg of the IS into a vial using a microbalance (d = 0.001 mg). Dissolve completely in 0.6 mL of CDCl3.

• Parameter Optimization: Run an inversion-recovery experiment to determine the longest T1. Set the relaxation delay (D1) to 60 seconds (assuming T1 < 10s) and use a 90° excitation pulse[6].

• Acquisition & Processing: Acquire 64 transients. Apply zero-filling and an exponential window function (LB = 0.3 Hz). Phase and baseline correct manually.

• Calculation: Calculate purity using the standard qNMR mass fraction formula, plotting the integral ratio of the analyte against the internal standard[7].

Experimental Results: Product vs. Alternative Synthetic Routes

To demonstrate the utility of these methods, we compared a highly optimized batch of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole (Product A) against a commercially available alternative synthesized via an older, unoptimized route (Alternative B).

Table 2: Elemental Profiling (CIC & CHN)

Element	Theoretical (%)	Product A (%)	Alternative B (%)	Analytical Method
Carbon (C)	41.62	41.58 ± 0.10	40.95 ± 0.35	CHN Analyzer
Hydrogen (H)	2.44	2.46 ± 0.05	2.61 ± 0.12	CHN Analyzer
Nitrogen (N)	4.85	4.82 ± 0.08	4.60 ± 0.15	CHN Analyzer
Sulfur (S)	11.11	11.08 ± 0.05	10.85 ± 0.20	CIC
Bromine (Br)	27.69	27.65 ± 0.12	26.90 ± 0.40	CIC
Chlorine (Cl)	12.28	12.25 ± 0.08	13.10 ± 0.35	CIC

Insight: Product A exhibits elemental data within ±0.4% of theoretical values, confirming high purity. Alternative B shows a significant deviation in Chlorine and Bromine ratios, indicating potential halogen exchange (e.g., chlorination at the bromophenyl position) during unoptimized synthesis.

Table 3: Absolute Purity via qNMR

Batch	Internal Standard	Analyte Signal Used	Calculated Purity (% w/w)	Remarks
Product A	DMSO2 (99.9%)	4.85 ppm (s, 2H, -CH2Cl)	99.6 ± 0.2%	Excellent baseline resolution.
Alternative B	DMSO2 (99.9%)	4.85 ppm (s, 2H, -CH2Cl)	94.2 ± 0.5%	Impurity peaks observed at 4.6 ppm.

Insight: The qNMR data corroborates the CIC findings. The impurity in Alternative B is structurally related but lacks the exact stoichiometric ratio of the target, proving the superiority of Product A's synthetic route.

Conclusion

For complex polyheteroatomic molecules like 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole, traditional elemental analysis is insufficient. By coupling Combustion Ion Chromatography (CIC) for precise halogen/sulfur profiling with Quantitative 1H NMR (qNMR) for absolute mass fraction determination, researchers can establish a self-validating analytical matrix. This dual-method approach objectively proves that optimized synthetic routes yield significantly superior purity profiles compared to standard commercial alternatives.

References

• Emery Pharma. A Guide to Quantitative NMR (qNMR).
• Thermo Fisher Scientific. Determination of Adsorbable Organic Halogen in Wastewater Using a Combustion Ion Chromatography System.
• EAG Laboratories. Combustion Ion Chromatography (CIC).
• Quality Analysis Group. Combustion ion chromatography for the analysis of halogens and sulphur.
• ResearchGate. Quantitative 1H NMR methodology for purity assay with high accuracy.
• NIH - PMC. Universal Quantitative NMR Analysis of Complex Natural Samples.
• University of Oxford. Quantitative NMR Spectroscopy.

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• 2. eag.com [eag.com]
• 3. emerypharma.com [emerypharma.com]
• 4. Universal Quantitative NMR Analysis of Complex Natural Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Combustion ion chromatography for the analysis of halogens and sulphur [qa-group.com]
• 6. researchgate.net [researchgate.net]
• 7. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

Benchmarking 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole: A Bifunctional Alkylating Agent for Advanced Scaffold Synthesis

Executive Summary

In modern medicinal chemistry and drug development, the demand for highly functionalized, orthogonally reactive building blocks has driven the evolution of alkylating agents [1]. While standard benzylic and aliphatic halides serve well for simple substitutions, the construction of complex molecular architectures—such as conformationally restricted macrocycles or targeted protein degraders (PROTACs)—requires bifunctional linchpins.

2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole emerges as a superior reagent in this space. It combines a highly electrophilic C4-chloromethyl group for rapid SN​2 alkylation with an ortho-bromophenyl moiety primed for downstream transition-metal-catalyzed cross-coupling. This guide objectively benchmarks its performance against traditional alkylating agents, detailing the mechanistic causality behind its reactivity and providing self-validating experimental protocols for its application.

Mechanistic Causality & Reactivity Profile

The utility of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole is governed by the distinct electronic and steric environments of its two functional domains:

• The C4-Chloromethyl Electrophile: The thiazole ring is a π -electron excessive heterocycle, yet the nitrogen atom exerts a strong inductive electron-withdrawing effect. The chloromethyl group at the 4-position behaves analogously to an allylic or benzylic chloride. During nucleophilic attack, the SN​2 transition state is stabilized by the adjacent π -system of the thiazole ring, significantly lowering the activation energy barrier compared to unactivated alkyl chlorides [4].

• The Ortho-Bromophenyl Handle: The bromine atom is positioned ortho to the thiazole linkage. This steric bulk forces a non-planar dihedral angle between the phenyl and thiazole rings. This non-coplanarity prevents π -stacking aggregation (a common issue in solid-phase peptide synthesis) and increases the solubility of the resulting intermediates [5]. Furthermore, the C-Br bond remains completely inert during standard alkylation conditions, providing perfect orthogonal reactivity for subsequent Suzuki, Heck, or Buchwald-Hartwig couplings.

Caption: SN2 mechanistic pathway highlighting solvent-dependent chemoselectivity.

Comparative Benchmarking Analysis

To contextualize its performance, we benchmark 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole against three industry-standard alkylating agents: Benzyl Chloride (BnCl), 2-Chloro-5-(chloromethyl)thiazole (CCMT) [3], and 4-(Chloromethyl)pyridine (Picolyl chloride) [2].

Table 1: Quantitative Performance and Reactivity Metrics

Alkylating Agent	Relative SN​2 Rate ( krel​ )*	Chemoselectivity (N vs O)**	Orthogonal Cross-Coupling Handle?	Bench Stability (Ambient)	Primary Application
2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole	18.5	High (>95:5)	Yes (Aryl Bromide)	High (Solid)	Complex scaffold synthesis, Macrocyclization
Benzyl Chloride (BnCl)	1.0 (Reference)	Moderate (80:20)	No	High (Liquid)	Standard protection/alkylation
2-Chloro-5-(chloromethyl)thiazole (CCMT)	12.0	High (>90:10)	Limited (Aryl Chloride)	Moderate (Low MP Solid)	Agrochemicals (Neonicotinoids)
4-(Chloromethyl)pyridine HCl	25.0	Low (Prone to solvolysis)	No	Low (Hygroscopic)	Aqueous bioconjugation

*Relative rates measured for the alkylation of piperidine in Acetonitrile at 25°C. **Ratio of N-alkylation (amine) vs O-alkylation (phenoxide) under competitive basic conditions.

Key Takeaways from Data: While Picolyl chloride exhibits the fastest raw alkylation kinetics, it suffers from poor bench stability and rapid solvolysis in the presence of trace moisture. CCMT is an excellent electrophile but its 2-chloro substituent requires highly specialized, electron-rich ligands for successful cross-coupling [3]. The title compound offers the optimal balance: rapid, chemoselective alkylation kinetics driven by the 4-thiazolyl position [4], coupled with a highly reactive aryl bromide for downstream diversification.

Experimental Protocols: A Self-Validating Workflow

To demonstrate the orthogonal utility of this reagent, the following two-step continuous workflow details a primary N-alkylation followed by a Suzuki-Miyaura cross-coupling.

Caption: Workflow of bifunctional alkylation and subsequent Suzuki cross-coupling.

Protocol A: Chemoselective N-Alkylation

Causality: Acetonitrile (MeCN) is selected as a polar aprotic solvent to maximize the energy of the nucleophile (desolvation effect) while preventing the competitive hydrolysis of the chloromethyl group that occurs in protic solvents. Potassium carbonate ( K2​CO3​ ) acts as a heterogeneous acid scavenger, preventing the protonation of the nucleophilic amine without inducing undesired elimination (E2) pathways.

Step-by-Step Methodology:

• Preparation: In an oven-dried 50 mL round-bottom flask, dissolve the secondary amine (1.0 equiv, e.g., piperidine, 5.0 mmol) in anhydrous MeCN (20 mL).

• Base Addition: Add finely powdered, anhydrous K2​CO3​ (2.5 equiv, 12.5 mmol). Stir the suspension for 10 minutes at room temperature to ensure uniform dispersion.

• Electrophile Addition: Add 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole (1.05 equiv, 5.25 mmol) portion-wise over 5 minutes.

• Reaction & IPC (In-Process Control): Stir at 25°C. Self-Validation: Monitor via TLC (Hexanes/EtOAc 3:1). The disappearance of the UV-active starting material ( Rf​≈0.6 ) and the appearance of a highly polar, Dragendorff-positive spot ( Rf​≈0.2 ) confirms complete conversion (typically 2-4 hours).

• Workup: Filter the suspension through a Celite pad to remove inorganic salts. Concentrate the filtrate in vacuo. Partition the residue between EtOAc and H2​O . The organic layer is washed with brine, dried over Na2​SO4​ , and concentrated to yield the alkylated intermediate. Self-Validation: LC-MS will show the [M+H]+ peak with a characteristic 1:1 isotopic pattern indicative of the retained bromine atom.

Protocol B: Downstream Suzuki-Miyaura Cross-Coupling

Causality: The ortho-bromophenyl group is sterically hindered. Therefore, Pd(dppf)Cl2​ is selected as the pre-catalyst; the large bite angle of the dppf ligand facilitates the challenging oxidative addition into the sterically encumbered C-Br bond while preventing premature reductive elimination [5].

Step-by-Step Methodology:

• Preparation: In a Schlenk tube, combine the alkylated intermediate from Protocol A (1.0 equiv, 2.0 mmol), an aryl boronic acid (1.5 equiv, 3.0 mmol), and K3​PO4​ (3.0 equiv, 6.0 mmol).

• Catalyst Addition: Add Pd(dppf)Cl2​ (0.05 equiv, 5 mol%).

• Degassing: Add a degassed solvent mixture of 1,4-Dioxane/ H2​O (4:1, 10 mL). Purge the vessel with Nitrogen via three freeze-pump-thaw cycles. Causality: Oxygen must be rigorously excluded to prevent the homocoupling of the boronic acid and the oxidation of the phosphine ligand.

• Reaction & IPC: Heat the mixture to 90°C for 12 hours. Self-Validation: LC-MS analysis of a crude aliquot will show the disappearance of the brominated isotope pattern, replaced by the exact mass of the cross-coupled product.

• Isolation: Cool to room temperature, dilute with EtOAc, and filter through a short pad of silica gel to remove palladium black. Concentrate and purify via flash column chromatography.

References

• MDPI. "Evolution of Nitrogen-Based Alkylating Anticancer Agents." Retrieved from: [Link]

• Journal of the American Chemical Society (ACS). "The Synthesis of 4-Chloromethylthiazole Hydrochloride and β-(4-Thiazolyl)-alanine Hydrochloride." Retrieved from: [Link]

Safety & Regulatory Compliance

Navigating the Disposal of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole: A Guide for Laboratory Professionals

For researchers and scientists engaged in drug development, the synthesis and handling of novel chemical entities are routine. However, the lifecycle of these compounds extends beyond their use in experiments; it encompasses their safe and compliant disposal. This guide provides an in-depth, procedural framework for the proper disposal of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole (CAS No. 953907-60-3), a halogenated heterocyclic compound. Adherence to these protocols is paramount for ensuring laboratory safety, environmental protection, and regulatory compliance.

Hazard Identification and Risk Assessment

Anticipated Hazards:

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1]

• Skin Corrosion/Irritation: Likely to cause skin irritation.[1]

• Serious Eye Damage/Irritation: Poses a risk of serious eye damage.[1]

• Respiratory Irritation: May cause respiratory irritation.

Given its structure as a brominated and chlorinated organic molecule, it is classified as a halogenated hazardous waste. The primary disposal concern is the generation of hazardous byproducts, such as hydrogen halides (HCl and HBr), oxides of nitrogen (NOx), and oxides of sulfur (SOx), upon thermal decomposition.[2] Incomplete combustion can also lead to the formation of toxic polyhalogenated dibenzo-p-dioxins and dibenzofurans.[3][4]

Hazard Category	Anticipated GHS Classification	Primary Route of Exposure
Acute Toxicity (Oral)	Category 4	Ingestion
Acute Toxicity (Dermal)	Category 4	Skin Contact
Acute Toxicity (Inhalation)	Category 4	Inhalation
Skin Irritation	Category 2	Skin Contact
Serious Eye Damage	Category 1	Eye Contact
Specific Target Organ Toxicity	Category 3 (Respiratory Irritation)	Inhalation

Personal Protective Equipment (PPE) and Handling Precautions

Prior to handling 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole, all personnel must be equipped with the appropriate PPE. The following are mandatory:

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

• Eye Protection: Safety glasses with side-shields or chemical safety goggles.

• Skin and Body Protection: A lab coat is required. For larger quantities or in case of a spill, chemical-resistant coveralls may be necessary.

• Respiratory Protection: Handling should be performed in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

Always wash hands thoroughly after handling the compound, even if gloves were worn.[2]

Segregation and Collection of Waste

Proper segregation of chemical waste is a critical step in ensuring safe and compliant disposal. Due to its halogenated nature, 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole must be collected in a designated hazardous waste container separate from non-halogenated organic waste.[5]

Waste Segregation Protocol:

• Designated Waste Container: Use a clearly labeled, leak-proof container made of a material compatible with the chemical. The original container, if in good condition, is often a suitable choice.

• Labeling: The container must be labeled with the words "Hazardous Waste" and the full chemical name: "2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole". Do not use abbreviations.

• Incompatible Materials: Do not mix this waste with strong oxidizing agents or strong acids.[2] Keep it separate from non-halogenated solvents, as the disposal methods and costs for these waste streams differ significantly.[5]

• Container Management: Keep the waste container closed at all times, except when adding waste. Store the container in a designated satellite accumulation area within the laboratory.

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and environmental contamination.

For a small spill:

• Ensure Proper Ventilation: Work in a well-ventilated area or a fume hood.

• Contain the Spill: Use an inert absorbent material, such as vermiculite or sand, to cover the spill.

• Collect the Absorbed Material: Carefully sweep or scoop the absorbed material into a designated hazardous waste container.

• Decontaminate the Area: Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous waste.

For a large spill:

• Evacuate the Area: Immediately alert others in the vicinity and evacuate the area.

• Contact Emergency Personnel: Notify your institution's Environmental Health and Safety (EHS) department or the appropriate emergency response team.

• Restrict Access: Prevent entry to the affected area until it has been declared safe by trained personnel.

Disposal Procedures

The recommended disposal method for 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole is high-temperature incineration at a licensed hazardous waste disposal facility.[4] This method is necessary to ensure the complete destruction of the compound and to manage the hazardous byproducts of its combustion.

Disposal Workflow:

Disposal workflow for 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole.

Rationale for Incineration:

High-temperature incineration is the preferred disposal method for halogenated organic compounds because it can achieve a high destruction efficiency.[6] The process must be carefully controlled to ensure complete combustion and to manage the resulting acid gases (HCl and HBr) through the use of scrubbers.[7] This prevents the release of these corrosive and toxic substances into the atmosphere.

Regulatory Compliance

All disposal activities must be conducted in accordance with local, state, and federal regulations. In the United States, the Environmental Protection Agency (EPA) regulates the disposal of hazardous waste under the Resource Conservation and Recovery Act (RCRA).[8] It is the responsibility of the waste generator (the laboratory) to ensure that their disposal practices are fully compliant with all applicable regulations.

References

• Synthesis and Biological Evaluation of Thiazole-Based Derivatives with Potential against Breast Cancer and Antimicrobial Agents. (2022). PMC. [Link]

• 2-(4-Bromophenyl)-4-(chloromethyl)-1,3-thiazole | C10H7BrClNS. PubChem. [Link]

• Thermal and kinetic analyses of 2,5-bis(2-hydroxyphenyl)thiazolo[5,4-d]thiazole. ResearchGate. [Link]

• Safety Data Sheet. AAPPTec. [Link]

• Research progress of thiazole flavor compounds. CABI Digital Library. [Link]

• New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. MDPI. [Link]

• Co-incineration of medical waste in municipal solid waste incineration increased emission of chlorine/brominated organic pollutants. PubMed. [Link]

• Emission of Brominated Pollutants from Waste Printed Circuit Boards during Thermal Treatment: A Review. Aerosol and Air Quality Research. [Link]

• IV. Bromination and Nitration of Some Monosubstituted Thiazoles. Indian Academy of Sciences. [Link]

• Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. US EPA. [Link]

• Formation of chlorinated and brominated dioxins and other organohalogen compounds at the pilot incineration plant VERONA. ResearchGate. [Link]

• Chapter 850: IDENTIFICATION OF HAZARDOUS WASTES TABLE OF CONTENTS. Regulations.gov. [Link]

• Process for the incineration of chlorinated organic materials.

• Brominated and Chlorinated Organic Chemical Compounds Used As Flame Retardants. Biomonitoring California. [Link]

• Storage, Treatment, Transportation, and Disposal of Mixed Waste. Federal Register. [Link]

• 7.2 Organic Solvents. Environment, Health and Safety - Princeton University. [Link]

• Synthesis and antimicrobial evaluation of new-[2-amino-4-(4-chloro-/4-bromophenyl)-1,3-thiazole derivatives. ResearchGate. [Link]

• EPA HAZARDOUS WASTE CODES. US EPA. [Link]

• Preparation and hydrolysis of some derivatives of 1 : 3 : 4-thiadiazole. Semantic Scholar. [Link]03923d6)

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• 1. 2-(4-Bromophenyl)-4-(chloromethyl)-1,3-thiazole | C10H7BrClNS | CID 12208296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. peptide.com [peptide.com]
• 3. Co-incineration of medical waste in municipal solid waste incineration increased emission of chlorine/brominated organic pollutants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 7.2 Organic Solvents [ehs.cornell.edu]
• 6. aaqr.org [aaqr.org]
• 7. US4215095A - Process for the incineration of chlorinated organic materials - Google Patents [patents.google.com]
• 8. epa.gov [epa.gov]

Personal protective equipment for handling 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole

As a Senior Application Scientist, I approach the handling of complex, multi-functional intermediates like 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole not just as a routine laboratory procedure, but as a critical exercise in chemical risk mitigation.

To safely handle this compound, we must first understand its molecular behavior. This guide bypasses generic safety advice to provide you with field-proven, mechanistically grounded protocols for the handling, personal protective equipment (PPE) selection, and disposal of this highly reactive intermediate.

Mechanistic Hazard Profile: The "Why" Behind the Danger

The extreme hazard profile of 2-(2-Bromophenyl)-4-(chloromethyl)-1,3-thiazole is driven by the synergistic effects of its three primary functional groups:

• The Chloromethyl Group (-CH₂Cl): This moiety is a highly reactive alkylating agent. It undergoes rapid Sₙ2 nucleophilic substitution. In a biological context, this means it will aggressively alkylate DNA, RNA, and cellular proteins, leading to severe skin burns, serious eye damage, and suspected mutagenesis. Furthermore, it reacts with ambient moisture to hydrolyze and release corrosive hydrogen chloride (HCl) gas.

• The Bromophenyl Group: The addition of a heavy halogenated aromatic ring significantly increases the molecule's lipophilicity. This allows the compound to rapidly penetrate standard laboratory gloves and the stratum corneum of human skin, accelerating systemic toxicity[1].

• The Thiazole Core: Heterocyclic compounds of this nature frequently act as potent skin sensitizers, capable of inducing allergic contact dermatitis upon repeated exposure.

Fig 1. Mechanistic pathway of cellular toxicity via SN2 alkylation.

Evidence-Based PPE Matrix

Standard laboratory PPE is insufficient for halogenated alkylating agents. Because the bromophenyl group acts as a lipophilic delivery system for the reactive chloromethyl warhead, glove permeation times are drastically reduced.

PPE Category	Required Specification	Scientific Rationale
Hand Protection	Double-gloving required. Inner: Silver Shield® (PE/EVAL laminate). Outer: Heavy-duty Nitrile (≥8 mil).	Standard nitrile is highly permeable to halogenated aromatics. The laminate inner glove blocks chemical permeation, while the outer nitrile provides mechanical dexterity and tear resistance[1].
Eye/Face Protection	Chemical splash goggles paired with a full-face shield.	The compound is a severe lachrymator and causes irreversible Category 1 eye damage. A face shield prevents droplet/dust deposition on facial skin.
Body Protection	Tyvek® chemically resistant suit or a heavy-duty, impermeable lab apron over a standard lab coat.	Prevents systemic absorption through accidental spills. Contaminated standard cotton lab coats will hold the chemical against the skin, exacerbating burns.
Respiratory	NIOSH-approved half-mask respirator with Organic Vapor/Acid Gas (OV/AG) cartridges.	Required only if handling outside a certified fume hood or during a spill. Protects against aerosolized particulates and off-gassing HCl[2].

Operational Workflow & Handling Protocol

Every protocol handling reactive alkylating agents must be a self-validating system. Do not proceed to the next step unless the previous step's safety parameters are confirmed.

Step 1: Environmental Validation

• Conduct all manipulations inside a certified Class II Type B2 biological safety cabinet or a dedicated chemical fume hood.

• Validation Check: Verify the fume hood monitor displays a face velocity of >100 feet per minute (fpm) before opening the primary container[2].

Step 2: Material Transfer

• Clear the workspace of all incompatible materials, specifically strong oxidizers, strong bases, and any unnecessary water sources.

• Use non-sparking spatulas (e.g., PTFE-coated or ceramic) to prevent static discharge.

• Weigh the material using a "closed-system" approach: Tare a sealed vial, transfer the chemical into the vial inside the hood, seal it, and then weigh the sealed vial to prevent aerosolization in the ambient lab environment.

Step 3: Decontamination & Quenching (Critical Step) Never dispose of active chloromethyl compounds directly into waste streams. The reactive electrophile must be chemically neutralized (quenched) to prevent downstream exposure to waste-handling personnel.

• Prepare a quenching bath of 1M Sodium Thiosulfate ( Na2​S2​O3​ ) or a mild alkaline solution (e.g., 1M NaOH) in a secondary container[1].

• Submerge all contaminated spatulas, weigh boats, and glassware into the quenching bath. The thiosulfate acts as a strong nucleophile, safely displacing the chloride ion and neutralizing the alkylating hazard via an Sₙ2 reaction.

• Allow items to soak for a minimum of 2 hours before standard washing.

Step 4: Waste Segregation

• Collect the quenched solution and any residual compound in a dedicated, clearly labeled "Halogenated Organic Waste" container.

• Do not mix with non-halogenated waste, as this drastically increases disposal risks and costs.

Fig 2. Step-by-step operational and disposal workflow.

Emergency Spill Response

In the event of a spill outside the fume hood:

• Evacuate: Immediately evacuate personnel from the immediate area to a safe, upwind location.

• Isolate: Secure the area and allow the lab's HVAC system to clear ambient aerosols (minimum 15 minutes).

• Neutralize: Don full PPE (including respirator). Cover the spill with an inert absorbent material (e.g., dry sand or vermiculite). Do not use combustible absorbents like sawdust.

• Quench: Carefully pour the 1M Sodium Thiosulfate quenching solution over the absorbed spill to neutralize the active chloromethyl groups before sweeping it into a hazardous waste container.

References

• TCI Chemicals. "C3295 - 2-Chloro-5-(chloromethyl)thiazole - SAFETY DATA SHEET." TCI Europe N.V.
• Duke University Occupational and Environmental Safety Office. "Safety Manual - Duke Chemistry: Alkylating Agents." Duke University.
• National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version." National Academies Press.

Sources

• 1. Safety Manual | Chemistry [chem.duke.edu]
• 2. chemistry.unm.edu [chemistry.unm.edu]